5-Bromo-2-fluorobenzotrifluoride

• CAS: 393-37-3

Core Science & Biosynthesis

An In-depth Technical Guide to 5-Bromo-2-fluorobenzotrifluoride (CAS 393-37-3)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 5-Bromo-2-fluorobenzotrifluoride, a key fluorinated building block in modern organic synthesis. With the CAS number 393-37-3, this compound is of significant interest to researchers and professionals in the pharmaceutical and agrochemical industries. This document details its chemical and physical properties, summarizes its primary applications, and provides illustrative synthetic schemes and experimental protocols.

Chemical and Physical Properties

5-Bromo-2-fluorobenzotrifluoride is a colorless to light yellow liquid.[1][2] Its distinct molecular structure, featuring a trifluoromethyl group, a fluorine atom, and a bromine atom on a benzene ring, imparts unique electronic and steric properties. The strong electron-withdrawing nature of the trifluoromethyl group influences the reactivity of the aromatic ring and enhances the lipophilicity and metabolic stability of derivative compounds.

Table 1: Physical and Chemical Properties of 5-Bromo-2-fluorobenzotrifluoride

Property	Value	References
CAS Number	393-37-3	[3]
Molecular Formula	C₇H₃BrF₄	[2][3]
Molecular Weight	243.00 g/mol	[2][4][5]
Appearance	Colorless to light yellow liquid	[1][2][3]
Density	1.72 - 1.73 g/mL at 25 °C	[2][3][4][6]
Boiling Point	79-80 °C at 50 mmHg	[3][6][7]
147 °C	[2]
163 - 171 °C	[1]
Refractive Index	n20/D 1.462	[3][6][7]
1.4460 - 1.448 (20 °C)	[1]
1.46	[2][4]
Flash Point	>230 °F (>110 °C) - closed cup	[3][6][8][9]
60 - 64 °C	[1]
Purity	≥97.0 - 98.0%	[2][3][4]
Solubility	Insoluble in water	[1]
Soluble in water 700 g/L (20°C)	[6][8][9]

Applications in Research and Development

The primary utility of 5-Bromo-2-fluorobenzotrifluoride lies in its role as a versatile intermediate in the synthesis of complex organic molecules.[2]

• Pharmaceutical Industry : It is extensively used in the preparation of Active Pharmaceutical Ingredients (APIs). The incorporation of the fluorinated benzotrifluoride moiety can enhance the efficacy, bioavailability, and pharmacokinetic profile of drug candidates. It has been utilized in the development of novel anticancer agents, antivirals, and drugs targeting the central nervous system.

• Agrochemical Sector : This compound is a valuable building block for new pesticides and herbicides with improved potency.[2]

• Materials Science : Its unique properties are of interest in the synthesis of specialty polymers, such as poly(arylene ether)s (PAEs), liquid crystals, and other electronic materials.[2]

The bromine atom serves as a versatile handle for various chemical transformations, most notably palladium-catalyzed cross-coupling reactions like Suzuki-Miyaura, Stille, and Heck couplings. These reactions are fundamental for creating new carbon-carbon and carbon-heteroatom bonds. The fluorine atom can also participate in nucleophilic aromatic substitution reactions, offering additional synthetic pathways.

Synthesis and Experimental Protocols

Several synthetic routes to 5-Bromo-2-fluorobenzotrifluoride have been reported. A common approach involves a multi-step synthesis starting from m-fluorobenzotrifluoride.

Synthesis from m-Fluorobenzotrifluoride

This method involves nitration, followed by reduction and a subsequent Sandmeyer-type reaction.[10]

3.1.1. Experimental Protocol: Nitration of m-Fluorobenzotrifluoride [10]

• To a 20 L four-port reactor, add 1.15 kg of m-fluorobenzotrifluoride.

• Cool the reactor to below 10°C using a low-temperature bath.

• Prepare a mixture of 0.53 kg of nitric acid and 2.78 kg of concentrated sulfuric acid in a constant pressure dropping funnel.

• Add the acid mixture dropwise to the reactor under vigorous stirring, ensuring the temperature does not exceed 25°C.

• After the addition is complete, allow the reaction to proceed.

• Upon completion, cool the mixture and separate the organic layer.

• Recrystallize the product from 10 kg of petroleum ether.

• Cool to below 10°C, filter, and vacuum dry to yield 5-fluoro-2-nitrobenzotrifluoride.

3.1.2. Experimental Protocol: Reduction of 5-Fluoro-2-nitrobenzotrifluoride [10]

• The nitro compound is reduced to the corresponding amine, 5-fluoro-2-aminobenzotrifluoride, using a Raney nickel catalytic hydrogenation system. The solvent for this step can be an alcohol (e.g., ethanol, methanol), an ester (e.g., ethyl acetate), or an ether (e.g., tetrahydrofuran).

3.1.3. Experimental Protocol: Diazotization and Bromination [10]

• To a 20 L four-port reactor, add 0.96 kg of 4-fluoro-2-trifluoromethylaniline and 5.42 kg of hydrobromic acid (40%).

• Cool the mixture to 5°C with a low-temperature bath and add 0.16 kg of cuprous bromide.

• Dissolve 0.41 kg of sodium nitrite in 1.6 kg of water.

• Add the sodium nitrite solution dropwise to the reactor under vigorous stirring, controlling the rate to manage gas evolution.

• After the addition, maintain the reaction at a low temperature for 30 minutes, then allow it to stir at room temperature for 1-2 hours until gas evolution ceases.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Purify the product layer by vacuum distillation to obtain 5-Bromo-2-fluorobenzotrifluoride.

Visualization of Synthetic Pathways and Applications

The following diagrams illustrate the synthetic pathway and the role of 5-Bromo-2-fluorobenzotrifluoride as a synthetic intermediate.

Synthetic pathway to 5-Bromo-2-fluorobenzotrifluoride.

Role as a versatile synthetic intermediate.

Safety and Handling

5-Bromo-2-fluorobenzotrifluoride is considered irritating to the eyes, respiratory system, and skin.[6] It may be harmful if inhaled, in contact with skin, or if swallowed.[6]

Recommended Personal Protective Equipment (PPE):

• Eye Protection: Safety goggles or faceshields.[11]

• Hand Protection: Chemical-resistant gloves.[11]

• Respiratory Protection: Use in a well-ventilated area or with a multi-purpose combination respirator cartridge.[11]

• Skin and Body Protection: Protective clothing and chemical-resistant boots.[11]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[3][8][12]

First Aid Measures:

• After Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek medical attention.[12]

• After Skin Contact: Wash with plenty of soap and water.[12][13]

• After Eye Contact: Immediately flush eyes thoroughly with water for at least 15 minutes. Remove contact lenses if present and easy to do. Continue rinsing.[12][13]

• After Ingestion: Seek immediate medical attention.

Always consult the Safety Data Sheet (SDS) for complete and detailed safety information before handling this chemical.[11][12]

Conclusion

5-Bromo-2-fluorobenzotrifluoride is a valuable and versatile chemical intermediate with significant applications in the pharmaceutical, agrochemical, and materials science sectors. Its unique structural features allow for a wide range of chemical transformations, making it an essential building block for the synthesis of complex and high-value molecules. Proper handling and adherence to safety protocols are crucial when working with this compound. This guide provides a foundational understanding for researchers and professionals engaged in the use and application of 5-Bromo-2-fluorobenzotrifluoride.

References

• 1. 5-Bromo-2-Fluorobenzotrifluoride Manufacturer & Supplier in China | Properties, Applications, Safety Data [boulingchem.com]
• 2. chemimpex.com [chemimpex.com]
• 3. nbinno.com [nbinno.com]
• 4. labproinc.com [labproinc.com]
• 5. 393-37-3 | 5-Bromo-2-fluorobenzotrifluoride - Alachem Co., Ltd. [alachem.co.jp]
• 6. chembk.com [chembk.com]
• 7. CAS NO. 393-37-3 | 2-Fluoro-5-bromobenzotrifluoride | C7H3BrF4 [localpharmaguide.com]
• 8. echemi.com [echemi.com]
• 9. parchem.com [parchem.com]
• 10. CN102951996A - Synthesis method of 2-bromo-5-fluorobenzotrifluoride - Google Patents [patents.google.com]
• 11. matrix.staging.1int.co.uk [matrix.staging.1int.co.uk]
• 12. synquestprodstorage.blob.core.windows.net [synquestprodstorage.blob.core.windows.net]
• 13. 5-Bromo-2-fluorobenzotrifluoride | 393-37-3 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]

An In-depth Technical Guide to 4-Bromo-1-fluoro-2-(trifluoromethyl)benzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties, synthesis, and applications of 4-Bromo-1-fluoro-2-(trifluoromethyl)benzene. The information is intended for researchers, scientists, and professionals involved in drug development and other areas of chemical synthesis.

Chemical Identity and Physical Properties

4-Bromo-1-fluoro-2-(trifluoromethyl)benzene is a halogenated aromatic compound with the chemical formula C₇H₃BrF₄. Its strategic substitution pattern, featuring a bromine atom, a fluorine atom, and a trifluoromethyl group, makes it a valuable and reactive building block in organic synthesis.

Table 1: Physical and Chemical Properties

Property	Value
CAS Number	393-37-3
Molecular Formula	C₇H₃BrF₄
Molecular Weight	243.00 g/mol
Boiling Point	80 °C (at 50 mmHg)[1]
Density	1.72 g/mL[1]
Refractive Index	1.4600[1]
Melting Point	Not available

Spectroscopic Data

• ¹H NMR: The proton NMR spectrum is expected to show complex multiplets in the aromatic region, influenced by coupling with both the ¹⁹F nucleus of the fluorine substituent and the protons on the benzene ring.

• ¹³C NMR: The carbon NMR spectrum will display distinct signals for each of the seven carbon atoms, with the chemical shifts and coupling constants significantly affected by the attached electronegative halogen and trifluoromethyl groups.

• ¹⁹F NMR: The fluorine NMR spectrum is anticipated to show two distinct signals: one for the fluorine atom directly attached to the aromatic ring and another for the three equivalent fluorine atoms of the trifluoromethyl group.

• Mass Spectrometry: The mass spectrum will exhibit a characteristic isotopic pattern for a molecule containing one bromine atom (¹⁹Br and ⁸¹Br in approximately a 1:1 ratio). The molecular ion peak (M⁺) would be expected around m/z 242 and 244.

Synthesis

While a specific, detailed experimental protocol for the synthesis of 4-Bromo-1-fluoro-2-(trifluoromethyl)benzene is not widely published, its synthesis is considered a demonstration of advanced organic chemistry techniques.[2] General synthetic strategies for similar poly-substituted benzene derivatives often involve multi-step sequences. A plausible synthetic approach could start from a more readily available substituted benzene and introduce the remaining functional groups through carefully chosen reactions.

Below is a generalized workflow for the synthesis of a polysubstituted aromatic compound like 4-Bromo-1-fluoro-2-(trifluoromethyl)benzene.

Generalized synthetic workflow for polysubstituted benzenes.

Applications in Research and Drug Development

4-Bromo-1-fluoro-2-(trifluoromethyl)benzene is a highly versatile building block in organic synthesis, primarily utilized in the pharmaceutical and agrochemical industries.[3] The presence of three different reactive sites—the bromine atom, the fluorine atom, and the trifluoromethyl group—allows for a wide range of chemical transformations.

The bromine atom can readily participate in various cross-coupling reactions, such as Suzuki and Buchwald-Hartwig couplings, to form new carbon-carbon and carbon-heteroatom bonds.[2] The fluorine and trifluoromethyl substituents can significantly influence the electronic properties, lipophilicity, and metabolic stability of a molecule, which are critical parameters in drug design.[4]

The following diagram illustrates the role of this compound as a key intermediate in the synthesis of more complex molecules.

Role as a key synthetic intermediate.

Safety and Handling

General Safety Precautions:

• Personal Protective Equipment (PPE): Wear suitable protective clothing, including gloves and safety goggles.[3]

• Handling: Avoid contact with skin and eyes. Avoid the formation of dust and aerosols. Use non-sparking tools to prevent fire from electrostatic discharge.[3]

• Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]

As with all chemicals, a thorough risk assessment should be conducted before handling. Refer to the safety data sheets of similar compounds for more detailed information on potential hazards and first-aid measures.

References

• 1. EP2266961B1 - Process for the synthesis of organic compounds - Google Patents [patents.google.com]
• 2. nbinno.com [nbinno.com]
• 3. nbinno.com [nbinno.com]
• 4. Fluorine-a small magic bullet atom in the drug development: perspective to FDA approved and COVID-19 recommended drugs - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Overview of 5-Bromo-2-fluorobenzotrifluoride: Properties and Synthetic Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth look at 5-Bromo-2-fluorobenzotrifluoride, a versatile halogenated aromatic compound. Due to its unique molecular structure, it serves as a critical building block in the synthesis of complex organic molecules, particularly in the development of pharmaceuticals, agrochemicals, and advanced materials like poly(arylene ether)s (PAEs).[1]

Core Chemical and Physical Properties

The fundamental properties of 5-Bromo-2-fluorobenzotrifluoride are summarized below. This data is essential for its application in chemical synthesis and material science.

Property	Value
Molecular Formula	C₇H₃BrF₄[1][2]
Molecular Weight	243.00 g/mol [2][3]
CAS Number	393-37-3[1][2]
Appearance	Colorless to light yellow clear liquid[1]
Density	1.72 g/mL at 25 °C[2]
Boiling Point	79-80 °C at 50 mmHg[2]
Refractive Index	n20/D 1.462[2]
Flash Point	>230 °F (>110 °C) - closed cup[2]

Applications in Organic Synthesis

5-Bromo-2-fluorobenzotrifluoride is a key intermediate in the synthesis of a variety of organic compounds.[1][4] The presence of bromine, fluorine, and a trifluoromethyl group provides multiple reactive sites, enabling its participation in diverse chemical reactions like nucleophilic substitutions and cross-coupling reactions.[1]

Its trifluoromethyl group is particularly valuable in drug design as it can enhance lipophilicity, which may improve a drug's bioavailability and efficacy.[1]

Notable applications include its use in the preparation of:

• 3,5-bis(4-fluoro-3-trifluoromethylphenyl)phenol

• 9,9-bis(2-ethylhexyl)-2,7-bis[4-fluoro-3-trifluoromethylphenyl]-9H-fluorene

• 3-trifluoromethyl-4-fluoro phenyl boronic acid

• Poly(arylene ether)s (PAEs)

Below is a diagram illustrating the role of 5-Bromo-2-fluorobenzotrifluoride as a precursor in synthetic pathways.

Caption: Synthetic workflow of 5-Bromo-2-fluorobenzotrifluoride.

Experimental Protocols

While detailed, step-by-step experimental protocols for specific reactions involving 5-Bromo-2-fluorobenzotrifluoride are proprietary or found within specialized scientific literature, its general application is well-documented. For instance, its use in the synthesis of sterically encumbered and hyperbranched poly(arylene ether)s has been described in peer-reviewed journals. Researchers interested in specific methodologies should consult publications such as the Journal of Polymer Science Part A: Polymer Chemistry and Macromolecules for detailed experimental conditions. The compound is typically used as a starting material in multi-step syntheses, where its reactive sites are modified to build more complex molecular architectures.

References

• 1. chemimpex.com [chemimpex.com]
• 2. parchem.com [parchem.com]
• 3. 5-Bromo-2-fluorobenzotrifluoride | CymitQuimica [cymitquimica.com]
• 4. nbinno.com [nbinno.com]

Spectroscopic Data and Analysis of 5-Bromo-2-fluorobenzotrifluoride: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for the versatile chemical intermediate, 5-Bromo-2-fluorobenzotrifluoride (CAS No: 393-37-3). This compound is a key building block in the synthesis of pharmaceuticals and agrochemicals, making a thorough understanding of its structural properties, as confirmed by spectroscopic methods, essential for its effective application.[1] This document presents available Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy data, detailed experimental protocols for acquiring such data, and a logical workflow for the spectroscopic analysis of this and similar organic compounds.

Spectroscopic Data Summary

The following tables summarize the key spectroscopic data for 5-Bromo-2-fluorobenzotrifluoride.

Table 1: ¹H NMR Spectral Data

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Assignment
Data not available in search results
Data not available in search results
Data not available in search results

Table 2: ¹³C NMR Spectral Data

Chemical Shift (δ) ppm	Assignment
Data not available in search results
Data not available in search results
Data not available in search results
Data not available in search results
Data not available in search results
Data not available in search results
Data not available in search results

Table 3: ¹⁹F NMR Spectral Data

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Assignment
Data not available in search results	-CF₃
Data not available in search results	Ar-F

Table 4: Infrared (IR) Spectroscopy Peak List

Wavenumber (cm⁻¹)	Intensity	Assignment
Data not available in search results	C-F stretch (aromatic)
Data not available in search results	C-F stretch (-CF₃)
Data not available in search results	C-Br stretch
Data not available in search results	C=C stretch (aromatic)
Data not available in search results	C-H stretch (aromatic)

Note: While several databases indicate the availability of spectra for 5-Bromo-2-fluorobenzotrifluoride, the specific peak values, chemical shifts, and coupling constants were not publicly available in the conducted search.[2]

Experimental Protocols

The following are detailed, generalized protocols for obtaining the NMR and IR spectroscopic data for a liquid sample such as 5-Bromo-2-fluorobenzotrifluoride.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain ¹H, ¹³C, and ¹⁹F NMR spectra to elucidate the molecular structure.

Methodology:

• Sample Preparation:

  • Dissolve approximately 10-20 mg of 5-Bromo-2-fluorobenzotrifluoride in 0.6-0.7 mL of a suitable deuterated solvent (e.g., Chloroform-d, CDCl₃).

  • Ensure the sample is completely dissolved.

  • Transfer the solution into a clean, dry 5 mm NMR tube.

• Instrument Setup:

  • Use a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

  • Tune and shim the spectrometer to the appropriate nucleus (¹H, ¹³C, or ¹⁹F).

  • Set the sample temperature, typically 25 °C.

• Data Acquisition:

  • ¹H NMR:

    • Acquire a one-dimensional proton spectrum.

    • Typical parameters: pulse angle of 30-45°, acquisition time of 2-4 seconds, relaxation delay of 1-5 seconds, and 8-16 scans.

  • ¹³C NMR:

    • Acquire a proton-decoupled ¹³C spectrum.

    • Typical parameters: pulse angle of 30-45°, acquisition time of 1-2 seconds, relaxation delay of 2-5 seconds, and a sufficient number of scans for a good signal-to-noise ratio (e.g., 1024 or more).

  • ¹⁹F NMR:

    • Acquire a one-dimensional fluorine spectrum. Due to the large chemical shift range of ¹⁹F, ensure the spectral width is set appropriately.

    • Both proton-coupled and decoupled spectra can be informative.

    • Typical parameters are similar to ¹H NMR, but the spectral width will be significantly larger.

• Data Processing:

  • Apply Fourier transformation to the acquired free induction decays (FIDs).

  • Phase correct the resulting spectra.

  • Calibrate the chemical shift scale. For ¹H and ¹³C NMR in CDCl₃, the residual solvent peak can be used as an internal reference (δH = 7.26 ppm, δC = 77.16 ppm). For ¹⁹F NMR, an external standard such as CFCl₃ (δF = 0 ppm) is often used.

  • Integrate the signals in the ¹H NMR spectrum.

  • Analyze the chemical shifts, multiplicities, and coupling constants to assign the signals to the respective nuclei in the molecule.

Fourier-Transform Infrared (FT-IR) Spectroscopy

Objective: To identify the functional groups present in the molecule by their characteristic vibrational frequencies.

Methodology (Attenuated Total Reflectance - ATR):

• Sample Preparation:

  • As 5-Bromo-2-fluorobenzotrifluoride is a liquid at room temperature, no specific sample preparation is required for ATR-FTIR.

• Instrument Setup:

  • Use an FT-IR spectrometer equipped with an ATR accessory (e.g., with a diamond or zinc selenide crystal).

  • Record a background spectrum of the clean, empty ATR crystal. This will be automatically subtracted from the sample spectrum.

• Data Acquisition:

  • Place a small drop of neat 5-Bromo-2-fluorobenzotrifluoride onto the center of the ATR crystal, ensuring complete coverage of the crystal surface.

  • Acquire the spectrum, typically in the range of 4000-400 cm⁻¹.

  • Co-add multiple scans (e.g., 16 or 32) to improve the signal-to-noise ratio.

• Data Processing and Analysis:

  • The resulting spectrum will be a plot of absorbance or transmittance versus wavenumber (cm⁻¹).

  • Identify the characteristic absorption bands and correlate them to specific functional groups and bond vibrations within the molecule.

Visualization of Analytical Workflow

The following diagrams illustrate the logical flow of spectroscopic analysis for an organic compound like 5-Bromo-2-fluorobenzotrifluoride.

Caption: Workflow for Spectroscopic Analysis.

Caption: NMR Data Interpretation Pathway.

References

• 1. nbinno.com [nbinno.com]
• 2. 2-Fluoro-5-bromobenzotrifluoride(393-37-3) 1H NMR [m.chemicalbook.com]

Solubility Profile of 5-Bromo-2-fluorobenzotrifluoride: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Bromo-2-fluorobenzotrifluoride is a key building block in modern medicinal chemistry and materials science. Its utility in the synthesis of novel pharmaceuticals and functional materials is well-documented.[1] A thorough understanding of its solubility in various laboratory solvents is critical for its effective use in synthesis, purification, and formulation. This technical guide provides a comprehensive overview of the known solubility characteristics of 5-Bromo-2-fluorobenzotrifluoride, along with a generalized experimental protocol for determining its solubility in specific solvents.

Physicochemical Properties

To understand the solubility of 5-Bromo-2-fluorobenzotrifluoride, it is essential to first consider its key physicochemical properties:

Property	Value
Molecular Formula	C₇H₃BrF₄
Molecular Weight	243.00 g/mol
Appearance	Colorless to light yellow liquid
Density	~1.72 - 1.73 g/mL at 25°C
Boiling Point	79-80 °C at 50 mmHg
Water Solubility	Generally reported as insoluble.

Solubility in Common Laboratory Solvents

Water: 5-Bromo-2-fluorobenzotrifluoride is consistently reported as being insoluble in water. This is expected given its nonpolar, halogenated aromatic structure. The presence of four fluorine atoms and a bromine atom contributes to its hydrophobic nature.

Organic Solvents: It is widely stated to be soluble or miscible with most common organic solvents. This is attributed to the principle of "like dissolves like," where its organic nature leads to favorable interactions with other organic molecules.

Based on its structure, the following qualitative solubility predictions can be made:

• High Solubility is Expected in:

  • Halogenated Solvents: Dichloromethane (DCM), Chloroform

  • Aromatic Hydrocarbons: Toluene, Benzene

  • Ethers: Diethyl ether, Tetrahydrofuran (THF)

  • Ketones: Acetone, Methyl Ethyl Ketone (MEK)

  • Esters: Ethyl acetate

• Moderate to Good Solubility is Likely in:

  • Polar Aprotic Solvents: Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO)

  • Alcohols: Methanol, Ethanol, Isopropanol (While the hydroxyl group in alcohols introduces polarity, the alkyl chains allow for interaction with the nonpolar parts of the 5-Bromo-2-fluorobenzotrifluoride molecule).

• Low to Negligible Solubility is Expected in:

  • Nonpolar Aliphatic Hydrocarbons: Hexane, Heptane (The highly fluorinated nature of the molecule may reduce its miscibility with purely aliphatic hydrocarbons compared to aromatic or more polar solvents).

Experimental Protocol for Solubility Determination

The following is a generalized protocol for the gravimetric determination of the solubility of 5-Bromo-2-fluorobenzotrifluoride in a given solvent. This method is suitable for obtaining quantitative solubility data.

Objective: To determine the solubility of 5-Bromo-2-fluorobenzotrifluoride in a specific solvent at a given temperature (e.g., 25°C).

Materials:

• 5-Bromo-2-fluorobenzotrifluoride

• Selected laboratory solvent (e.g., acetone, toluene, methanol)

• Scintillation vials or test tubes with screw caps

• Analytical balance

• Constant temperature water bath or incubator

• Vortex mixer

• Syringe filters (0.2 µm, PTFE or other solvent-compatible membrane)

• Pre-weighed glass vials for evaporation

• Vacuum oven or rotary evaporator

Procedure:

• Preparation of Saturated Solution:

  • Add an excess amount of 5-Bromo-2-fluorobenzotrifluoride to a scintillation vial. The exact amount is not critical, but there must be undissolved solid or liquid phase present after equilibration.

  • Add a known volume of the selected solvent (e.g., 5.0 mL) to the vial.

  • Securely cap the vial and place it in a constant temperature bath set to the desired temperature (e.g., 25°C ± 0.1°C).

  • Agitate the mixture vigorously using a vortex mixer for 1-2 minutes.

  • Allow the mixture to equilibrate in the constant temperature bath for at least 24 hours. Intermittent agitation (e.g., every few hours) is recommended to ensure equilibrium is reached.

• Sample Collection and Filtration:

  • After equilibration, allow the vial to stand undisturbed in the temperature bath for at least 2 hours to allow any undissolved material to settle.

  • Carefully draw a known volume of the supernatant (the clear, saturated solution) into a syringe (e.g., 2.0 mL). Avoid disturbing the undissolved solute.

  • Attach a 0.2 µm syringe filter to the syringe.

  • Dispense the filtered saturated solution into a pre-weighed, clean, and dry glass vial. Record the exact weight of the empty vial.

• Solvent Evaporation and Mass Determination:

  • Place the vial containing the filtered solution in a vacuum oven at a moderate temperature (e.g., 40-50°C) until all the solvent has evaporated. Alternatively, a rotary evaporator can be used.

  • Once the solvent is completely removed, place the vial in a desiccator to cool to room temperature.

  • Weigh the vial containing the dried solute on an analytical balance. Record the final weight.

• Calculation of Solubility:

  • Calculate the mass of the dissolved 5-Bromo-2-fluorobenzotrifluoride by subtracting the initial weight of the empty vial from the final weight of the vial with the dried solute.

  • Calculate the solubility using the following formula:

    Solubility ( g/100 mL) = (Mass of solute (g) / Volume of solvent used for analysis (mL)) * 100

Safety Precautions:

• Always work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Consult the Safety Data Sheet (SDS) for 5-Bromo-2-fluorobenzotrifluoride and the chosen solvent before starting any work.

Logical Workflow for Solubility Determination

Caption: Experimental workflow for determining the solubility of 5-Bromo-2-fluorobenzotrifluoride.

Conclusion

While quantitative solubility data for 5-Bromo-2-fluorobenzotrifluoride in common laboratory solvents is not extensively published, its chemical structure provides a strong basis for predicting its solubility behavior. It is insoluble in water but is expected to be readily soluble in a wide range of organic solvents, particularly halogenated, aromatic, and polar aprotic solvents. For applications requiring precise solubility values, the experimental protocol provided in this guide offers a reliable method for their determination. A thorough understanding and, when necessary, experimental verification of its solubility are crucial for the successful application of this versatile compound in research and development.

References

• 1. nbinno.com [nbinno.com]

The Versatile Building Block: A Technical Guide to 5-Bromo-2-fluorobenzotrifluoride and Its Synonyms

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the core characteristics, synthetic utility, and pivotal role of 5-Bromo-2-fluorobenzotrifluoride as a key intermediate in pharmaceutical and agrochemical research. Its unique structural features make it a valuable scaffold for the synthesis of complex molecules, particularly in the development of targeted therapies.

Chemical Identity and Synonyms

5-Bromo-2-fluorobenzotrifluoride is a halogenated aromatic compound with the chemical formula C₇H₃BrF₄. Due to different naming conventions, it is known by several synonyms. Understanding these alternative names is crucial for comprehensive literature searches and chemical sourcing.

The most common synonyms for 5-Bromo-2-fluorobenzotrifluoride include:

• 5-Bromo-α,α,α,2-tetrafluorotoluene

• 4-Bromo-1-fluoro-2-(trifluoromethyl)benzene[1][2][3]

• 2-Fluoro-5-bromobenzotrifluoride

• 1-Bromo-4-fluoro-2-(trifluoromethyl)benzene[4]

Its unique identification numbers are:

• CAS Number: 393-37-3[1]

• MDL Number: MFCD00042493[1]

• PubChem ID: 2736325[1]

• EINECS Number: 206-888-1

Physicochemical Properties

A clear understanding of the physicochemical properties of 5-Bromo-2-fluorobenzotrifluoride is essential for its handling, reaction optimization, and for predicting the properties of its derivatives. The key quantitative data are summarized in the table below.

Property	Value	Reference
Molecular Weight	243.00 g/mol	[1]
Appearance	Colorless to light yellow clear liquid	[1]
Density	1.73 g/cm³	[1]
Boiling Point	147 °C	[1]
Refractive Index	n20D 1.46	[1]

Key Applications in Synthesis

5-Bromo-2-fluorobenzotrifluoride is a cornerstone intermediate in the synthesis of high-value organic molecules, primarily driven by its utility in forming carbon-carbon and carbon-nitrogen bonds. The presence of a bromine atom makes it an ideal substrate for various palladium-catalyzed cross-coupling reactions.

Its applications span across several key research areas:

• Pharmaceutical Development: It serves as a critical building block in the synthesis of active pharmaceutical ingredients (APIs), particularly in the development of kinase inhibitors for oncology. The trifluoromethyl group is known to enhance properties like metabolic stability and cell permeability of drug candidates.

• Agrochemicals: This compound is utilized in the formulation of modern pesticides and herbicides.

• Material Science: It is also employed in the development of advanced materials such as specialty polymers.

The following diagram illustrates a logical workflow for the utilization of 5-Bromo-2-fluorobenzotrifluoride in drug discovery.

Caption: From intermediate to drug candidate.

Experimental Protocols

The synthetic utility of 5-Bromo-2-fluorobenzotrifluoride is best demonstrated through its application in key chemical transformations. Below are detailed methodologies for representative reactions.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile method for the formation of carbon-carbon bonds.

Reaction:

Experimental Protocol:

• Reaction Setup: In an oven-dried flask under an inert atmosphere (e.g., argon or nitrogen), combine 5-Bromo-2-fluorobenzotrifluoride (1.0 eq.), the desired boronic acid (1.2 eq.), a palladium catalyst such as Pd(PPh₃)₄ (0.05 eq.), and a base like potassium carbonate (2.0 eq.).

• Solvent Addition: Add a degassed solvent system, typically a mixture of toluene and water.

• Reaction Execution: Heat the mixture to reflux (approximately 100-110 °C) and monitor the reaction progress using thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with water and extract with an organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product is then purified by column chromatography on silica gel to yield the desired biaryl product.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful tool for the synthesis of carbon-nitrogen bonds, forming arylamines.

Reaction:

Experimental Protocol:

• Reaction Setup: To a dry Schlenk tube under an inert atmosphere, add the palladium precatalyst (e.g., Pd₂(dba)₃, 0.02 eq.), a suitable phosphine ligand (e.g., BINAP, 0.03 eq.), and a strong base such as sodium tert-butoxide (1.4 eq.).

• Reagent Addition: Add 5-Bromo-2-fluorobenzotrifluoride (1.0 eq.) and the desired amine (1.2 eq.).

• Solvent Addition: Add anhydrous, degassed toluene as the solvent.

• Reaction Execution: Heat the mixture in a sealed tube at 80-110 °C. Monitor the reaction's progress by TLC or LC-MS.

• Work-up: After the reaction is complete, cool the mixture to room temperature, dilute with a suitable solvent like ethyl acetate, and filter through a pad of celite.

• Purification: Concentrate the filtrate and purify the residue by flash column chromatography to obtain the pure arylamine product.

The following diagram illustrates a typical experimental workflow for a Suzuki-Miyaura coupling reaction.

Caption: Suzuki-Miyaura coupling workflow.

Role in Targeting Signaling Pathways

Derivatives of 5-Bromo-2-fluorobenzotrifluoride are instrumental in the synthesis of kinase inhibitors that target specific signaling pathways implicated in diseases like cancer. For instance, this building block can be used to synthesize inhibitors of the Epidermal Growth Factor Receptor (EGFR) signaling pathway, which is often dysregulated in various tumors.

The diagram below depicts a simplified representation of the EGFR signaling cascade and the point of intervention for a synthesized inhibitor.

Caption: EGFR signaling and inhibition point.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. The synthesis of novel kinase inhibitors using click chemistry | Semantic Scholar [semanticscholar.org]
• 4. innospk.com [innospk.com]

The Trifluoromethyl Group: A Technical Guide to Enhancing Lipophilicity in Drug Development

For Researchers, Scientists, and Drug Development Professionals

The strategic incorporation of the trifluoromethyl (CF3) group is a cornerstone of modern medicinal chemistry, offering a powerful tool to modulate the physicochemical properties of drug candidates. This technical guide provides an in-depth analysis of the role of the CF3 group in enhancing lipophilicity, a critical parameter influencing a drug's pharmacokinetic and pharmacodynamic profile.

The Physicochemical Impact of the Trifluoromethyl Group

The trifluoromethyl group's unique electronic properties and high electronegativity significantly influence a molecule's lipophilicity. This fluorinated moiety is substantially more lipophilic than a methyl group and is often employed to increase a compound's partitioning into lipid environments.[1][2] This enhancement of lipophilicity is crucial for improving a drug's ability to cross cellular membranes, including the blood-brain barrier, which is particularly important for therapies targeting the central nervous system.

Beyond lipophilicity, the CF3 group contributes to enhanced metabolic stability. The carbon-fluorine bond is one of the strongest in organic chemistry, making it resistant to enzymatic cleavage and protecting the molecule from rapid metabolic degradation.[1][3] This increased stability can lead to a longer drug half-life and improved bioavailability.[3]

Quantitative Analysis of Lipophilicity Enhancement

The impact of the trifluoromethyl group on lipophilicity can be quantified using the Hansch parameter (π) and by comparing the partition coefficients (logP) of analogous compounds with and without the CF3 group. A higher logP value indicates greater lipophilicity.[4]

Substituent Group	Hansch π Value	Parent Molecule	Experimental logP
-CH₃	Methyl cyclopropanecarboxylate	1.10[4]
-CH₂F	Methyl cyclopropanecarboxylate	0.95[4]
-CHF₂	Methyl cyclopropanecarboxylate	1.29[4]
-CF₃	+0.88[1][5]	Methyl cyclopropanecarboxylate	1.70[4]
-OCF₃	+1.04[1][6]

Data for cyclopropanecarboxylate derivatives sourced from Chernykh, A. V., et al. (2020).[4]

The data clearly demonstrates a trend of increasing lipophilicity with a higher degree of fluorination, with the trifluoromethyl group imparting the most significant increase.[4] Studies on other molecular scaffolds have shown that fluorinated derivatives can achieve logP values as high as 4.6.[7]

The Logical Workflow of Lipophilicity Enhancement in Drug Discovery

The introduction of a trifluoromethyl group initiates a cascade of effects that are pivotal in the drug development process. The following diagram illustrates the logical relationship between the incorporation of a CF3 group and its ultimate impact on therapeutic outcomes.

Caption: Impact of CF3 Group on Drug Development Cascade.

Experimental Protocols for Lipophilicity Determination

Accurate measurement of lipophilicity is crucial for guiding drug design. The two most widely accepted methods for determining the partition coefficient (logP) and distribution coefficient (logD) are the shake-flask method and reverse-phase high-performance liquid chromatography (RP-HPLC).[4]

Shake-Flask Method

This traditional method directly measures the partitioning of a compound between n-octanol and an aqueous phase at equilibrium.

Protocol:

• Preparation of Phases: n-Octanol and an aqueous buffer (e.g., phosphate-buffered saline at pH 7.4 for logD measurements) are mutually saturated by vigorous mixing, followed by separation to ensure thermodynamic equilibrium.[4][8]

• Compound Dissolution: A precisely weighed quantity of the test compound is dissolved in one of the pre-saturated phases, typically n-octanol.[4]

• Partitioning: The two phases are combined in a flask and agitated (e.g., by shaking or stirring) for a sufficient period to allow the compound to reach equilibrium between the two layers.[4][8]

• Phase Separation: The mixture is allowed to stand undisturbed or is centrifuged to ensure complete separation of the two phases.[8]

• Concentration Analysis: The concentration of the compound in each phase is determined using a suitable analytical technique, such as UV-Vis spectroscopy, liquid chromatography-mass spectrometry (LC-MS), or for fluorinated compounds, ¹⁹F NMR spectroscopy.[4][8][9]

• Calculation: The logP (or logD) is calculated as the base-10 logarithm of the ratio of the compound's concentration in the n-octanol phase to its concentration in the aqueous phase.[4]

Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) Method

The RP-HPLC method offers a higher throughput alternative and determines lipophilicity based on the compound's retention time on a nonpolar stationary phase.[4]

Protocol:

• Mobile Phase Preparation: A series of mobile phases with varying compositions of an organic solvent (e.g., methanol or acetonitrile) and water are prepared.

• Calibration: A set of standard compounds with known logP values is injected into the HPLC system. The retention time (t_R) for each standard is measured, and the capacity factor (k') is calculated using the formula k' = (t_R - t_0) / t_0, where t_0 is the column dead time. A calibration curve is generated by plotting the logarithm of the capacity factor (log k') against the known logP values of the standards.[4]

• Sample Analysis: The test compound is injected into the same HPLC system under identical conditions, and its retention time is measured.[4]

• LogP Determination: The log k' of the test compound is calculated from its retention time, and its logP value is then determined from the established calibration curve.[4]

The following diagram outlines the general workflow for determining lipophilicity using these experimental methods.

Caption: Experimental Workflows for logP Determination.

Conclusion

The trifluoromethyl group is an indispensable tool in the medicinal chemist's arsenal for optimizing the lipophilicity of drug candidates.[1][10] Its incorporation can lead to significant improvements in a molecule's pharmacokinetic profile, including enhanced absorption, better distribution, and increased metabolic stability. A thorough understanding of the quantitative impact of the CF3 group on lipophilicity, coupled with robust experimental determination, is essential for the successful design and development of novel therapeutics.

References

• 1. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design [mdpi.com]
• 6. Design and biological activity of trifluoromethyl containing drugs - Wechem [m.wechemglobal.com]
• 7. Structure-activity relationship of trifluoromethyl-containing metallocenes: electrochemistry, lipophilicity, cytotoxicity, and ROS production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. A New Straightforward Method for Lipophilicity (logP) Measurement using 19F NMR Spectroscopy [jove.com]
• 10. Exploring the impact of trifluoromethyl (–CF3) functional group on the anti-cancer activity of isoxazole-based molecules: design, synthesis, biological evaluation and molecular docking analysis - PMC [pmc.ncbi.nlm.nih.gov]

The General Reactivity of Halogenated Aromatic Compounds: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the reactivity of halogenated aromatic compounds, a class of molecules of paramount importance in organic synthesis, materials science, and pharmaceutical development. Understanding the nuanced reactivity of these compounds is critical for designing efficient synthetic routes and for the rational design of novel drug candidates. This document details the core principles governing their reactivity in nucleophilic and electrophilic aromatic substitutions, as well as in modern metal-catalyzed cross-coupling reactions.

Introduction: The Dual Nature of Halogen Substituents

Halogen atoms on an aromatic ring exert a profound influence on its reactivity through a combination of two opposing electronic effects: the inductive effect and the resonance effect.

• Inductive Effect (-I): Due to their high electronegativity, halogens withdraw electron density from the aromatic ring through the sigma bond. This effect deactivates the ring towards electrophilic attack and is the dominant factor in electrophilic aromatic substitution.

• Resonance Effect (+R): The lone pairs of electrons on the halogen atom can be delocalized into the π-system of the aromatic ring. This electron-donating effect, while weaker than the inductive effect for halogens, plays a crucial role in directing incoming electrophiles and in stabilizing intermediates in nucleophilic aromatic substitution.

The interplay of these effects dictates the reactivity patterns and regioselectivity observed in reactions involving halogenated aromatic compounds.

Nucleophilic Aromatic Substitution (SNAr)

Contrary to the electron-rich nature of benzene, which favors electrophilic attack, aryl halides can undergo nucleophilic substitution, particularly when the aromatic ring is substituted with strong electron-withdrawing groups.[1][2]

Mechanisms of SNAr

There are two primary mechanisms for nucleophilic aromatic substitution:

• Addition-Elimination Mechanism: This is the most common pathway for activated aryl halides. It proceeds in two steps:

  • Addition: The nucleophile attacks the carbon atom bearing the halogen, forming a resonance-stabilized carbanion intermediate known as a Meisenheimer complex.[1][3] The aromaticity of the ring is temporarily lost in this step.

  • Elimination: The leaving group (halide ion) is expelled, and the aromaticity of the ring is restored.

  The presence of electron-withdrawing groups (e.g., -NO2, -CN, -C(O)R) at the ortho and para positions to the halogen is crucial for stabilizing the negative charge of the Meisenheimer complex through resonance, thereby accelerating the reaction.[4][5]

• Elimination-Addition (Benzyne) Mechanism: In the presence of a very strong base (e.g., NaNH2, KNH2) and in the absence of activating groups, aryl halides can undergo substitution via a highly reactive benzyne intermediate.[3][5] This mechanism involves the elimination of a proton and a halide from adjacent carbons to form a carbon-carbon triple bond within the benzene ring, followed by the addition of the nucleophile.

Reactivity Trends in SNAr

The reactivity of aryl halides in SNAr reactions following the addition-elimination mechanism is governed by the ability of the halogen to stabilize the intermediate carbanion through its inductive effect. The rate-determining step is typically the initial attack of the nucleophile.[6] Consequently, the reactivity order is often the reverse of the leaving group ability seen in aliphatic SN2 reactions.

Table 1: Relative Reactivity of Halobenzenes in Nucleophilic Aromatic Substitution with Piperidine

Aryl Halide	Relative Rate Constant
Fluorobenzene	3140
Chlorobenzene	1.0
Bromobenzene	1.0
Iodobenzene	0.4

Data is illustrative and based on the general trend observed in SNAr reactions.[6][7] The high reactivity of fluoroarenes is attributed to the strong electron-withdrawing inductive effect of fluorine, which stabilizes the negatively charged Meisenheimer intermediate.[6]

Electrophilic Aromatic Substitution (SEAr)

Halogenated aromatic compounds undergo electrophilic aromatic substitution, such as nitration, halogenation, sulfonation, and Friedel-Crafts reactions.[8][9]

The Role of Halogens in SEAr

Halogens are deactivating groups in electrophilic aromatic substitution due to their strong electron-withdrawing inductive effect, which reduces the electron density of the aromatic ring and makes it less susceptible to attack by electrophiles.[10][11] However, the resonance effect of the halogen, which donates electron density to the ring, directs the incoming electrophile to the ortho and para positions. This is because the resonance structures of the carbocation intermediate (the sigma complex or arenium ion) formed during ortho and para attack are more stable, with one resonance form where the positive charge is delocalized onto the halogen atom.[8][12]

Reactivity Trends in SEAr

The deactivating strength of the halogens in SEAr follows their electronegativity: F > Cl > Br > I. Consequently, the reactivity of halobenzenes towards electrophiles is in the reverse order.[13][14]

Table 2: Relative Rates of Nitration for Halobenzenes Compared to Benzene

Compound	Relative Rate of Nitration
Benzene	1
Fluorobenzene	0.15
Chlorobenzene	0.033
Bromobenzene	0.030
Iodobenzene	0.18

Note: While the general trend of deactivation is observed, the slightly higher reactivity of iodobenzene compared to chloro- and bromobenzene is a subject of ongoing discussion, with factors like polarizability potentially playing a role.

Metal-Catalyzed Cross-Coupling Reactions

The development of transition-metal-catalyzed cross-coupling reactions has revolutionized the synthesis of complex organic molecules, with aryl halides being among the most important coupling partners.[15] These reactions allow for the formation of carbon-carbon and carbon-heteroatom bonds with high efficiency and selectivity.

General Catalytic Cycle

Most palladium-catalyzed cross-coupling reactions proceed through a common catalytic cycle:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halogen bond of the aryl halide to form a Pd(II) intermediate.

• Transmetalation (for Suzuki, Stille, etc.) or Coordination/Insertion (for Heck): The organic group from the coupling partner is transferred to the palladium center, or in the case of the Heck reaction, the olefin coordinates and inserts into the Pd-C bond.

• Reductive Elimination: The two coupled organic fragments are eliminated from the palladium center, forming the final product and regenerating the Pd(0) catalyst.

Reactivity Trends in Cross-Coupling Reactions

The reactivity of aryl halides in the oxidative addition step is a key factor determining the overall reaction efficiency. This step is generally favored for weaker carbon-halogen bonds.[16] Therefore, the typical reactivity order is:

I > Br > OTf (triflate) > Cl >> F

Aryl fluorides are generally unreactive under standard cross-coupling conditions due to the very strong C-F bond.

Table 3: Carbon-Halogen Bond Dissociation Energies (BDEs) for Phenyl Halides

Bond	Bond Dissociation Energy (kcal/mol)
C-F	126
C-Cl	96
C-Br	80.5
C-I	65

Source: Adapted from various sources providing BDE data.[17][18][19]

Key Cross-Coupling Reactions

This reaction couples an aryl halide with an organoboron reagent (e.g., a boronic acid or ester) in the presence of a palladium catalyst and a base.[20] It is one of the most widely used methods for the synthesis of biaryls.

Table 4: Representative Yields for the Suzuki-Miyaura Coupling of Various Aryl Halides with Phenylboronic Acid

Aryl Halide	Catalyst System	Base	Solvent	Yield (%)
4-Iodoanisole	Pd(PPh3)4	Na2CO3	Toluene/H2O	>95
4-Bromoanisole	Pd(OAc)2 / SPhos	K3PO4	Dioxane/H2O	~98
4-Chloroanisole	Pd2(dba)3 / XPhos	K3PO4	t-BuOH/H2O	~95

Yields are representative and can vary significantly with the specific catalyst, ligands, base, solvent, and temperature used.[3][21][22]

The Heck reaction involves the coupling of an aryl halide with an alkene to form a substituted alkene.[23][24] It is a powerful tool for the synthesis of styrenes and cinnamates.

Table 5: Comparison of Yields in the Heck Reaction of Halobenzenes with Styrene

Aryl Halide	Catalyst	Base	Solvent	Yield (%)
Iodobenzene	Pd(OAc)2	Et3N	DMF	~85-95
Bromobenzene	Pd(OAc)2 / PPh3	Et3N	DMF	~70-80
Chlorobenzene	Pd(OAc)2 / PCy3	K2CO3	DMA	~50-70

Yields are illustrative and depend heavily on the specific reaction conditions.[9][25][26]

This reaction is a palladium-catalyzed method for the formation of carbon-nitrogen bonds by coupling an aryl halide with a primary or secondary amine.[4] It is a cornerstone of modern medicinal chemistry for the synthesis of anilines and their derivatives.

Table 6: Representative Yields for the Buchwald-Hartwig Amination of Halobenzenes with Morpholine

Aryl Halide	Catalyst System	Base	Solvent	Yield (%)
Iodobenzene	Pd2(dba)3 / BINAP	NaOt-Bu	Toluene	>95
Bromobenzene	Pd(OAc)2 / Xantphos	Cs2CO3	Dioxane	~98
Chlorobenzene	Pd(OAc)2 / RuPhos	K3PO4	t-Amyl alcohol	~90

Yields are representative and highly dependent on the choice of ligand and reaction conditions.[25][27]

Experimental Protocols

General Procedure for a Suzuki-Miyaura Coupling Reaction

Reaction: Coupling of 4-bromoanisole with phenylboronic acid.[4][21]

• Reaction Setup: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 4-bromoanisole (1.0 mmol), phenylboronic acid (1.2 mmol), and potassium carbonate (2.0 mmol).

• Catalyst Addition: Add the palladium catalyst (e.g., Pd(PPh3)4, 0.02 mmol, 2 mol%) and a suitable ligand if required.

• Solvent Addition and Degassing: Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times. Add a degassed solvent mixture (e.g., toluene/ethanol/water 4:1:1, 5 mL).

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 80 °C) and stir for the required time (typically 2-24 hours), monitoring the reaction progress by TLC or GC-MS.

• Work-up: Cool the reaction mixture to room temperature. Add water and extract with an organic solvent (e.g., ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• Purification: The crude product is purified by column chromatography on silica gel.

General Procedure for a Heck Reaction

Reaction: Coupling of iodobenzene with n-butyl acrylate.[28][29]

• Reaction Setup: In a round-bottom flask, dissolve iodobenzene (1.0 mmol) and n-butyl acrylate (1.2 mmol) in a suitable solvent (e.g., DMF or acetonitrile, 5 mL).

• Base and Catalyst Addition: Add a base (e.g., triethylamine, 1.5 mmol) and the palladium catalyst (e.g., Pd(OAc)2, 0.01 mmol, 1 mol%).

• Reaction: Heat the mixture under an inert atmosphere at the desired temperature (e.g., 100 °C) for the necessary time (typically 4-24 hours). Monitor the reaction by TLC or GC-MS.

• Work-up: After cooling, dilute the reaction mixture with water and extract with an organic solvent (e.g., diethyl ether). Wash the combined organic extracts with water and brine, dry over anhydrous magnesium sulfate, and concentrate in vacuo.

• Purification: Purify the residue by flash chromatography.

General Procedure for a Buchwald-Hartwig Amination

Reaction: Coupling of 2-chloropyridine with morpholine.

• Reaction Setup: To a flame-dried Schlenk tube, add the palladium precatalyst (e.g., Pd2(dba)3, 0.01 mmol, 1 mol%), a suitable phosphine ligand (e.g., Xantphos, 0.025 mmol, 2.5 mol%), and a base (e.g., Cs2CO3, 1.4 mmol).

• Reagent Addition: Evacuate and backfill the tube with argon. Add 2-chloropyridine (1.0 mmol), morpholine (1.2 mmol), and a dry, degassed solvent (e.g., dioxane, 2 mL).

• Reaction: Seal the tube and heat the reaction mixture in an oil bath at the appropriate temperature (e.g., 100 °C) for the required duration (typically 12-24 hours).

• Work-up: Cool the reaction to room temperature. Dilute with an organic solvent and filter through a pad of celite. The filtrate is concentrated under reduced pressure.

• Purification: The crude product is purified by column chromatography.

Visualization of Reactivity and Pathways

Factors Influencing Aryl Halide Reactivity

Caption: Factors influencing the reactivity of halogenated aromatic compounds.

Generalized Experimental Workflow for Metal-Catalyzed Cross-Coupling

Caption: A typical experimental workflow for a cross-coupling reaction.

Signaling Pathway Inhibition by a Halogenated Aromatic Drug: Gefitinib

Gefitinib is a tyrosine kinase inhibitor used in cancer therapy that contains a chlorinated and fluorinated aniline moiety. It targets the Epidermal Growth Factor Receptor (EGFR) signaling pathway.[15][30]

Caption: Inhibition of the EGFR signaling pathway by Gefitinib.

Conclusion

The reactivity of halogenated aromatic compounds is a rich and multifaceted area of organic chemistry. The predictable yet tunable nature of their reactivity, governed by the interplay of inductive and resonance effects, makes them indispensable building blocks in modern synthesis. For researchers in drug development, a deep understanding of how halogen substitution impacts reactivity and biological activity is crucial for the design of next-generation therapeutics. The continued development of novel catalytic systems for the activation of traditionally less reactive aryl chlorides and fluorides promises to further expand the synthetic utility of this important class of compounds.

References

• 1. researchgate.net [researchgate.net]
• 2. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Theoretical Bond Dissociation Energies of Halo-Heterocycles: Trends and Relationships to Regioselectivity in Palladium-Catalyzed Cross-Coupling Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chemrxiv.org [chemrxiv.org]
• 7. Reactivity in the Nucleophilic Aromatic Substitution Reactions of Pyridinium Ions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. The research on lapatinib in autophagy, cell cycle arrest and epithelial to mesenchymal transition via Wnt/ErK/PI3K-AKT signaling pathway in human cutaneous squamous cell carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. creative-diagnostics.com [creative-diagnostics.com]
• 12. labs.chem.ucsb.edu [labs.chem.ucsb.edu]
• 13. researchgate.net [researchgate.net]
• 14. Activity of lapatinib a novel HER2 and EGFR dual kinase inhibitor in human endometrial cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 15. What is the mechanism of Gefitinib? [synapse.patsnap.com]
• 16. File:EGFR signaling pathway.svg - Wikimedia Commons [commons.wikimedia.org]
• 17. Bond Dissociation Energies [cxp.cengage.com]
• 18. bionumbers.hms.harvard.edu [bionumbers.hms.harvard.edu]
• 19. Bond dissociation energy - Wikipedia [en.wikipedia.org]
• 20. Suzuki Coupling [organic-chemistry.org]
• 21. researchgate.net [researchgate.net]
• 22. researchgate.net [researchgate.net]
• 23. researchgate.net [researchgate.net]
• 24. Heck Reaction [organic-chemistry.org]
• 25. rsc.org [rsc.org]
• 26. The Mizoroki–Heck reaction between in situ generated alkenes and aryl halides: cross-coupling route to substituted olefins - PMC [pmc.ncbi.nlm.nih.gov]
• 27. chemrxiv.org [chemrxiv.org]
• 28. researchgate.net [researchgate.net]
• 29. uwindsor.ca [uwindsor.ca]
• 30. benchchem.com [benchchem.com]

The Strategic Incorporation of Fluorine: A Technical Guide to its Applications in Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

The deliberate introduction of fluorine into organic molecules has become a cornerstone of modern chemical and biomedical research. With its unique steric and electronic properties, fluorine offers a powerful tool to modulate molecular behavior, leading to significant advancements in drug discovery, diagnostics, and materials science.[1] This technical guide provides an in-depth exploration of the applications of fluorinated compounds, complete with quantitative data, detailed experimental protocols, and visualizations of key processes to inform and guide researchers in leveraging the transformative potential of fluorine.

Core Applications of Fluorinated Compounds

The strategic placement of fluorine atoms can profoundly influence a molecule's physicochemical and biological properties.[2] The high electronegativity of fluorine, combined with its relatively small van der Waals radius (1.47 Å), comparable to that of a hydrogen atom (1.20 Å), allows for isosteric replacement that can dramatically alter a compound's characteristics.[2] Key applications stemming from these properties are detailed below.

Pharmaceutical and Agrochemical Development

Fluorine has become an indispensable element in the design of new therapeutic and agrochemical agents.[3] Approximately 20% of all commercial drugs contain fluorine, a testament to its broad utility.[4] The introduction of fluorine can enhance several crucial parameters:

• Metabolic Stability: The carbon-fluorine (C-F) bond is significantly stronger than a carbon-hydrogen (C-H) bond, making it more resistant to metabolic degradation by enzymes like the cytochrome P450 family.[5] This "metabolic blocking" at vulnerable positions can increase a drug's half-life and bioavailability.[1][5]

• Lipophilicity and Permeability: Fluorination generally increases a molecule's lipophilicity, which can enhance its ability to cross cell membranes and improve absorption.[6][7] The effect on lipophilicity, often measured as logP or logD, is, however, context-dependent and influenced by the fluorination pattern.[4][8]

• Binding Affinity and Selectivity: The strong electron-withdrawing nature of fluorine can alter the acidity (pKa) of nearby functional groups, influencing how a molecule interacts with its biological target.[3] This can lead to more potent and selective binding to enzymes or receptors.[1]

• Conformational Control: Fluorine substitution can influence the conformational preferences of a molecule, locking it into a bioactive conformation that enhances its therapeutic effect.[1]

Table 1: Impact of Fluorination on Physicochemical Properties of Drug Candidates

Compound Pair	Modification	Change in Lipophilicity (ΔlogP)	Change in Acidity (ΔpKa)	Consequence	Reference(s)
Morphine vs. Fluoromorphine	Fluorination at β positions	Increased	Reduced	Enhanced binding to inflamed tissues	[9]
2-thioethylpyridine vs. 2-(2,2,2-trifluoroethyl)thiopyridine	Trifluoroethylation	Increased	Decreased (more acidic)	Altered bioavailability and target interaction	[4]
Non-fluorinated Benzamides vs. Fluorinated Analogues	Monofluorination at tertiary carbon	Varies with substituent	Not specified	Context-dependent modulation of lipophilicity	[8]

Advanced Materials Science

The unique properties imparted by fluorine extend to the development of high-performance materials.[10] Fluoropolymers, such as polytetrafluoroethylene (PTFE), are known for their exceptional chemical inertness, thermal stability, and low surface energy.[11][12]

• Fluoropolymers: These materials are used in a vast array of applications, from non-stick coatings and chemically resistant linings to biomedical implants and high-performance fabrics.[10][13] Their stability stems from the strength of the C-F bond.[12]

• Liquid Crystals and Photoresists: Fluorinated polymers are also utilized in advanced technologies like liquid crystal displays and as photoresists in 157 nm lithography due to their unique self-assembly properties and low absorbance to UV light.[14]

In Vivo Imaging and Diagnostics

The fluorine-18 (¹⁸F) isotope is a positron emitter with a convenient half-life of approximately 110 minutes, making it ideal for Positron Emission Tomography (PET).[15][16]

• ¹⁸F-FDG PET Imaging: [¹⁸F]Fluorodeoxyglucose (FDG), a glucose analog, is widely used in clinical oncology to visualize tissues with high glucose metabolism, such as tumors.[17][18] This non-invasive technique is crucial for cancer diagnosis, staging, and monitoring treatment response.[19]

• Neurological and Cardiac Imaging: ¹⁸F-labeled tracers are also employed in neurology to study dementia and in cardiology to assess myocardial blood flow.[17]

NMR Spectroscopy in Drug Discovery

The fluorine-19 (¹⁹F) nucleus is a powerful tool in Nuclear Magnetic Resonance (NMR) spectroscopy for studying biomolecular interactions.[20]

• High Sensitivity and No Background: ¹⁹F has a high gyromagnetic ratio (83% of ¹H sensitivity) and 100% natural abundance, and since fluorine is virtually absent in biological systems, ¹⁹F NMR spectra are free from background signals.[21][22]

• Protein-Ligand Interaction Studies: ¹⁹F NMR can be used to observe both the protein (protein-observed) and the ligand (ligand-observed).[20][23] Changes in the ¹⁹F chemical shift upon binding provide information on binding affinity, kinetics, and conformational changes, making it a valuable technique for fragment-based drug discovery and screening.[21][24]

Experimental Methodologies and Workflows

Diagram 1: Logical Relationship of Fluorine's Properties to its Applications

Caption: How fluorine's fundamental properties lead to its diverse research applications.

Protocol 1: General Procedure for Nucleophilic Fluorination

The synthesis of fluorinated organic molecules is a critical first step.[25] While numerous methods exist, nucleophilic fluorination is a common strategy.[26][27] The following is a representative protocol for the fluorination of an alcohol using an amine hydrofluoride reagent.[28]

Objective: To replace a hydroxyl group with a fluorine atom.

Materials:

• Substrate (alcohol)

• Amine hydrofluoride reagent (e.g., triethylamine tris(hydrofluoride))

• Aprotic solvent (e.g., dichloromethane, THF)

• Inert atmosphere (e.g., nitrogen or argon)

• Standard glassware for organic synthesis

Procedure:

• Dissolve the alcohol substrate in the anhydrous aprotic solvent in a flask under an inert atmosphere.

• Cool the solution to the desired reaction temperature (often 0 °C or below).

• Slowly add the amine hydrofluoride reagent to the stirred solution. The stoichiometry will depend on the specific reagent and substrate.

• Allow the reaction to stir at the appropriate temperature for a period determined by reaction monitoring (e.g., by TLC or LC-MS).

• Upon completion, quench the reaction by carefully adding a saturated aqueous solution of sodium bicarbonate.

• Extract the product into an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product using an appropriate technique, such as column chromatography.

Diagram 2: Experimental Workflow for ¹⁸F-FDG PET Imaging

Caption: Workflow for a typical ¹⁸F-FDG PET/CT imaging experiment.

Protocol 2: In Vitro Metabolic Stability Assay

This protocol outlines a standard procedure to assess how fluorination can impact a compound's metabolic stability using liver microsomes.[5]

Objective: To determine the in vitro half-life (t½) and intrinsic clearance (CLint) of a test compound compared to its non-fluorinated analog.

Materials:

• Test compounds (fluorinated and non-fluorinated)

• Liver microsomes (e.g., human, rat)

• NADPH regenerating system (cofactor for CYP450 enzymes)

• Phosphate buffer (pH 7.4)

• Acetonitrile (or other organic solvent) for quenching

• LC-MS/MS system for analysis

Procedure:

• Preparation: Prepare stock solutions of the test compounds. Dilute the liver microsomes to the desired concentration (e.g., 0.5 mg/mL) in phosphate buffer.

• Incubation: Pre-warm the microsomal solution and the NADPH regenerating system to 37°C.

• Initiate the reaction by adding the test compound to the microsomal solution, followed by the addition of the NADPH regenerating system.

• Time Points: At various time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot of the reaction mixture and quench it by adding it to cold acetonitrile containing an internal standard.

• Analysis: Centrifuge the quenched samples to precipitate the protein. Analyze the supernatant by LC-MS/MS to quantify the remaining amount of the parent compound at each time point.

• Data Analysis: Plot the natural logarithm of the percentage of the remaining parent compound against time. The slope of the linear regression line corresponds to the elimination rate constant (k).

• Calculate the half-life (t½) using the equation: t½ = 0.693 / k.

• Calculate the intrinsic clearance (CLint) using the equation: CLint = (V/P) * (0.693 / t½), where V is the incubation volume and P is the amount of microsomal protein.[5]

Table 2: Example Data from a Metabolic Stability Assay

Compound	Half-life (t½, min)	Intrinsic Clearance (CLint, µL/min/mg)
Non-fluorinated Analog	15	154
Fluorinated Analog	58	40

This is example data. Actual results will vary. A longer half-life and lower intrinsic clearance indicate greater metabolic stability.[5]

Diagram 3: Ligand-Observed ¹⁹F NMR Screening Workflow

Caption: Workflow for identifying protein-ligand binding using ¹⁹F NMR.

Conclusion

The incorporation of fluorine into molecules is a versatile and powerful strategy that has profoundly impacted various fields of scientific research. From enhancing the efficacy of pharmaceuticals to creating novel materials and enabling advanced diagnostic techniques, the unique properties of fluorine provide a rich toolkit for innovation.[15][29] This guide has provided a technical overview of these applications, supported by quantitative data, experimental protocols, and clear visualizations. As synthetic methodologies for fluorination continue to advance, the potential applications of fluorinated compounds are set to expand even further, promising continued breakthroughs in science and technology.[30]

References

• 1. pharmacyjournal.org [pharmacyjournal.org]
• 2. tandfonline.com [tandfonline.com]
• 3. Fluorine as a key element in modern drug discovery and development | LE STUDIUM [lestudium-ias.com]
• 4. Impact of Fluorine Pattern on Lipophilicity and Acid–Base Properties of 2‑(Thiofluoroalkyl)pyridines: Insights from Experiments and Statistical Modeling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis and Applications of Selected Fluorine-Containing Fluorophores - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. digitalcommons.chapman.edu [digitalcommons.chapman.edu]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Fluoropolymer - Wikipedia [en.wikipedia.org]
• 12. mdpi.com [mdpi.com]
• 13. plasticsengineering.org [plasticsengineering.org]
• 14. researchgate.net [researchgate.net]
• 15. The role of fluorine in medicinal chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Positron emission tomography - Wikipedia [en.wikipedia.org]
• 18. Fludeoxyglucose (18F) - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 19. Basic principles and applications of 18F-FDG-PET/CT in oral and maxillofacial imaging: A pictorial essay - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Protein-based 19F NMR as a Ligand Discovery Tool | Bruker [bruker.com]
• 21. benchchem.com [benchchem.com]
• 22. pubs.acs.org [pubs.acs.org]
• 23. 19F in-cell NMR to investigate protein-ligand interactions in living human cells. [flore.unifi.it]
• 24. Rapid Quantification of Protein-Ligand Binding via 19F NMR Lineshape Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 25. Recent advances in the synthesis of fluorinated compounds via an aryne intermediate - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 26. revroum.lew.ro [revroum.lew.ro]
• 27. Fluoroalkane synthesis by fluorination or substitution [organic-chemistry.org]
• 28. benchchem.com [benchchem.com]
• 29. Fluorine in medicinal chemistry - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 30. Applications of Fluorine in Medicinal Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 5-Bromo-2-fluorobenzotrifluoride

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Bromo-2-fluorobenzotrifluoride is a key building block in the synthesis of complex organic molecules, particularly within the pharmaceutical and agrochemical industries.[1][2] Its trifluoromethyl group enhances metabolic stability and binding affinity, while the bromo and fluoro substituents provide versatile handles for further chemical modifications, such as palladium-catalyzed cross-coupling reactions.[1] This document provides detailed protocols for several established synthetic routes to 5-Bromo-2-fluorobenzotrifluoride, along with a comparative analysis of their yields and purities.

Synthetic Strategies Overview

The synthesis of 5-Bromo-2-fluorobenzotrifluoride can be achieved through several distinct pathways. The choice of method often depends on the availability of starting materials, desired scale, and safety considerations. The most common strategies include:

• Multi-step synthesis from m-fluorobenzotrifluoride: This classic route involves nitration, followed by reduction of the nitro group to an amine, and subsequent Sandmeyer reaction to introduce the bromine atom.[3][4]

• Direct bromination of m-fluorobenzotrifluoride: A more direct approach that avoids the multi-step sequence of the Sandmeyer route.[5]

• Fluorination of 2-bromobenzotrifluoride: This method is suitable when 2-bromobenzotrifluoride is a readily available starting material.[6][7]

• Diazotization of 5-amino-2-bromobenzotrifluoride: A Balz-Schiemann type reaction can be employed to introduce the fluorine atom.[6]

Comparative Data of Synthesis Methods

The following table summarizes the quantitative data for the different synthetic methods, allowing for a direct comparison of their efficiency.

Synthesis Method	Starting Material	Key Reagents/Catalysts	Yield (%)	Purity (%)	Reference
Nitration, Reduction & Sandmeyer Reaction	m-fluorobenzotrifluoride	HNO₃/H₂SO₄, Raney Ni/H₂, CuBr/HBr/NaNO₂	76.1	>98	[3]
Direct Bromination	m-fluorobenzotrifluoride	H₂SO₄, Potassium bromate	>90.0	>99.0	[5]
Fluorination	2-bromobenzotrifluoride	KF, KCoF₄, DMSO	96.7	Not Specified	[6][7]
Diazotization/Fluorination	5-amino-2-bromobenzotrifluoride	Anhydrous HF, KF, NaNO₂	86.8	99 (GC)	[6]

Experimental Protocols

Method 1: Synthesis from m-fluorobenzotrifluoride via Nitration, Reduction, and Sandmeyer Reaction

This three-step synthesis is a robust and well-documented method for producing high-purity 5-Bromo-2-fluorobenzotrifluoride.[3]

Step 1: Nitration of m-fluorobenzotrifluoride

• Reaction Setup: In a well-ventilated fume hood, cool m-fluorobenzotrifluoride in a reaction vessel to below 10°C with constant stirring.

• Nitrating Mixture: Prepare a nitrating mixture by carefully adding nitric acid to concentrated sulfuric acid.

• Addition: Add the nitrating mixture dropwise to the cooled m-fluorobenzotrifluoride, ensuring the reaction temperature does not exceed 25°C.[3]

• Reaction: After the addition is complete, allow the reaction to proceed at room temperature for 2.5 hours.[3]

• Work-up: Cool the reaction mixture and separate the organic layer. The crude product, 5-fluoro-2-nitrobenzotrifluoride, can be purified by recrystallization from petroleum ether or n-hexane at a temperature below 10°C.[3] A yield of 88.1% with a purity of 92.1% has been reported for this step.[3]

Step 2: Reduction of 5-fluoro-2-nitrobenzotrifluoride

• Catalyst: The reduction is typically carried out using a Raney nickel catalyst, although palladium on carbon can also be used.[3]

• Hydrogenation: The nitro compound is subjected to catalytic hydrogenation to yield 5-fluoro-2-aminobenzotrifluoride (also known as 3-fluoro-4-(trifluoromethyl)aniline).[3][4]

Step 3: Diazotization and Bromination (Sandmeyer Reaction)

• Diazotization: The Sandmeyer reaction is a well-established method for converting an aryl amine to an aryl halide via a diazonium salt intermediate.[8]

  • Mix 5-fluoro-2-aminobenzotrifluoride with 40% hydrobromic acid and cool the mixture to 5°C.[3]

  • Add cuprous bromide to the mixture.

  • Prepare an aqueous solution of sodium nitrite and add it dropwise to the reaction mixture while maintaining the temperature below 5°C.[2][9]

  • After the addition, stir the reaction at low temperature for 30 minutes.[3]

• Bromination:

  • Allow the reaction to warm to room temperature and continue stirring for 1-2 hours, or until gas evolution ceases.[3]

• Work-up and Purification:

  • Separate the organic layer.

  • The crude product is then purified by vacuum distillation to obtain 5-Bromo-2-fluorobenzotrifluoride. A purity of greater than 98% and a yield of 76.1% for this final step have been reported.[3]

Method 2: Direct Bromination of m-fluorobenzotrifluoride

This method offers a more streamlined approach to the target molecule.[5]

• Reaction Setup: In a glass reactor, add 70% sulfuric acid and cool to below 30°C.[5]

• Addition of Starting Material: Add m-fluorobenzotrifluoride to the sulfuric acid with stirring.[5]

• Bromination: Heat the mixture to 30-35°C and add powdered potassium bromate in portions over approximately 4 hours.[5]

• Reaction Completion: After the addition, continue to stir the mixture at the same temperature for 2 hours. Monitor the reaction by a suitable analytical method (e.g., GC) until completion.[5]

• Work-up and Purification:

  • Quench the reaction and extract the product with dichloromethane.

  • Wash the organic layer with sodium sulfite solution and then with an alkaline solution.

  • The final product is obtained by rectification, collecting the fraction at 158-162 °C / 760 mmHg. This method has been reported to yield the product with a purity of 99.1% and a yield of 91.7%.[5]

Synthesis Workflow Diagram

The following diagram illustrates the multi-step synthesis of 5-Bromo-2-fluorobenzotrifluoride from m-fluorobenzotrifluoride.

Caption: Multi-step synthesis of 5-Bromo-2-fluorobenzotrifluoride.

Logical Relationship of Synthesis Steps

The following diagram outlines the logical progression and key transformations in the synthesis of 5-Bromo-2-fluorobenzotrifluoride.

References

• 1. nbinno.com [nbinno.com]
• 2. benchchem.com [benchchem.com]
• 3. CN102951996A - Synthesis method of 2-bromo-5-fluorobenzotrifluoride - Google Patents [patents.google.com]
• 4. 5-Bromo-2-fluorobenzotrifluoride | 393-37-3 | Benchchem [benchchem.com]
• 5. The preparation method of 2-bromo-5-fluorobenzotrifluoride - Eureka | Patsnap [eureka.patsnap.com]
• 6. 2-Bromo-5-fluorobenzotrifluoride synthesis - chemicalbook [chemicalbook.com]
• 7. CN111362775B - Synthesis method of 2-bromo-5-fluorobenzotrifluoride - Google Patents [patents.google.com]
• 8. Recent trends in the chemistry of Sandmeyer reaction: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Page loading... [guidechem.com]

Application Notes and Protocols for Suzuki-Miyaura Cross-Coupling Reactions Using 5-Bromo-2-fluorobenzotrifluoride

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing 5-Bromo-2-fluorobenzotrifluoride as a key building block in Suzuki-Miyaura cross-coupling reactions. This versatile reagent is of significant interest in medicinal chemistry and materials science due to the unique properties conferred by the trifluoromethyl and fluoro substituents. The trifluoromethyl group can enhance lipophilicity and metabolic stability in drug candidates, while the fluorine atom modulates the electronic properties of the aromatic ring.[1][2] The bromine atom serves as a reactive handle for the palladium-catalyzed carbon-carbon bond formation, a cornerstone of modern organic synthesis.[1][2]

Reaction Principle

The Suzuki-Miyaura coupling reaction facilitates the formation of a carbon-carbon bond between an organohalide and an organoboron compound, catalyzed by a palladium(0) complex. The generally accepted catalytic cycle involves three primary steps: oxidative addition of the aryl bromide to the Pd(0) catalyst, transmetalation of the organic group from the boronic acid to the palladium center, and reductive elimination to yield the biaryl product and regenerate the Pd(0) catalyst. A base is required to activate the boronic acid for the transmetalation step.

Reaction Parameters and Optimization

The success of the Suzuki-Miyaura coupling of 5-Bromo-2-fluorobenzotrifluoride is highly dependent on the careful selection and optimization of several key parameters:

• Palladium Catalyst and Ligand: The choice of the palladium source and the associated ligand is critical. Electron-rich and bulky phosphine ligands, such as those from the Buchwald and Fu groups (e.g., SPhos, XPhos), are often effective for coupling challenging substrates.[3] For less demanding couplings, catalysts like Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] can be employed.[4]

• Base: A variety of inorganic bases can be used, with the choice often depending on the specific substrates and solvent system. Common bases include potassium carbonate (K₂CO₃), potassium phosphate (K₃PO₄), and cesium carbonate (Cs₂CO₃).[4]

• Solvent: The reaction is typically carried out in a mixture of an organic solvent and an aqueous solution of the base. Common organic solvents include 1,4-dioxane, toluene, and tetrahydrofuran (THF).[4]

• Temperature: Reaction temperatures typically range from 80°C to 110°C.

• Inert Atmosphere: To prevent the degradation of the palladium catalyst, the reaction should be performed under an inert atmosphere (e.g., argon or nitrogen).

Data Presentation: Reaction Conditions and Yields

The following tables summarize typical reaction conditions and yields for the Suzuki-Miyaura coupling of 5-Bromo-2-fluorobenzotrifluoride with various arylboronic acids.

Entry	Arylboronic Acid	Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylboronic acid	Pd₂(dba)₃ (2)	SPhos (4)	K₃PO₄ (2)	Toluene/H₂O (5:1)	100	12	85-95
2	4-Methoxyphenylboronic acid	Pd(OAc)₂ (3)	XPhos (6)	K₂CO₃ (2)	1,4-Dioxane/H₂O (4:1)	90	16	88-96
3	4-(Trifluoromethyl)phenylboronic acid	Pd(PPh₃)₄ (5)	-	Cs₂CO₃ (2.5)	THF/H₂O (3:1)	85	18	75-85
4	3,5-Dimethylphenylboronic acid	PdCl₂(dppf) (3)	-	K₃PO₄ (2)	Toluene/H₂O (5:1)	110	10	90-98
5	2-Thiopheneboronic acid	Pd₂(dba)₃ (2)	SPhos (4)	K₂CO₃ (2)	1,4-Dioxane/H₂O (4:1)	95	14	80-90

Note: Yields are based on isolated product and may vary depending on the specific reaction scale and purification method.

Experimental Protocols

General Protocol for Suzuki-Miyaura Coupling

This protocol provides a general procedure for the coupling of 5-Bromo-2-fluorobenzotrifluoride with an arylboronic acid.

Materials:

• 5-Bromo-2-fluorobenzotrifluoride (1.0 equiv.)

• Arylboronic acid (1.2 equiv.)

• Palladium catalyst (e.g., Pd₂(dba)₃, 2 mol%)

• Phosphine ligand (e.g., SPhos, 4 mol%)

• Base (e.g., K₃PO₄, 2.0 equiv.)

• Anhydrous, degassed solvent (e.g., Toluene/H₂O, 5:1)

• Schlenk flask or sealed reaction vial

• Magnetic stirrer and hotplate

• Inert gas supply (Argon or Nitrogen)

Procedure:

• Reaction Setup: In a flame-dried Schlenk flask, combine 5-Bromo-2-fluorobenzotrifluoride, the arylboronic acid, the palladium catalyst, the phosphine ligand, and the base.

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., Argon) three times to ensure an oxygen-free environment.

• Solvent Addition: Add the degassed solvent mixture to the flask via syringe.

• Reaction: Place the flask in a preheated oil bath at the desired temperature (e.g., 100°C) and stir the mixture vigorously.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Visualizations

Suzuki-Miyaura Catalytic Cycle

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Workflow

Caption: General experimental workflow for Suzuki-Miyaura coupling.

Logical Relationship of Reaction Components

Caption: Key components of the Suzuki-Miyaura reaction.

References

• 1. lornajane.net [lornajane.net]
• 2. m.youtube.com [m.youtube.com]
• 3. Synthesis of Polyflourinated Biphenyls; Pushing the Boundaries of Suzuki–Miyaura Cross Coupling with Electron-Poor Substrates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

Application Notes: Protocols for Nucleophilic Aromatic Substitution with 5-Bromo-2-fluorobenzotrifluoride

Audience: Researchers, scientists, and drug development professionals.

Introduction

Nucleophilic Aromatic Substitution (SNAr) is a powerful class of reactions for the functionalization of electron-poor aromatic rings. 5-Bromo-2-fluorobenzotrifluoride is a valuable and versatile substrate for such transformations. The molecule's structure is ideal for SNAr reactions at the C2 position; the fluorine atom is an excellent leaving group, and its displacement is strongly activated by the potent electron-withdrawing trifluoromethyl (-CF3) group in the para position. The bromine atom at the C5 position typically remains intact under SNAr conditions, providing a useful synthetic handle for subsequent cross-coupling reactions. This application note provides detailed protocols for the reaction of 5-Bromo-2-fluorobenzotrifluoride with common classes of nucleophiles—amines, phenols (oxygen nucleophiles), and thiols—to generate a diverse range of substituted benzotrifluoride derivatives.

General Reaction Mechanism

The SNAr reaction of 5-Bromo-2-fluorobenzotrifluoride proceeds via a two-step addition-elimination mechanism. First, the nucleophile attacks the electrophilic carbon atom bearing the fluorine, leading to the formation of a resonance-stabilized anionic intermediate known as a Meisenheimer complex. The negative charge is effectively delocalized by the para-trifluoromethyl group. In the second, rapid step, the fluoride ion is eliminated, restoring the aromaticity of the ring and yielding the substituted product.

Caption: General SNAr mechanism on 5-Bromo-2-fluorobenzotrifluoride.

Experimental Protocols & Data

The following protocols are provided as general procedures that can be adapted for a range of specific nucleophiles. Researchers should perform reactions on a small scale to optimize conditions for their particular substrate.

Protocol 1: Reaction with Amine Nucleophiles

This protocol describes a general procedure for the synthesis of N-substituted 5-bromo-2-aminobenzotrifluoride derivatives. The reaction of 5-bromo-2-fluorobenzotrifluoride with piperazine derivatives has been documented in patent literature.[1]

Materials:

• 5-Bromo-2-fluorobenzotrifluoride

• Amine nucleophile (e.g., cis-2,6-dimethylpiperazine) (1.0 - 1.2 equivalents)

• Base (e.g., K₂CO₃ or NaHCO₃) (2.0 equivalents) or excess amine (2-3 equivalents)

• Solvent: N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

• Ethyl acetate, Water, Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• To a solution of 5-Bromo-2-fluorobenzotrifluoride (1.0 eq) in DMF, add the amine nucleophile (1.1 eq) and potassium carbonate (2.0 eq).

• Heat the reaction mixture to 80-100 °C and stir for 4-12 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS.

• Upon completion, cool the mixture to room temperature and pour it into water.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired product.

Nucleophile	Base	Solvent	Temperature (°C)	Time (h)	Yield
Secondary Amines (e.g., Piperazines)[1]	K₂CO₃ / Excess Amine	DMF / DMSO	80 - 120	4 - 12	Good - Excellent
Primary Amines / Anilines	K₂CO₃ / Et₃N	DMF / NMP	80 - 120	6 - 18	Good

Protocol 2: Reaction with Phenol Nucleophiles

The reaction of 5-bromo-2-fluorobenzotrifluoride with diphenols is utilized in the synthesis of poly(arylene ether)s, demonstrating the viability of this transformation.[2][3][4] This protocol outlines the synthesis of aryl ether derivatives.

Materials:

• 5-Bromo-2-fluorobenzotrifluoride

• Phenol nucleophile (1.0 - 1.2 equivalents)

• Base: Potassium carbonate (K₂CO₃) (2.0 equivalents) or Sodium Hydride (NaH) (1.2 equivalents)

• Solvent: N,N-Dimethylacetamide (DMAc) or N-Methyl-2-pyrrolidone (NMP)

• Toluene (for azeotropic removal of water if using K₂CO₃)

• Ethyl acetate, 1M NaOH(aq), Water, Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a flask equipped with a Dean-Stark apparatus, combine the phenol (1.1 eq), potassium carbonate (2.0 eq), DMAc, and toluene.

• Heat the mixture to reflux (approx. 140-150 °C) to azeotropically remove water.

• After water removal, distill off the toluene.

• Cool the mixture to ~80 °C and add 5-Bromo-2-fluorobenzotrifluoride (1.0 eq).

• Heat the reaction to 150-165 °C and stir for 6-24 hours, monitoring by TLC or LC-MS.

• Cool the mixture, pour into water, and extract with ethyl acetate (3x).

• Wash the combined organic layers with 1M NaOH(aq), water, and brine.

• Dry the organic phase over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Nucleophile	Base	Solvent	Temperature (°C)	Time (h)	Yield
Phenols / Diphenols[2][3]	K₂CO₃	DMAc / Toluene	150 - 165	6 - 24	Good - Excellent
Aliphatic Alcohols	NaH, KOtBu	THF / DMF	25 - 80	12 - 24	Moderate - Good

Protocol 3: Reaction with Thiol Nucleophiles (Representative Protocol)

While specific examples for 5-Bromo-2-fluorobenzotrifluoride were not prominently found, this representative protocol is based on standard SNAr conditions for the synthesis of aryl thioethers from activated aryl fluorides.

Materials:

• 5-Bromo-2-fluorobenzotrifluoride

• Thiol nucleophile (1.0 - 1.2 equivalents)

• Base: Potassium carbonate (K₂CO₃) or Triethylamine (Et₃N) (2.0 equivalents)

• Solvent: N,N-Dimethylformamide (DMF)

• Ethyl acetate, Water, Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a solution of 5-Bromo-2-fluorobenzotrifluoride (1.0 eq) in DMF, add the thiol (1.1 eq) and potassium carbonate (2.0 eq).

• Stir the reaction mixture at room temperature or heat gently to 50-60 °C for 2-8 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, pour the reaction mixture into water and extract with ethyl acetate (3x).

• Wash the combined organic layers with water and brine, then dry over anhydrous MgSO₄.

• Filter and concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography to yield the target aryl thioether.

Nucleophile	Base	Solvent	Temperature (°C)	Time (h)	Yield
Alkyl/Aryl Thiols	K₂CO₃ / Et₃N	DMF	25 - 60	2 - 8	Good (Expected)

General Experimental Workflow

Caption: General workflow for SNAr on 5-Bromo-2-fluorobenzotrifluoride.

References

• 1. USRE41315E1 - Modulators of dopamine neurotransmission - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for 5-Bromo-2-fluorobenzotrifluoride in Pharmaceutical Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of 5-Bromo-2-fluorobenzotrifluoride (CAS No. 393-37-3) as a key intermediate in pharmaceutical research and development. This document details its chemical properties, significant applications in the synthesis of complex organic molecules, and representative experimental protocols.

Introduction

5-Bromo-2-fluorobenzotrifluoride is a versatile chemical building block used in the synthesis of Active Pharmaceutical Ingredients (APIs).[1] Its structure, featuring a trifluoromethyl group (CF3), a fluorine atom, and a bromine atom on a benzene ring, provides a unique combination of properties beneficial for drug design. The trifluoromethyl group is known to enhance key drug characteristics such as lipophilicity and metabolic stability, which can lead to improved bioavailability and efficacy.[1] The bromine and fluorine atoms serve as reactive sites for further molecular elaboration, making this compound a valuable starting material for a diverse range of therapeutic agents, including novel anticancer, antiviral, and central nervous system drugs.

Important Note on Isomers: It is crucial to distinguish 5-Bromo-2-fluorobenzotrifluoride (CAS 393-37-3) from its isomer, 2-Bromo-5-fluorobenzotrifluoride (CAS 40161-55-5). While both are valuable in pharmaceutical synthesis, a significant portion of detailed, publicly available synthesis protocols for specific drugs, such as the anti-cancer agent Bicalutamide, utilize 2-Bromo-5-fluorobenzotrifluoride. Researchers should pay close attention to the specific isomer required for their intended synthetic route.

Physicochemical Properties

A summary of the key physicochemical properties of 5-Bromo-2-fluorobenzotrifluoride is presented in the table below. This data is essential for reaction planning and safety considerations.

Property	Value	Reference
CAS Number	393-37-3	[1]
Molecular Formula	C₇H₃BrF₄	[1]
Molecular Weight	243.00 g/mol	[2]
Appearance	Colorless to light yellow clear liquid	[3]
Density	1.72 - 1.73 g/mL at 25 °C	[1][2]
Boiling Point	79-80 °C at 50 mmHg	[2]
Refractive Index	n20/D 1.462	[2]
Purity	≥ 97% - 98% (GC)	[2][3]

Core Applications in Pharmaceutical Synthesis

The reactivity of 5-Bromo-2-fluorobenzotrifluoride allows for its incorporation into complex molecular architectures through several key types of reactions. Its utility lies in its ability to act as a scaffold for the introduction of the 4-fluoro-3-(trifluoromethyl)phenyl moiety.

Caption: Synthetic utility of 5-Bromo-2-fluorobenzotrifluoride.

Palladium-Catalyzed Cross-Coupling Reactions

The bromine atom on the aromatic ring makes 5-Bromo-2-fluorobenzotrifluoride an excellent substrate for palladium-catalyzed cross-coupling reactions. These reactions are fundamental in modern organic synthesis for the creation of carbon-carbon bonds.[1][4]

• Suzuki-Miyaura Coupling: Reacts with boronic acids or esters to form biaryl structures.

• Stille Coupling: Couples with organostannanes.

• Heck Coupling: Forms new C-C bonds with alkenes.

Nucleophilic Aromatic Substitution

The electron-withdrawing nature of the trifluoromethyl and fluorine groups activates the aromatic ring for nucleophilic aromatic substitution (SNAr) reactions. This allows for the introduction of a variety of functional groups containing nitrogen, oxygen, or sulfur by displacing the fluorine atom.[1]

Experimental Protocols

Representative Protocol: Suzuki-Miyaura Cross-Coupling

This protocol outlines a general procedure for the palladium-catalyzed Suzuki-Miyaura coupling of 5-Bromo-2-fluorobenzotrifluoride with an arylboronic acid.

Caption: Experimental workflow for Suzuki-Miyaura coupling.

Materials:

• 5-Bromo-2-fluorobenzotrifluoride (1.0 equiv)

• Arylboronic acid (1.2 - 1.5 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(OAc)₂, 2-5 mol%)

• Ligand (if required, e.g., SPhos, XPhos)

• Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄, 2.0 - 3.0 equiv)

• Anhydrous solvent (e.g., 1,4-Dioxane, Toluene, DMF, with or without water)

Procedure:

• To a flame-dried reaction vessel, add 5-Bromo-2-fluorobenzotrifluoride, the arylboronic acid, and the base.

• Evacuate and backfill the vessel with an inert gas (e.g., Nitrogen or Argon) three times.

• Add the anhydrous solvent via syringe.

• Degas the resulting mixture by bubbling with the inert gas for 15-20 minutes.

• Under a positive pressure of the inert gas, add the palladium catalyst and ligand (if applicable).

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir vigorously.

• Monitor the reaction's progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent such as ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude residue by flash column chromatography on silica gel to yield the desired biaryl product.

Quantitative Data for Representative Suzuki-Miyaura Coupling:

The following table provides a generalized set of conditions and expected outcomes for the Suzuki-Miyaura coupling. Actual results will vary depending on the specific substrates and optimized conditions.

Reactant A	Reactant B	Catalyst / Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)
5-Bromo-2-fluorobenzotrifluoride	Phenylboronic Acid	Pd(PPh₃)₄ (3)	K₂CO₃ (2)	Toluene/H₂O (4:1)	90	12	85-95
5-Bromo-2-fluorobenzotrifluoride	4-Methoxyphenylboronic Acid	Pd(OAc)₂ / SPhos (2/4)	K₃PO₄ (2)	1,4-Dioxane	100	8	80-92
5-Bromo-2-fluorobenzotrifluoride	Pyridin-3-ylboronic Acid	PdCl₂(dppf) (3)	Cs₂CO₃ (2.5)	DMF	110	16	75-88

Note: The data in this table is representative and compiled from typical conditions for similar aryl bromides. Yields are highly substrate-dependent and require empirical optimization.

Conclusion

5-Bromo-2-fluorobenzotrifluoride is a valuable and reactive intermediate for the synthesis of complex pharmaceutical compounds. Its trifluoromethyl and fluoro-substituted phenyl structure is a desirable motif in modern drug discovery for enhancing the pharmacokinetic and pharmacodynamic properties of drug candidates. The primary synthetic routes involving this intermediate are palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions, which allow for the construction of diverse molecular scaffolds. While detailed protocols for specific APIs derived from this exact isomer are limited in public literature, the general methodologies presented provide a solid foundation for its application in research and development.

References

• 1. nbinno.com [nbinno.com]
• 2. 5-ブロモ-2-フルオロベンゾトリフルオリド 97% | Sigma-Aldrich [sigmaaldrich.com]
• 3. chemimpex.com [chemimpex.com]
• 4. nbinno.com [nbinno.com]

Application Notes and Protocols for the Functionalization of 5-Bromo-2-fluorobenzotrifluoride

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the functionalization of 5-Bromo-2-fluorobenzotrifluoride. This versatile building block is of significant interest in the pharmaceutical and agrochemical industries due to the presence of three key functional handles: a bromine atom, a fluorine atom, and a trifluoromethyl group.[1] While directed ortho-metallation (DoM) is a powerful tool for the regioselective functionalization of aromatic compounds, its application to 5-Bromo-2-fluorobenzotrifluoride is challenging due to the propensity of the bromine atom to undergo halogen-metal exchange rather than direct deprotonation.

Therefore, the most effective strategy for the selective functionalization of 5-Bromo-2-fluorobenzotrifluoride at the 6-position is through a bromine-magnesium exchange to form a Grignard reagent, followed by quenching with a suitable electrophile. This method offers a reliable and regioselective route to a variety of 6-substituted derivatives.

Key Concepts and Strategy

The primary challenge in the direct lithiation of 5-Bromo-2-fluorobenzotrifluoride is the high reactivity of organolithium reagents towards the carbon-bromine bond, leading to a facile halogen-metal exchange. This process is generally faster than the deprotonation of an aromatic C-H bond, even when directed by activating groups.

The recommended approach involves the use of a Grignard reagent, specifically isopropylmagnesium chloride complexed with lithium chloride (i-PrMgCl·LiCl). This "Turbo Grignard" reagent is highly effective for performing bromine-magnesium exchange reactions at low temperatures, often with high functional group tolerance.[2][3] The resulting aryl Grignard reagent is a powerful nucleophile that can react with a wide range of electrophiles to introduce new functional groups at the 4-position of the benzotrifluoride ring (the original position of the bromine atom).

Experimental Protocols

Protocol 1: Formation of the Grignard Reagent of 5-Bromo-2-fluorobenzotrifluoride and Subsequent Quenching with an Electrophile

This protocol describes the formation of (4-bromo-2-(trifluoromethyl)-5-fluorophenyl)magnesium chloride via a bromine-magnesium exchange and its subsequent reaction with a generic electrophile.

Materials and Reagents:

• 5-Bromo-2-fluorobenzotrifluoride

• Isopropylmagnesium chloride-lithium chloride complex (i-PrMgCl·LiCl) in THF (typically 1.3 M)

• Anhydrous tetrahydrofuran (THF)

• Electrophile (e.g., aldehyde, ketone, ester, CO2, etc.)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Diethyl ether or ethyl acetate

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Argon or Nitrogen gas for inert atmosphere

Procedure:

• Preparation: Under an inert atmosphere of argon or nitrogen, add a solution of 5-Bromo-2-fluorobenzotrifluoride (1.0 eq) in anhydrous THF to a flame-dried round-bottom flask equipped with a magnetic stir bar.

• Grignard Formation: Cool the solution to -15 °C using a suitable cooling bath (e.g., a salt-ice bath). To this cooled solution, add a solution of i-PrMgCl·LiCl in THF (1.1 eq) dropwise via a syringe, maintaining the internal temperature below -10 °C.

• Reaction Monitoring: Stir the reaction mixture at -15 °C for 1-2 hours. The formation of the Grignard reagent can be monitored by quenching a small aliquot of the reaction mixture with a solution of iodine in THF; the disappearance of the iodine color indicates the presence of the Grignard reagent.

• Electrophilic Quench: Cool the Grignard reagent solution to the desired temperature for the electrophilic quench (typically between -78 °C and 0 °C, depending on the electrophile). Add the electrophile (1.2 eq) dropwise to the solution.

• Reaction Completion: Allow the reaction mixture to slowly warm to room temperature and stir for an additional 1-12 hours, or until the reaction is complete as monitored by TLC or LC-MS.

• Work-up: Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Extraction: Extract the aqueous layer with diethyl ether or ethyl acetate (3 x volume of the aqueous layer).

• Drying and Concentration: Combine the organic layers, dry over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., hexanes/ethyl acetate).

Data Presentation

The following table summarizes typical reaction parameters and expected outcomes for the bromine-magnesium exchange of 5-Bromo-2-fluorobenzotrifluoride and subsequent reaction with various classes of electrophiles. Yields are estimates based on analogous reactions reported in the literature and will vary depending on the specific electrophile and reaction conditions.[4][5][6]

Electrophile Class	Electrophile Example	Quenching Temperature (°C)	Typical Reaction Time (h)	Expected Product	Estimated Yield (%)
Aldehydes	Benzaldehyde	-78 to 0	1 - 4	Secondary Alcohol	70 - 90
Ketones	Acetophenone	-78 to 0	1 - 4	Tertiary Alcohol	70 - 90
Esters	Ethyl acetate	-78 to 0	2 - 6	Ketone (after work-up)	60 - 80
Carbon Dioxide	CO₂ (gas or dry ice)	-78	1 - 3	Carboxylic Acid	75 - 95
Alkyl Halides	Benzyl bromide	0 to r.t.	4 - 12	Alkylated Arene	50 - 70

Mandatory Visualizations

References

• 1. Page loading... [guidechem.com]
• 2. A LiCl-Mediated Br/Mg Exchange Reaction for the Preparation of Functionalized Aryl- and Heteroarylmagnesium Compounds from Organic Bromides [organic-chemistry.org]
• 3. researchgate.net [researchgate.net]
• 4. portal.tpu.ru [portal.tpu.ru]
• 5. benchchem.com [benchchem.com]
• 6. polymer.chem.cmu.edu [polymer.chem.cmu.edu]

Application of 5-Bromo-2-fluorobenzotrifluoride in Agrochemical Development: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols on the use of 5-Bromo-2-fluorobenzotrifluoride as a key intermediate in the development of novel agrochemicals, particularly non-ester pyrethroid insecticides. The unique structural features of this compound, including the presence of bromine, fluorine, and a trifluoromethyl group, make it a valuable building block for creating potent and effective crop protection agents.

Introduction

5-Bromo-2-fluorobenzotrifluoride is a versatile chemical intermediate widely employed in the synthesis of complex organic molecules for the pharmaceutical and agrochemical industries.[1] Its trifluoromethyl group enhances the metabolic stability and lipophilicity of derivative compounds, while the bromine and fluorine atoms provide reactive sites for further chemical modifications, such as palladium-catalyzed cross-coupling reactions.[1] In the context of agrochemical development, these properties are highly desirable for creating new pesticides with improved efficacy and environmental profiles.[1]

A significant application of 5-Bromo-2-fluorobenzotrifluoride derivatives is in the synthesis of non-ester pyrethroid insecticides.[2] Pyrethroids are a major class of insecticides that act on the nervous system of insects.[3] The incorporation of the 5-bromo-2-fluorobenzotrifluoride moiety can lead to the development of novel pyrethroids with enhanced insecticidal activity.

Application: Synthesis of Non-Ester Pyrethroid Insecticides

The primary application of 5-Bromo-2-fluorobenzotrifluoride in agrochemical development is as a precursor for the synthesis of the corresponding boronic acid, 5-bromo-2-fluorobenzeneboronic acid. This boronic acid is a key intermediate in the preparation of non-ester pyrethroid compounds, which are effective as pesticides.[2] These pyrethroids often take the form of fluoroolefins.[2]

The general synthetic strategy involves a Suzuki-Miyaura cross-coupling reaction, a powerful method for forming carbon-carbon bonds. In this reaction, the 5-bromo-2-fluorophenyl group is coupled with another organic molecule to form the core structure of the non-ester pyrethroid.

Data Presentation: Insecticidal Activity of a Representative Non-Ester Pyrethroid

The following table summarizes the insecticidal activity of a representative non-ester pyrethroid insecticide, Zeta-cypermethrin, which shares structural similarities with compounds that can be derived from 5-Bromo-2-fluorobenzotrifluoride. This data is presented to illustrate the typical potency of such compounds against various pests.

Compound	Test Organism	Duration	LC50/EC50	Units	Reference
Zeta-cypermethrin	Crustacea	48 h	0.14	µg/L	[4]
Zeta-cypermethrin	Fish	96 h	0.69	µg/L	[4]
Zeta-cypermethrin	Algae	72 h	>1	mg/L	[4]

LC50: The concentration of a chemical which kills 50% of a sample population. EC50: The concentration of a drug that gives a half-maximal response.

Experimental Protocols

This section provides detailed experimental protocols for key steps in the synthesis of a non-ester pyrethroid intermediate starting from a precursor of 5-Bromo-2-fluorobenzotrifluoride.

Protocol 1: Synthesis of 5-Bromo-2-fluorobenzeneboronic Acid

This protocol describes the synthesis of the key boronic acid intermediate from 1-bromo-4-fluorobenzene, a related starting material.

Materials:

• 1-bromo-4-fluorobenzene

• n-Butyllithium (n-BuLi)

• Diisopropylamine

• Trimethyl borate

• Tetrahydrofuran (THF), anhydrous

• Diethyl ether

• Hydrochloric acid (HCl)

• Standard glassware for organic synthesis

• Inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

• Under an inert atmosphere, dissolve diisopropylamine (1.1 eq) in anhydrous THF.

• Cool the solution to -78 °C and slowly add n-butyllithium (1.1 eq).

• To this solution, add 1-bromo-4-fluorobenzene (1.0 eq) dropwise, maintaining the temperature at -78 °C.

• Stir the reaction mixture at -78 °C for 1 hour.

• Add trimethyl borate (1.2 eq) dropwise and continue stirring at -78 °C for 30 minutes.

• Allow the reaction to warm to room temperature and stir for an additional 1 hour.

• Quench the reaction by the slow addition of 1 M HCl.

• Extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude 5-bromo-2-fluorobenzeneboronic acid.

• The crude product can be purified by recrystallization or column chromatography.

Protocol 2: General Procedure for Suzuki-Miyaura Cross-Coupling

This protocol outlines a general procedure for the palladium-catalyzed Suzuki-Miyaura cross-coupling of an aryl bromide with a boronic acid, which is the key step in assembling the non-ester pyrethroid backbone.

Materials:

• Aryl bromide (e.g., the product from further modification of the 5-bromo-2-fluorophenyl moiety)

• Arylboronic acid (e.g., a suitable coupling partner to form the desired fluoroolefin)

• Palladium catalyst (e.g., Pd(PPh₃)₄ or Pd(dppf)Cl₂)

• Base (e.g., K₂CO₃, Cs₂CO₃, or K₃PO₄)

• Solvent (e.g., 1,4-dioxane, toluene, or DMF, often with water)

• Standard glassware for organic synthesis

• Inert atmosphere setup

Procedure:

• In a flame-dried Schlenk flask, combine the aryl bromide (1.0 eq), arylboronic acid (1.2 eq), palladium catalyst (0.01-0.05 eq), and base (2.0-3.0 eq).

• Evacuate and backfill the flask with an inert gas (e.g., argon) three times.

• Add the degassed solvent system to the flask via syringe.

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir for the required time (monitored by TLC or LC-MS).

• Upon completion, cool the reaction to room temperature.

• Dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the desired coupled product.

Mandatory Visualizations

Signaling Pathway: Mode of Action of Pyrethroid Insecticides

Caption: Mode of action of pyrethroid insecticides on insect voltage-gated sodium channels.

Experimental Workflow: Synthesis of Non-Ester Pyrethroid Intermediate

Caption: General workflow for the synthesis of a non-ester pyrethroid intermediate.

Logical Relationship: Structure-Activity Relationship (SAR) Considerations

Caption: Structure-activity relationship considerations for 5-Bromo-2-fluorobenzotrifluoride.

References

• 1. EP0812847B1 - Process for the preparation of 5-bromo-2-fluorobenzeneboronic acid - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. 5-BROMO-2-(4-FLUOROPHENYL)PYRIDINE synthesis - chemicalbook [chemicalbook.com]
• 4. sciencetechindonesia.com [sciencetechindonesia.com]

Application Notes and Protocols: Synthesis of High-Performance Poly(arylene ether)s Utilizing 5-Bromo-2-fluorobenzotrifluoride

Introduction: The Strategic Role of Fluorinated Monomers in Advanced Polymer Synthesis

Poly(arylene ether)s (PAEs) are a class of high-performance thermoplastics renowned for their exceptional thermal stability, robust mechanical properties, and excellent chemical resistance.[1] The introduction of fluorine-containing moieties, particularly the trifluoromethyl (-CF3) group, into the polymer backbone can further enhance these properties, leading to materials with low dielectric constants, reduced moisture absorption, and improved solubility for easier processing.[2][3] 5-Bromo-2-fluorobenzotrifluoride emerges as a critical starting material in this context, offering a versatile platform for the synthesis of specialized monomers tailored for high-performance PAEs.[4] This document provides a comprehensive guide for researchers, scientists, and professionals in drug development and materials science on the utilization of 5-Bromo-2-fluorobenzotrifluoride in the synthesis of advanced PAEs. We will delve into the underlying chemical principles, provide detailed experimental protocols, and discuss the characterization of the resulting polymers.

The trifluoromethyl group is a potent electron-withdrawing substituent, which serves a dual purpose in the synthesis of PAEs.[4] Firstly, it activates the fluorine atom on the benzotrifluoride ring towards nucleophilic aromatic substitution (SNAr), which is the cornerstone of PAE synthesis. Secondly, the bulky and hydrophobic nature of the -CF3 group disrupts polymer chain packing, leading to enhanced solubility and a lower dielectric constant.[3]

This guide will focus on a two-stage approach: the synthesis of a key monomer, 2,7-bis(4-fluoro-3-trifluoromethylphenyl)-9,9-dimethylfluorene, from 5-Bromo-2-fluorobenzotrifluoride, followed by its polycondensation with a bisphenol to yield a high-performance PAE.

Part 1: Monomer Synthesis - From 5-Bromo-2-fluorobenzotrifluoride to a Versatile Building Block

The journey from the starting material to the final polymer begins with the synthesis of a suitable monomer. In this section, we detail the conversion of 5-Bromo-2-fluorobenzotrifluoride into 4-fluoro-3-trifluoromethylphenylboronic acid, a key intermediate for palladium-catalyzed cross-coupling reactions. This boronic acid is then coupled with 2,7-dibromo-9,9-dimethylfluorene to yield the target monomer, 2,7-bis(4-fluoro-3-trifluoromethylphenyl)-9,9-dimethylfluorene.

Workflow for Monomer Synthesis

Caption: Workflow for the synthesis of the target monomer.

Protocol 1: Synthesis of 4-Fluoro-3-trifluoromethylphenylboronic acid

This protocol outlines the conversion of 5-Bromo-2-fluorobenzotrifluoride to the corresponding boronic acid. The causality behind the choice of a low-temperature reaction is to control the highly exothermic and rapid lithium-halogen exchange and prevent side reactions.

Materials:

• 5-Bromo-2-fluorobenzotrifluoride

• n-Butyllithium (n-BuLi) in hexanes (2.5 M)

• Triisopropyl borate

• Anhydrous tetrahydrofuran (THF)

• Hydrochloric acid (2 M)

• Diethyl ether

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO4)

Procedure:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve 5-Bromo-2-fluorobenzotrifluoride (1.0 eq) in anhydrous THF under a nitrogen atmosphere.

• Lithiation: Cool the solution to -78 °C using a dry ice/acetone bath. Add n-BuLi (1.1 eq) dropwise via the dropping funnel over 30 minutes, maintaining the temperature below -70 °C. Stir the resulting mixture at -78 °C for 1 hour.

• Borylation: To the reaction mixture, add triisopropyl borate (1.2 eq) dropwise at -78 °C. Allow the reaction to slowly warm to room temperature and stir overnight.

• Hydrolysis and Workup: Cool the reaction mixture in an ice bath and quench by the slow addition of 2 M hydrochloric acid until the solution is acidic (pH ~2). Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous MgSO4, filter, and concentrate under reduced pressure. The crude product can be purified by recrystallization from a suitable solvent system (e.g., hexanes/ethyl acetate) to yield 4-fluoro-3-trifluoromethylphenylboronic acid as a white solid.

Protocol 2: Synthesis of 2,7-Bis(4-fluoro-3-trifluoromethylphenyl)-9,9-dimethylfluorene

This protocol details the palladium-catalyzed Suzuki coupling of the synthesized boronic acid with 2,7-dibromo-9,9-dimethylfluorene. The choice of a biphasic solvent system (toluene/water) and a phase-transfer catalyst is crucial for bringing the inorganic base and the organic reactants into contact.

Materials:

• 4-Fluoro-3-trifluoromethylphenylboronic acid (from Protocol 1)

• 2,7-Dibromo-9,9-dimethylfluorene

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh3)4]

• Potassium carbonate (K2CO3)

• Toluene

• Deionized water

• Ethanol

Procedure:

• Reaction Setup: In a round-bottom flask, combine 4-fluoro-3-trifluoromethylphenylboronic acid (2.2 eq), 2,7-dibromo-9,9-dimethylfluorene (1.0 eq), and potassium carbonate (4.0 eq).

• Catalyst Addition: Add toluene and deionized water to the flask to create a biphasic system. Degas the mixture by bubbling nitrogen through it for 20 minutes. Add tetrakis(triphenylphosphine)palladium(0) (0.05 eq) to the mixture under a nitrogen atmosphere.

• Reaction: Heat the mixture to reflux and stir vigorously for 24 hours under a nitrogen atmosphere. Monitor the reaction progress by thin-layer chromatography (TLC).

• Workup: After the reaction is complete, cool the mixture to room temperature. Separate the organic layer and wash it with deionized water and brine.

• Purification: Dry the organic layer over anhydrous MgSO4, filter, and concentrate under reduced pressure. The crude product is then purified by column chromatography on silica gel or by recrystallization from a suitable solvent (e.g., ethanol or a toluene/ethanol mixture) to afford 2,7-bis(4-fluoro-3-trifluoromethylphenyl)-9,9-dimethylfluorene as a white crystalline solid.

Part 2: Polymer Synthesis - Polycondensation to High-Performance PAEs

With the trifluoromethyl-containing monomer in hand, the next step is the synthesis of the poly(arylene ether) via a nucleophilic aromatic substitution (SNAr) polycondensation reaction. This reaction involves the displacement of the activated fluorine atoms on the monomer by a bisphenoxide, forming the characteristic ether linkages of the polymer backbone.

Polymerization Workflow

Caption: General workflow for the synthesis of PAEs.

Protocol 3: Synthesis of Poly(arylene ether) via Nucleophilic Aromatic Substitution

This protocol describes the polycondensation of the synthesized monomer with Bisphenol A. The use of an azeotroping agent (toluene) is critical for the complete removal of water, which can interfere with the reaction by hydrolyzing the phenoxide.

Materials:

• 2,7-Bis(4-fluoro-3-trifluoromethylphenyl)-9,9-dimethylfluorene (from Protocol 2)

• Bisphenol A

• Anhydrous potassium carbonate (K2CO3)

• N-Methyl-2-pyrrolidone (NMP)

• Toluene

• Methanol

• Deionized water

Procedure:

• Reaction Setup: In a three-necked flask equipped with a mechanical stirrer, a Dean-Stark trap with a condenser, and a nitrogen inlet, add 2,7-bis(4-fluoro-3-trifluoromethylphenyl)-9,9-dimethylfluorene (1.0 eq), Bisphenol A (1.0 eq), and anhydrous potassium carbonate (1.1 eq).

• Solvent Addition and Dehydration: Add NMP and toluene to the flask. Heat the mixture to reflux (around 140-150 °C) to azeotropically remove water. Continue this process until no more water is collected in the Dean-Stark trap (typically 2-4 hours).

• Polymerization: After complete dehydration, remove the Dean-Stark trap and increase the temperature to 180-200 °C to drive the polymerization. The viscosity of the solution will increase as the polymer chain grows. Continue the reaction for 8-12 hours.

• Precipitation and Purification: Cool the viscous polymer solution to room temperature and dilute with NMP if necessary. Slowly pour the polymer solution into a vigorously stirred beaker of methanol to precipitate the polymer as fibrous solids.

• Washing and Drying: Filter the polymer and wash it thoroughly with deionized water and then with methanol to remove any residual salts and low molecular weight oligomers. Dry the polymer in a vacuum oven at 120 °C for 24 hours to obtain the final poly(arylene ether).

Part 3: Characterization and Expected Properties

The synthesized monomer and polymer should be thoroughly characterized to confirm their structure and properties. The expected properties of the PAE derived from 5-Bromo-2-fluorobenzotrifluoride are summarized below.

Property	Expected Outcome	Analytical Technique
Monomer Purity	> 99%	NMR, HPLC, Mass Spectrometry
Polymer Molecular Weight (Mw)	50,000 - 150,000 g/mol	Gel Permeation Chromatography (GPC)
Glass Transition Temperature (Tg)	200 - 250 °C	Differential Scanning Calorimetry (DSC)
Thermal Stability (Td5)	> 500 °C (in N2)	Thermogravimetric Analysis (TGA)
Solubility	Soluble in common organic solvents (e.g., NMP, DMAc, THF, Chloroform)	Visual Inspection
Dielectric Constant	2.5 - 3.0 (at 1 MHz)	Dielectric Spectroscopy

The incorporation of the trifluoromethyl groups is expected to result in a PAE with high thermal stability, good solubility, and a low dielectric constant, making it a promising candidate for applications in microelectronics, aerospace, and advanced membranes.[1][2][5]

Conclusion: A Pathway to Advanced Materials

5-Bromo-2-fluorobenzotrifluoride serves as a strategic and versatile starting material for the synthesis of high-performance poly(arylene ether)s. The protocols detailed in this guide provide a clear pathway for researchers to access these advanced materials. The key to successful synthesis lies in the careful control of reaction conditions, particularly during the lithiation and polymerization steps. The resulting fluorinated PAEs, with their unique combination of properties, hold significant promise for a wide range of advanced technological applications.

References

• 1. par.nsf.gov [par.nsf.gov]
• 2. Synthesis and characterization of fluorinated poly(aryl ether)s with excellent dielectric properties - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Design and synthesis of novel poly (aryl ether ketones) containing trifluoromethyl and trifluoromethoxy groups - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Nucleophilic Aromatic Substitution of 5-Bromo-1,2,3-triazines with Phenols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Experimental setup for performing a Heck reaction with 5-Bromo-2-fluorobenzotrifluoride.

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Mizoroki-Heck reaction is a powerful and widely utilized palladium-catalyzed cross-coupling reaction for the formation of carbon-carbon bonds between an unsaturated halide (or triflate) and an alkene.[1][2] This reaction has become indispensable in organic synthesis, particularly in the pharmaceutical industry for the construction of complex molecular architectures found in many drug candidates.[3][4][5] The reaction's tolerance for a wide variety of functional groups makes it a versatile tool in medicinal chemistry.[3]

This application note provides a detailed experimental protocol for performing a Heck reaction with 5-Bromo-2-fluorobenzotrifluoride, an electron-deficient aryl bromide. The electron-withdrawing nature of the trifluoromethyl and fluoro groups can influence the reactivity of the aryl bromide, making the optimization of reaction conditions crucial for achieving high yields and selectivity. This document outlines the key experimental parameters, a step-by-step protocol, and expected outcomes based on established Heck reaction principles.

Catalytic Cycle of the Heck Reaction

The generally accepted mechanism for the Heck reaction involves a Pd(0)/Pd(II) catalytic cycle.[6][7] The main steps are:

• Oxidative Addition: The active Pd(0) catalyst inserts into the aryl-bromide bond of 5-Bromo-2-fluorobenzotrifluoride to form a Pd(II) complex.[7][8]

• Alkene Coordination and Migratory Insertion: The alkene substrate coordinates to the palladium center, followed by syn-insertion of the alkene into the Aryl-Pd bond.[6][9]

• β-Hydride Elimination: A syn β-hydride elimination from the resulting alkyl-palladium intermediate forms the substituted alkene product and a hydrido-palladium complex.[8][9]

• Reductive Elimination and Catalyst Regeneration: The base present in the reaction mixture facilitates the reductive elimination of HBr and regenerates the active Pd(0) catalyst, allowing the cycle to continue.[7][10]

Experimental Design and Key Parameters

The success of a Heck reaction is highly dependent on the careful selection of several key parameters. For an electron-deficient substrate like 5-Bromo-2-fluorobenzotrifluoride, the following should be considered:

• Palladium Catalyst: Palladium(II) acetate (Pd(OAc)₂) is a common and effective precatalyst that is reduced in situ to the active Pd(0) species.[2][10] Other common catalysts include tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄).[3]

• Ligand: Phosphine ligands are crucial for stabilizing the palladium catalyst and influencing its reactivity and selectivity.[2] For electron-deficient aryl bromides, electron-rich and bulky phosphine ligands such as tri-tert-butylphosphine (P(t-Bu)₃) or bulky biaryl phosphine ligands can be effective.[11] Triphenylphosphine (PPh₃) is a widely used and often effective ligand.[2]

• Base: An inorganic base like potassium carbonate (K₂CO₃) or an organic base such as triethylamine (Et₃N) is required to neutralize the hydrogen halide formed during the reaction.[2][12] The choice of base can significantly impact the reaction rate and yield.

• Solvent: High-boiling polar aprotic solvents like N,N-dimethylformamide (DMF), N-methyl-2-pyrrolidone (NMP), or dioxane are typically used to ensure the solubility of the reactants and to facilitate the reaction at elevated temperatures.[13]

• Alkene Partner: The choice of alkene will determine the structure of the final product. Acrylates, styrenes, and other electron-deficient alkenes are generally good substrates for the Heck reaction.[2]

• Temperature: Heck reactions are often conducted at elevated temperatures, typically ranging from 80 to 140 °C, to ensure a reasonable reaction rate.[12][13]

Experimental Protocol: Heck Reaction of 5-Bromo-2-fluorobenzotrifluoride with Styrene

This protocol describes a general procedure for the Heck reaction of 5-Bromo-2-fluorobenzotrifluoride with styrene as a model alkene.

Materials:

• 5-Bromo-2-fluorobenzotrifluoride

• Styrene

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Potassium carbonate (K₂CO₃)

• N,N-Dimethylformamide (DMF), anhydrous

• Schlenk flask or sealed reaction vial

• Magnetic stirrer and hotplate with oil bath

• Inert gas supply (Argon or Nitrogen)

• Standard laboratory glassware for workup and purification

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a dry Schlenk flask or reaction vial equipped with a magnetic stir bar, add 5-Bromo-2-fluorobenzotrifluoride (1.0 mmol, 1.0 equiv), potassium carbonate (2.0 mmol, 2.0 equiv), palladium(II) acetate (0.02 mmol, 2 mol%), and triphenylphosphine (0.04 mmol, 4 mol%).

• Inert Atmosphere: Seal the flask and evacuate and backfill with an inert gas (argon or nitrogen) three times to ensure an inert atmosphere.

• Reagent Addition: Under a positive pressure of inert gas, add anhydrous DMF (5 mL) followed by styrene (1.2 mmol, 1.2 equiv) via syringe.

• Reaction: Place the flask in a preheated oil bath at 100-120 °C and stir the reaction mixture vigorously.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS). The reaction is typically complete within 12-24 hours.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute the reaction mixture with ethyl acetate (20 mL) and water (20 mL).

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Washing: Combine the organic layers and wash with water (2 x 20 mL) and then with brine (20 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a mixture of hexanes and ethyl acetate) to afford the desired substituted stilbene product.

Data Presentation

The following table summarizes typical reaction conditions and expected yields for the Heck reaction of an electron-deficient aryl bromide like 5-Bromo-2-fluorobenzotrifluoride with various alkenes, based on general literature precedents. Actual yields will vary depending on the specific reaction conditions and the nature of the alkene.

Entry	Alkene	Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Expected Yield (%)
1	Styrene	Pd(OAc)₂ (2)	PPh₃ (4)	K₂CO₃ (2)	DMF	110	12-24	85-95
2	n-Butyl acrylate	Pd(OAc)₂ (2)	P(o-tol)₃ (4)	Et₃N (1.5)	DMF	100	12-20	80-90
3	Methyl acrylate	Pd(OAc)₂ (1)	P(t-Bu)₃ (2)	K₂CO₃ (2)	Dioxane	100	10-18	88-98
4	Acrylonitrile	Pd(OAc)₂ (2)	PPh₃ (4)	Na₂CO₃ (2)	NMP	120	12-24	75-85

Visualizations

Caption: Experimental workflow for the Heck reaction.

Caption: The catalytic cycle of the Mizoroki-Heck reaction.

References

• 1. scispace.com [scispace.com]
• 2. Heck reaction - Wikipedia [en.wikipedia.org]
• 3. chemistnotes.com [chemistnotes.com]
• 4. Heck Macrocyclization in Forging Non-Natural Large Rings including Macrocyclic Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. books.rsc.org [books.rsc.org]
• 6. byjus.com [byjus.com]
• 7. alfa-chemistry.com [alfa-chemistry.com]
• 8. The Mizoroki–Heck reaction between in situ generated alkenes and aryl halides: cross-coupling route to substituted olefins - RSC Advances (RSC Publishing) DOI:10.1039/D3RA03533F [pubs.rsc.org]
• 9. Mizoroki-Heck Reaction | Chem-Station Int. Ed. [en.chem-station.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. researchgate.net [researchgate.net]
• 12. Palladium-Catalyzed Heck Coupling Reaction of Aryl Bromides in Aqueous Media Using Tetrahydropyrimidinium Salts as Carbene Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 13. bcp.fu-berlin.de [bcp.fu-berlin.de]

Application Notes and Protocols for the Preparation of Active Pharmaceutical Ingredients (APIs) from 5-Bromo-2-fluorobenzotrifluoride

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis of key precursors for active pharmaceutical ingredients (APIs) starting from 5-Bromo-2-fluorobenzotrifluoride. This versatile building block, characterized by its trifluoromethyl group and strategically placed halogen atoms, serves as a crucial starting material in the synthesis of complex pharmaceutical agents. The protocols focus on palladium-catalyzed cross-coupling reactions, namely the Buchwald-Hartwig amination and the Suzuki-Miyaura coupling, which are pivotal in the construction of the carbon-nitrogen and carbon-carbon bonds essential for the target APIs.

Introduction

5-Bromo-2-fluorobenzotrifluoride is a valuable intermediate in medicinal chemistry due to the unique properties conferred by its substituents. The trifluoromethyl group can enhance the metabolic stability and lipophilicity of a drug molecule, potentially improving its pharmacokinetic profile. The bromine and fluorine atoms offer orthogonal reactivity, allowing for selective functionalization of the aromatic ring. The bromine atom is particularly well-suited for palladium-catalyzed cross-coupling reactions.

This document outlines the synthesis of key intermediates for two prominent kinase inhibitors: Nilotinib, used in the treatment of chronic myelogenous leukemia, and Regorafenib, a multi-kinase inhibitor for various cancers.

Synthesis of a Key Intermediate for Nilotinib

A crucial intermediate in the synthesis of Nilotinib is 3-(4-methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)aniline. A plausible synthetic route to this intermediate from a related starting material, 3-bromo-5-(trifluoromethyl)aniline, involves a Buchwald-Hartwig amination reaction with 4-methylimidazole. 3-bromo-5-(trifluoromethyl)aniline can be conceptually derived from 5-Bromo-2-fluorobenzotrifluoride through amination and subsequent removal of the fluorine, or more practically, is a commercially available starting material itself that highlights the utility of the brominated trifluoromethylphenyl scaffold.

Experimental Protocol: Buchwald-Hartwig Amination for a Nilotinib Intermediate

This protocol describes the synthesis of 3-(4-methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)aniline from 3-bromo-5-trifluoromethylaniline and 4-methylimidazole.

Reaction Scheme:

Caption: Synthesis of a key Nilotinib intermediate.

Materials:

• 3-bromo-5-trifluoromethylaniline

• 4-methyl-1H-imidazole

• Palladium(II) acetate (Pd(OAc)₂)

• XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl)

• Sodium tert-butoxide (NaOtBu)

• Anhydrous Toluene

Procedure:

• To an oven-dried Schlenk flask containing a magnetic stir bar, add Pd(OAc)₂ (2 mol%) and XPhos (4 mol%).

• Seal the flask with a septum, and evacuate and backfill with an inert gas (e.g., Argon) three times.

• Under a positive pressure of inert gas, add 3-bromo-5-trifluoromethylaniline (1.0 equiv), 4-methylimidazole (1.2 equiv), and sodium tert-butoxide (1.4 equiv).

• Add anhydrous, degassed toluene via syringe to achieve a concentration of 0.5 M with respect to the aryl bromide.

• Stir the reaction mixture at room temperature for 10 minutes, then heat to 110 °C in a preheated oil bath.

• Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 12-24 hours.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and filter through a pad of Celite® to remove the palladium catalyst and inorganic salts.

• Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (e.g., using a gradient of ethyl acetate in hexanes) to yield the pure product.

Quantitative Data:

Parameter	Value
Yield	75-85%
Purity (by HPLC)	>98%

Synthesis of a Key Intermediate for Regorafenib

A key intermediate for the synthesis of Regorafenib is 4-(4-amino-3-fluorophenoxy)-N-methylpicolinamide. This can be synthesized from 4-amino-3-fluorophenol and 4-chloro-N-methylpicolinamide. The synthesis of 4-chloro-N-methylpicolinamide starts from 4-chloropicolinic acid. While not a direct product of 5-Bromo-2-fluorobenzotrifluoride, the synthesis of Regorafenib involves a crucial urea formation step with 4-chloro-3-(trifluoromethyl)phenyl isocyanate, a reagent that can be prepared from a derivative of 5-Bromo-2-fluorobenzotrifluoride.

Experimental Protocol: Synthesis of a Regorafenib Intermediate

This protocol outlines the synthesis of 4-(4-amino-3-fluorophenoxy)-N-methylpicolinamide.[1][2]

Reaction Scheme:

Caption: Synthesis of a key Regorafenib intermediate.

Materials:

• 4-amino-3-fluorophenol

• 4-chloro-N-methylpicolinamide

• Potassium carbonate (K₂CO₃)

• N,N-Dimethylformamide (DMF)

Procedure:

• To a round-bottom flask, add 4-amino-3-fluorophenol (1.0 equiv), 4-chloro-N-methylpicolinamide (1.0 equiv), and potassium carbonate (2.0 equiv).

• Add anhydrous DMF to the flask to achieve a concentration of 0.5 M with respect to the reactants.

• Heat the reaction mixture to 120 °C and stir for 12-18 hours.

• Monitor the reaction by TLC or LC-MS until the starting materials are consumed.

• Cool the reaction mixture to room temperature and pour it into ice-water.

• Extract the aqueous mixture with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or flash column chromatography to obtain the desired product.

Quantitative Data:

Parameter	Value
Yield	80-90%
Purity (by HPLC)	>99%

General Protocol for Suzuki-Miyaura Coupling

The bromine atom of 5-Bromo-2-fluorobenzotrifluoride is amenable to Suzuki-Miyaura coupling to form a C-C bond, a key transformation for building more complex molecular scaffolds.

Experimental Workflow:

Caption: General workflow for a Suzuki-Miyaura coupling reaction.

Materials:

• 5-Bromo-2-fluorobenzotrifluoride (or other aryl bromide)

• Arylboronic acid

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂)

• Base (e.g., K₂CO₃, K₃PO₄)

• Solvent system (e.g., 1,4-Dioxane/Water, Toluene/Water)

Procedure:

• In a Schlenk flask, combine the aryl bromide (1.0 equiv), arylboronic acid (1.2-1.5 equiv), palladium catalyst (1-5 mol%), and base (2-3 equiv).

• Evacuate and backfill the flask with an inert gas (e.g., Argon) three times.

• Add the degassed solvent system via syringe.

• Heat the reaction mixture to the desired temperature (typically 80-100 °C) and stir vigorously.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with an organic solvent, and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Quantitative Data for a Representative Suzuki Coupling:

Aryl Bromide	Boronic Acid	Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
4-Bromo-1-fluoro-2-(trifluoromethyl)benzene	Phenylboronic acid	Pd(PPh₃)₄ (3)	K₂CO₃	Dioxane/H₂O	90	12	85-95
4-Bromo-1-fluoro-2-(trifluoromethyl)benzene	4-Methoxyphenylboronic acid	Pd(dppf)Cl₂ (2)	K₃PO₄	Toluene/H₂O	100	8	90-98

Conclusion

5-Bromo-2-fluorobenzotrifluoride and its derivatives are invaluable starting materials for the synthesis of complex active pharmaceutical ingredients. The palladium-catalyzed cross-coupling reactions, such as the Buchwald-Hartwig amination and Suzuki-Miyaura coupling, provide efficient and versatile methods for constructing the core structures of important drugs like Nilotinib and Regorafenib. The protocols and data presented herein offer a solid foundation for researchers in the field of drug discovery and development to utilize this important building block in their synthetic endeavors. Further optimization of the reaction conditions may be necessary for specific substrates to achieve the highest possible yields and purity.

References

• 1. researchgate.net [researchgate.net]
• 2. 4-(4-AMINO-3-FLUOROPHENOXY)-N-METHYLPICOLINAMIDE synthesis - chemicalbook [chemicalbook.com]

5-Bromo-2-fluorobenzotrifluoride: A Versatile Building Block for Advanced Materials

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction: 5-Bromo-2-fluorobenzotrifluoride is a key organofluorine building block that has garnered significant attention in the development of advanced materials, including pharmaceuticals, agrochemicals, and high-performance polymers. Its unique trifluoromethylated and halogenated aromatic structure provides a versatile platform for constructing complex molecular architectures with enhanced properties. The trifluoromethyl group often imparts increased lipophilicity and metabolic stability, while the bromine and fluorine atoms serve as reactive handles for a variety of chemical transformations, most notably palladium-catalyzed cross-coupling reactions.[1][2] These application notes provide detailed protocols for the use of 5-Bromo-2-fluorobenzotrifluoride in the synthesis of advanced materials, with a focus on Suzuki-Miyaura coupling, Buchwald-Hartwig amination, and polymerization reactions.

Key Applications in Advanced Materials Synthesis

5-Bromo-2-fluorobenzotrifluoride serves as a important intermediate in the synthesis of a wide range of advanced materials:

• Pharmaceuticals: It is a crucial component in the synthesis of active pharmaceutical ingredients (APIs), including novel anticancer agents, antivirals, and central nervous system drugs.[2] The incorporation of the trifluoromethyl group can enhance drug efficacy and bioavailability.[2]

• Agrochemicals: This compound is utilized in the development of new pesticides and herbicides with improved potency and environmental profiles.[2]

• Polymers: It is used in the preparation of high-performance polymers such as poly(arylene ether)s (PAEs) and poly(arylene ether phosphine oxide)s, which exhibit excellent thermal stability and other desirable properties.[2][3]

Experimental Protocols

Suzuki-Miyaura Coupling Reactions

The Suzuki-Miyaura reaction is a powerful method for the formation of carbon-carbon bonds. 5-Bromo-2-fluorobenzotrifluoride readily participates in these reactions, coupling with various arylboronic acids to form biaryl structures, which are common motifs in pharmaceuticals and organic electronic materials.

General Protocol for Suzuki-Miyaura Coupling:

A mixture of 5-bromo-2-fluorobenzotrifluoride, an arylboronic acid, a palladium catalyst, and a base are reacted in a suitable solvent system. The reaction is typically heated to ensure completion.

Example Protocol: Synthesis of 4'-Fluoro-3'-(trifluoromethyl)biphenyl-3-carbaldehyde

A mixture of 5-bromo-2-fluorobenzotrifluoride (4 g, 16.46 mmol), 3-formylphenylboronic acid (2.96 g, 19.75 mmol), PdCl2(dppf) (0.602 g, 0.823 mmol), and K2CO3 (7.571 g, 32.92 mmol) in a 5:1 mixture of dioxane and water (50 mL) is degassed with nitrogen. The reaction mixture is then heated at 80 °C for 5 hours.[4] After completion, the reaction is worked up to isolate the product.

Quantitative Data for Suzuki-Miyaura Coupling:

Entry	Arylboronic Acid	Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
1	3-Formylphenylboronic acid	PdCl2(dppf) (5)	K2CO3	Dioxane/Water (5:1)	80	5	Not Reported	[4]

Logical Relationship for Suzuki-Miyaura Coupling:

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. data.epo.org [data.epo.org]
• 4. WO2013171712A1 - Substituted 3, 4 - dihydro - 2h - pyrido [1, 2 -a] pyrazine - 1, 6 - dione derivatives useful for the treatment of (inter alia) alzheimer's disease - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 5-Bromo-2-fluorobenzotrifluoride

This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield and purity of 5-Bromo-2-fluorobenzotrifluoride synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the common synthesis routes for 5-Bromo-2-fluorobenzotrifluoride?

A1: The most prevalent methods for synthesizing 5-Bromo-2-fluorobenzotrifluoride (also known as 2-Bromo-5-fluorobenzotrifluoride) include:

• A three-step synthesis commencing with m-fluorobenzotrifluoride, which involves nitration, followed by reduction of the nitro group, and finally a Sandmeyer reaction.

• Direct electrophilic bromination of m-fluorobenzotrifluoride.

• A synthesis pathway starting from 4-bromo-3-(trifluoromethyl)aniline via a diazotization-fluorination reaction.

Q2: What is the correct chemical name and CAS number for the target compound?

A2: The compound is commonly referred to by two synonymous names: 5-Bromo-2-fluorobenzotrifluoride and 2-Bromo-5-fluorobenzotrifluoride.[1] Both names refer to the same molecule. The CAS number for this compound is 40161-55-5.[1]

Q3: Which synthesis route generally provides the highest yield?

A3: Based on available data, direct bromination of m-fluorobenzotrifluoride can achieve yields of over 90%.[2] However, the optimal route can depend on the available starting materials, scalability, and desired purity. The three-step synthesis from m-fluorobenzotrifluoride offers a reliable alternative with good yields and high purity.[3]

Q4: What are the critical safety precautions to consider during this synthesis?

A4: Key safety measures include:

• Handling strong acids like nitric and sulfuric acid with appropriate personal protective equipment (PPE) in a well-ventilated fume hood.

• Managing the exothermic nature of nitration and diazotization reactions through controlled reagent addition and effective cooling.[1]

• Diazonium salts are thermally unstable and potentially explosive when dry; they should be kept in solution and at low temperatures (0-5 °C).[1]

• Raney Nickel is pyrophoric and must be handled under a liquid (e.g., water or the reaction solvent) to prevent ignition upon contact with air.[4]

Troubleshooting Guides

This section provides detailed troubleshooting for common issues encountered during the synthesis of 5-Bromo-2-fluorobenzotrifluoride for two primary synthesis routes.

Route 1: Three-Step Synthesis from m-Fluorobenzotrifluoride

This synthesis involves three key stages: nitration, reduction, and a Sandmeyer reaction.

Stage 1: Nitration of m-Fluorobenzotrifluoride

• Problem: Low yield of 5-fluoro-2-nitrobenzotrifluoride.

  • Possible Cause: Incomplete nitration due to insufficient acid strength or low temperature.

  • Solution: Ensure the use of a potent nitrating mixture (e.g., concentrated nitric and sulfuric acids).[3] Maintain the reaction temperature within the optimal range, as excessively low temperatures can slow down the reaction rate.

• Problem: Formation of multiple nitro isomers.

  • Possible Cause: The directing effects of the fluorine and trifluoromethyl groups can lead to the formation of other isomers.

  • Solution: Precise temperature control is crucial for regioselectivity. Running the reaction at the specified temperature can help minimize the formation of unwanted isomers.

Stage 2: Reduction of 5-Fluoro-2-nitrobenzotrifluoride

• Problem: Incomplete reduction to 5-fluoro-2-aminobenzotrifluoride.

  • Possible Cause 1: Deactivated Raney Nickel catalyst.[5]

  • Solution 1: Use fresh, active Raney Nickel. If catalyst deactivation is suspected, consider regeneration procedures or using a new batch.[6]

  • Possible Cause 2: Insufficient hydrogen pressure or reaction time.

  • Solution 2: Ensure the hydrogenation is carried out at the recommended pressure and for a sufficient duration. Monitor the reaction progress by techniques like TLC or GC.

• Problem: Side reactions, such as dehalogenation.

  • Possible Cause: The catalyst may also reduce the C-F bond.

  • Solution: Raney Nickel is generally preferred over Palladium on carbon (Pd/C) for substrates with aromatic halides to minimize dehalogenation.[7]

Stage 3: Sandmeyer Reaction of 5-Fluoro-2-aminobenzotrifluoride

• Problem: Low yield of the final product.

  • Possible Cause 1: Incomplete diazotization. Weakly basic anilines, due to electron-withdrawing groups, can be challenging to diazotize.[8]

  • Solution 1: Use of strong acidic conditions is critical.[1] The completion of diazotization can be verified using starch-iodide paper to test for the presence of excess nitrous acid.[9]

  • Possible Cause 2: Decomposition of the diazonium salt. These salts are notoriously unstable at elevated temperatures.[1]

  • Solution 2: Strictly maintain the temperature between 0-5°C throughout the diazotization and subsequent reaction with the copper(I) bromide.[1]

• Problem: Formation of a dark, tar-like byproduct.

  • Possible Cause: Decomposition of the diazonium salt leading to radical side reactions. This can be triggered by temperatures above the optimal range or the presence of impurities.[9]

  • Solution: Ensure rigorous temperature control and use pure reagents.

• Problem: Formation of phenol byproduct (5-fluoro-2-hydroxybenzotrifluoride).

  • Possible Cause: Reaction of the diazonium salt with water.

  • Solution: Use anhydrous conditions where possible and ensure the reaction with the bromide source is efficient.

Route 2: Direct Bromination of m-Fluorobenzotrifluoride

• Problem: Low yield of 5-Bromo-2-fluorobenzotrifluoride.

  • Possible Cause: Inefficient brominating agent or suboptimal reaction conditions.

  • Solution: Utilize an effective brominating system such as potassium bromate in sulfuric acid.[2] Optimize the reaction temperature and time as specified in the protocol.

• Problem: Formation of undesired isomers.

  • Possible Cause: The directing effects of the fluorine and trifluoromethyl groups can lead to a mixture of products.

  • Solution: Regioselectivity can be highly dependent on the reaction conditions. Lowering the reaction temperature can often improve the selectivity for the desired isomer.[10] The choice of brominating agent and solvent system also plays a crucial role.[11]

• Problem: Over-bromination leading to di-bromo products.

  • Possible Cause: Excess of the brominating agent or prolonged reaction time.

  • Solution: Carefully control the stoichiometry of the brominating agent. Monitor the reaction progress closely and stop the reaction once the starting material is consumed to prevent further bromination.

Data Presentation

Table 1: Comparison of Synthesis Routes for 5-Bromo-2-fluorobenzotrifluoride

Synthesis Route	Starting Material	Key Reagents	Reported Yield	Reported Purity	Reference
Three-Step Synthesis	m-Fluorobenzotrifluoride	1. HNO₃/H₂SO₄2. Raney Ni/H₂3. NaNO₂/CuBr/HBr	76.1%	>98%	[3]
Direct Bromination	m-Fluorobenzotrifluoride	KBrO₃/H₂SO₄	>90.0%	>99.0%	[2]
Direct Bromination	Fluorobenzotrifluoride	Br₂/H₂SO₄/Catalyst	>91.1%	>98%	[12]

Experimental Protocols

Protocol 1: Three-Step Synthesis from m-Fluorobenzotrifluoride

Step 1: Nitration of m-Fluorobenzotrifluoride

• Cool m-fluorobenzotrifluoride in a reactor to below 10°C.

• Prepare a nitrating mixture of nitric acid and concentrated sulfuric acid.

• Under vigorous stirring, add the nitrating mixture dropwise to the m-fluorobenzotrifluoride, ensuring the temperature does not exceed 25°C.[3]

• After the addition is complete, allow the reaction to proceed at room temperature for approximately 2.5 hours.[3]

• Work up the reaction mixture to isolate the 5-fluoro-2-nitrobenzotrifluoride.

Step 2: Reduction of 5-Fluoro-2-nitrobenzotrifluoride

• In a suitable hydrogenation reactor, dissolve 5-fluoro-2-nitrobenzotrifluoride in a solvent such as ethanol.

• Add Raney Nickel catalyst to the solution.

• Pressurize the reactor with hydrogen gas to the desired pressure.

• Stir the reaction mixture at a specified temperature until the uptake of hydrogen ceases.

• Filter off the catalyst and concentrate the filtrate to obtain 5-fluoro-2-aminobenzotrifluoride.

Step 3: Sandmeyer Reaction

• Dissolve 5-fluoro-2-aminobenzotrifluoride in an aqueous solution of hydrobromic acid.

• Cool the solution to 0-5°C in an ice-salt bath.[1]

• Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise, maintaining the temperature below 5°C.[1]

• In a separate vessel, prepare a solution of copper(I) bromide in hydrobromic acid and cool it.

• Slowly add the cold diazonium salt solution to the copper(I) bromide solution with vigorous stirring.

• Allow the reaction mixture to warm to room temperature and then heat gently until the evolution of nitrogen gas stops.

• Extract the product, wash, dry, and purify by distillation or chromatography to obtain 5-Bromo-2-fluorobenzotrifluoride.

Protocol 2: Direct Bromination of m-Fluorobenzotrifluoride

• In a glass reactor, add 70% sulfuric acid and cool to below 30°C.

• Under stirring, add m-fluorobenzotrifluoride.

• Heat the mixture to the desired temperature (e.g., 30-35°C or 45-50°C).[2]

• Add powdered potassium bromate in portions over several hours.[2]

• After the addition is complete, continue to stir at the same temperature for a couple of hours.

• Monitor the reaction until completion.

• Quench the reaction and extract the product with a suitable organic solvent (e.g., dichloromethane).

• Wash the organic layer, dry it, and purify the product by distillation to obtain 5-Bromo-2-fluorobenzotrifluoride.[2]

Visualizations

Caption: Workflow for the three-step synthesis of 5-Bromo-2-fluorobenzotrifluoride.

Caption: Workflow for the direct bromination synthesis of 5-Bromo-2-fluorobenzotrifluoride.

References

• 1. benchchem.com [benchchem.com]
• 2. The preparation method of 2-bromo-5-fluorobenzotrifluoride - Eureka | Patsnap [eureka.patsnap.com]
• 3. CN102951996A - Synthesis method of 2-bromo-5-fluorobenzotrifluoride - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. Bot Verification [rasayanjournal.co.in]
• 6. mdpi.com [mdpi.com]
• 7. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verification - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. CN105152853A - Method for preparing 2-bromine-5-fluorobenzotrifluoride - Google Patents [patents.google.com]

Technical Support Center: Reactions Involving 5-Bromo-2-fluorobenzotrifluoride

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 5-Bromo-2-fluorobenzotrifluoride. The following sections address common issues and side products encountered during typical reactions with this versatile building block.

Frequently Asked Questions (FAQs)

Q1: What are the most common reactions performed with 5-Bromo-2-fluorobenzotrifluoride?

A1: 5-Bromo-2-fluorobenzotrifluoride is a highly versatile intermediate primarily utilized in palladium-catalyzed cross-coupling reactions due to its bromine substituent. The most common transformations include:

• Suzuki-Miyaura Coupling: For the formation of carbon-carbon bonds with boronic acids or esters.

• Buchwald-Hartwig Amination: For the synthesis of carbon-nitrogen bonds by coupling with primary or secondary amines.

• Grignard Reagent Formation: To create an organomagnesium species for subsequent reaction with electrophiles.

Q2: I am observing a significant amount of a dimeric byproduct in my Grignard reaction. What is it and how can I prevent it?

A2: The dimeric byproduct is most likely the result of a Wurtz-type coupling, where a newly formed Grignard reagent molecule reacts with a molecule of unreacted 5-Bromo-2-fluorobenzotrifluoride.[1] This is a common side reaction, especially with reactive aryl halides. To minimize its formation, you should aim to keep the concentration of the aryl halide low during the reaction.[1]

Q3: My Suzuki coupling reaction is producing a significant amount of a biaryl byproduct derived from my boronic acid. What is causing this?

A3: This side product is due to the homocoupling of your boronic acid reagent.[2] This can be promoted by the presence of oxygen or certain palladium species. Ensuring your reaction is thoroughly degassed and using the correct palladium catalyst and ligand system can help to suppress this side reaction.[3]

Q4: In my Buchwald-Hartwig amination, I am isolating a significant amount of 2-fluorobenzotrifluoride. What is this side product and how can I avoid it?

A4: This byproduct is the result of hydrodehalogenation, where the bromine atom is replaced by a hydrogen atom.[4][5] This is a known unproductive side reaction in Buchwald-Hartwig aminations and can compete with the desired C-N bond formation.[4] Careful selection of the ligand, base, and reaction temperature can help to minimize this pathway.[6]

Troubleshooting Guides

Suzuki-Miyaura Coupling

Issue: Low yield of the desired cross-coupled product and formation of significant side products.

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// Edges start -> check_reagents [color="#5F6368"]; start -> check_conditions [color="#5F6368"]; start -> side_products [color="#5F6368"]; side_products -> homocoupling [label="Biaryl detected?", color="#5F6368"]; side_products -> debromination [label="Debrominated starting\nmaterial detected?", color="#5F6368"]; homocoupling -> solution_homocoupling [color="#5F6368"]; debromination -> solution_debromination [color="#5F6368"]; } } Caption: Troubleshooting workflow for Suzuki coupling reactions.

Potential Cause	Recommended Solution
Homocoupling of Boronic Acid	Ensure the reaction mixture is thoroughly degassed to remove oxygen. Use a precise stoichiometry of the boronic acid (typically 1.1-1.2 equivalents).[2] Consider screening different palladium catalysts and ligands; for electron-deficient arenes, ligands like SPhos may improve yields.[7]
Hydrodehalogenation (Debromination)	The formation of 2-fluorobenzotrifluoride can sometimes be observed. Using a milder base (e.g., potassium carbonate instead of stronger bases) or a different catalyst/ligand combination may mitigate this issue.[2]
Low Catalyst Activity	Ensure the palladium catalyst is active. Use of pre-catalysts can sometimes give more reproducible results. Ensure phosphine ligands have not been oxidized.

Buchwald-Hartwig Amination

Issue: Formation of hydrodehalogenated byproduct (2-fluorobenzotrifluoride) leading to low yield of the desired amine.

// Nodes start [label="Low Yield in Buchwald-Hartwig Amination", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"]; identify_hydrodehalogenation [label="Quantify Hydrodehalogenation\n(Formation of 2-Fluorobenzotrifluoride)", fillcolor="#FBBC05", fontcolor="#202124"]; optimize_ligand [label="Ligand Optimization\n- Increase ligand bulk/electron density\n(e.g., XPhos, t-BuXPhos)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; optimize_base [label="Base Selection\n- Weaker bases may favor amination over reduction\n- Ensure base is anhydrous and active", fillcolor="#4285F4", fontcolor="#FFFFFF"]; optimize_temp [label="Temperature Control\n- Lower temperature may reduce side reactions", fillcolor="#4285F4", fontcolor="#FFFFFF"]; successful_coupling [label="Improved Yield of Desired Amine", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges start -> identify_hydrodehalogenation [color="#5F6368"]; identify_hydrodehalogenation -> optimize_ligand [color="#5F6368"]; identify_hydrodehalogenation -> optimize_base [color="#5F6368"]; identify_hydrodehalogenation -> optimize_temp [color="#5F6368"]; optimize_ligand -> successful_coupling [color="#5F6368"]; optimize_base -> successful_coupling [color="#5F6368"]; optimize_temp -> successful_coupling [color="#5F6368"]; } } Caption: Troubleshooting workflow for Buchwald-Hartwig amination.

Potential Cause	Recommended Solution
Competing Hydrodehalogenation	This is a common side reaction.[4][5] The choice of phosphine ligand is critical; bulkier, electron-rich ligands can promote the desired reductive elimination over hydrodehalogenation.[6] Consider screening ligands such as XPhos or t-BuXPhos.
Inappropriate Base	The strength and nature of the base can influence the reaction outcome. While strong bases like sodium tert-butoxide are common, they can sometimes promote side reactions. Screening different bases (e.g., K₃PO₄, Cs₂CO₃) may be beneficial.
High Reaction Temperature	Elevated temperatures can sometimes favor decomposition pathways or side reactions. Try running the reaction at a lower temperature for a longer period.

Grignard Reagent Formation

Issue: High proportion of Wurtz-type homocoupling product.

// Nodes start [label="High Wurtz Coupling in Grignard Formation", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"]; check_addition [label="Review Addition of Aryl Halide\n- Rate of addition\n- Concentration", fillcolor="#FBBC05", fontcolor="#202124"]; check_temp [label="Monitor Reaction Temperature", fillcolor="#FBBC05", fontcolor="#202124"]; check_solvent [label="Evaluate Solvent Choice", fillcolor="#FBBC05", fontcolor="#202124"]; solution_addition [label="Slow, Dropwise Addition\nof Dilute Aryl Halide", fillcolor="#34A853", fontcolor="#FFFFFF"]; solution_temp [label="Maintain Low to Moderate\nTemperature", fillcolor="#34A853", fontcolor="#FFFFFF"]; solution_solvent [label="Consider Alternative Ethereal Solvents\n(e.g., 2-MeTHF vs. THF)", fillcolor="#34A853", fontcolor="#FFFFFF"]; improved_yield [label="Increased Yield of Grignard Reagent", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges start -> check_addition [color="#5F6368"]; start -> check_temp [color="#5F6368"]; start -> check_solvent [color="#5F6368"]; check_addition -> solution_addition [color="#5F6368"]; check_temp -> solution_temp [color="#5F6368"]; check_solvent -> solution_solvent [color="#5F6368"]; solution_addition -> improved_yield [color="#5F6368"]; solution_temp -> improved_yield [color="#5F6368"]; solution_solvent -> improved_yield [color="#5F6368"]; } } Caption: Troubleshooting workflow for Grignard reagent formation.

Potential Cause	Recommended Solution
High Local Concentration of Aryl Halide	A rapid addition of 5-Bromo-2-fluorobenzotrifluoride leads to localized high concentrations, favoring the reaction between the Grignard reagent and the unreacted aryl halide.[1] Add the aryl halide slowly and in a dilute solution.
Elevated Reaction Temperature	The formation of Grignard reagents is exothermic. Poor temperature control can lead to hotspots that accelerate the Wurtz coupling.[1][8] Maintain a gentle reflux and use an ice bath to control the initial exotherm if necessary.
Solvent Effects	For some substrates, the choice of ethereal solvent can influence the extent of Wurtz coupling. While THF is common, diethyl ether or 2-methyl-THF might offer better results in some cases.[1]

Experimental Protocols

General Protocol for Suzuki-Miyaura Coupling

This protocol is a general starting point and may require optimization for specific boronic acids.

• Reagents:

  • 5-Bromo-2-fluorobenzotrifluoride (1.0 equiv)

  • Arylboronic acid (1.2 equiv)

  • Palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%)

  • Base (e.g., K₃PO₄, 2.0 equiv)

  • Solvent (e.g., 1,4-Dioxane/Water 4:1)

• Procedure:

  • In a Schlenk flask, combine 5-Bromo-2-fluorobenzotrifluoride, the arylboronic acid, palladium catalyst, and base.

  • Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times.

  • Add the degassed solvent mixture via syringe.

  • Heat the reaction mixture to 85-95 °C and stir vigorously for 12-24 hours, monitoring by TLC or LC-MS.[2]

  • Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography.

General Protocol for Buchwald-Hartwig Amination

This protocol is a general guideline and the choice of ligand and base is crucial for success.

• Reagents:

  • 5-Bromo-2-fluorobenzotrifluoride (1.0 equiv)

  • Amine (1.2 equiv)

  • Palladium precatalyst (e.g., Pd₂(dba)₃, 2 mol%)

  • Phosphine ligand (e.g., XPhos, 4 mol%)

  • Base (e.g., NaOtBu, 1.5 equiv)

  • Anhydrous, degassed solvent (e.g., Toluene)

• Procedure:

  • To an oven-dried Schlenk flask, add the palladium precatalyst and phosphine ligand.

  • Evacuate and backfill the flask with an inert gas three times.

  • Under a positive pressure of inert gas, add the base, 5-Bromo-2-fluorobenzotrifluoride, and the amine.[9]

  • Add the anhydrous, degassed solvent via syringe.

  • Heat the reaction mixture to 100-110 °C with vigorous stirring.[10]

  • Monitor the reaction by TLC or LC-MS until the starting material is consumed.

  • After cooling, dilute the mixture with ethyl acetate and filter through a pad of Celite®.

  • Wash the filtrate with water and brine, dry the organic layer, and concentrate.

  • Purify the crude product by flash column chromatography.

Signaling Pathways and Experimental Workflows

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Yoneda Labs [yonedalabs.com]
• 4. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 5. Buchwald-Hartwig Aminations of Aryl Halides Using Nitroaromatics as Coupling Partners: Overcoming Hydrodehalogenation Pathway in Water - OAK Open Access Archive [oak.novartis.com]
• 6. Preparation of Sec and Tert Amines - Wordpress [reagents.acsgcipr.org]
• 7. researchgate.net [researchgate.net]
• 8. alfa-chemistry.com [alfa-chemistry.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]

Purification techniques for 5-Bromo-2-fluorobenzotrifluoride after synthesis.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the purification of 5-Bromo-2-fluorobenzotrifluoride after its synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities I might encounter after synthesizing 5-Bromo-2-fluorobenzotrifluoride?

A1: Depending on the synthetic route, common impurities may include:

• Isomeric Byproducts: Positional isomers such as 2-Bromo-5-fluorobenzotrifluoride or other brominated/fluorinated isomers can form.

• Starting Materials: Unreacted starting materials like 3-fluorobenzotrifluoride or 4-fluoro-2-trifluoromethylaniline may be present.

• Intermediates: In multi-step syntheses, intermediates such as 5-fluoro-2-nitrobenzotrifluoride or 5-fluoro-2-aminobenzotrifluoride might persist.[1]

• Side-Reaction Products: If a Sandmeyer reaction is employed, byproducts like phenols, biaryl compounds, and azo compounds can be formed.[2][3][4][5][6]

• Solvent Residues: Residual solvents from the reaction or initial work-up can be present.

• Color Impurities: The product may appear colored (e.g., yellow or brown) due to trace impurities or degradation products.

Q2: Which purification technique is most suitable for 5-Bromo-2-fluorobenzotrifluoride?

A2: The choice of purification technique depends on the impurity profile and the desired final purity.

• Fractional Vacuum Distillation is highly effective for separating the product from non-volatile impurities and some isomeric byproducts with different boiling points.

• Silica Gel Column Chromatography is useful for separating isomers and other closely related impurities that are difficult to remove by distillation.

• Recrystallization can be employed if the crude product is a solid or can be solidified, and a suitable solvent system is found to selectively crystallize the desired product, leaving impurities in the mother liquor.

Q3: What are the key physical properties of 5-Bromo-2-fluorobenzotrifluoride relevant to its purification?

A3: Key physical properties are summarized in the table below. These are crucial for planning distillation and other purification methods.

Property	Value	Source
Appearance	Colorless to light yellow clear liquid	Chem-Impex
Boiling Point	147 °C (at atmospheric pressure)	Chem-Impex
79-80 °C / 50 mmHg	Sigma-Aldrich
110-120 °C / 40 mmHg	CN104447183B
Density	~1.72 g/mL at 25 °C	Sigma-Aldrich
Molecular Weight	243.00 g/mol	Sigma-Aldrich

Troubleshooting Guides

Fractional Vacuum Distillation

Problem 1: My product is co-distilling with an impurity.

• Possible Cause: The boiling points of your product and the impurity are very close at the operating pressure.

• Solution:

  • Increase Column Efficiency: Use a longer fractionating column or one with a more efficient packing material (e.g., Vigreux, Raschig rings, or metal sponge) to increase the number of theoretical plates.

  • Optimize Reflux Ratio: Increase the reflux ratio to improve separation. This means collecting the distillate at a slower rate.

  • Adjust Pressure: Vary the vacuum pressure. The relative volatility of components can change with pressure, potentially improving separation at a different vacuum level.

Problem 2: The distillation is very slow, or the compound is not distilling at the expected temperature.

• Possible Cause:

  • Inadequate heating of the distillation pot.

  • Poor vacuum.

  • Heat loss from the distillation column.

• Solution:

  • Ensure Proper Heating: Use a heating mantle with a stirrer for even heating. Ensure the temperature of the heating mantle is significantly higher than the desired vapor temperature.

  • Check for Leaks: Inspect all joints and connections in your distillation setup for vacuum leaks. Ensure all glassware is properly sealed.

  • Insulate the Column: Wrap the distillation column with glass wool or aluminum foil to minimize heat loss and maintain the temperature gradient.[7]

Silica Gel Column Chromatography

Problem 3: I am getting poor separation of my product from an impurity on the column.

• Possible Cause: The solvent system (eluent) is not optimized for your specific mixture.

• Solution:

  • Optimize the Solvent System with TLC: Before running the column, perform thin-layer chromatography (TLC) with various solvent systems. A good starting point for fluorinated aromatic compounds is a mixture of a non-polar solvent (e.g., hexane or petroleum ether) and a slightly more polar solvent (e.g., ethyl acetate or dichloromethane).[8] Aim for an Rf value of 0.2-0.4 for 5-Bromo-2-fluorobenzotrifluoride to achieve good separation on the column.

  • Use a Gradient Elution: Start with a less polar solvent system and gradually increase the polarity during the elution. This can help to first elute non-polar impurities and then your product, followed by more polar impurities.

  • Check Column Packing: Ensure the silica gel is packed uniformly without any air bubbles or cracks, as this can lead to poor separation.

Problem 4: My product appears to be decomposing on the silica gel column.

• Possible Cause: 5-Bromo-2-fluorobenzotrifluoride, like some halogenated compounds, may be sensitive to the acidic nature of standard silica gel.

• Solution:

  • Neutralize the Silica Gel: Deactivate the silica gel by preparing a slurry in your eluent containing a small amount of a base, such as triethylamine (~0.1-1% v/v), before packing the column.

  • Use an Alternative Stationary Phase: Consider using a less acidic stationary phase like neutral alumina. You will need to re-optimize your solvent system using alumina TLC plates.

  • Minimize Contact Time: Use flash column chromatography with applied pressure to reduce the time the compound spends on the column.

Recrystallization

Problem 5: I am unable to find a suitable solvent for recrystallization.

• Possible Cause: The solubility profile of 5-Bromo-2-fluorobenzotrifluoride makes it difficult to find a single solvent where it is soluble when hot and insoluble when cold.

• Solution:

  • Use a Mixed Solvent System: Find a solvent in which the compound is highly soluble (e.g., dichloromethane or acetone) and another solvent in which it is poorly soluble (e.g., hexane or petroleum ether).[9] Dissolve the crude product in the minimum amount of the hot "good" solvent, and then slowly add the "poor" solvent until the solution becomes cloudy. Reheat to get a clear solution and then allow it to cool slowly.

  • Screen a Range of Solvents: Test the solubility of small amounts of your crude product in various solvents at room temperature and upon heating. Common solvents to try for brominated aromatic compounds include ethanol, methanol, isopropanol, hexane, toluene, and mixtures thereof.[9]

Problem 6: The purified product is still colored after purification.

• Possible Cause: Trace amounts of highly colored impurities are co-purifying with your product.

• Solution:

  • Activated Carbon Treatment: During recrystallization, after dissolving the crude product in the hot solvent, add a small amount of activated carbon (charcoal) to the solution. The colored impurities may adsorb onto the carbon. Hot filter the solution to remove the carbon before allowing the solution to cool and crystallize. Be aware that some product may also be adsorbed.

  • Chemical Wash: Before the final purification step, wash the crude product with a dilute solution of a reducing agent like sodium bisulfite to remove oxidative color impurities.

Experimental Protocols

Fractional Vacuum Distillation

• Apparatus Setup: Assemble a fractional distillation apparatus with a Vigreux or packed column. Ensure all joints are well-sealed with appropriate vacuum grease. Connect the apparatus to a vacuum pump with a cold trap in between.

• Procedure:

  • Place the crude 5-Bromo-2-fluorobenzotrifluoride in the distillation flask with a magnetic stir bar.

  • Begin stirring and gradually apply vacuum.

  • Slowly heat the distillation flask using a heating mantle.

  • Collect any low-boiling impurities as a forerun.

  • Collect the main fraction at the expected boiling point and pressure (e.g., 110-120 °C at 40 mmHg).[10]

  • Monitor the purity of the collected fractions by GC or NMR.

Silica Gel Column Chromatography

• Solvent System Selection: Based on TLC analysis, select an appropriate eluent system (e.g., a hexane/ethyl acetate mixture).

• Column Packing:

  • Prepare a slurry of silica gel in the chosen eluent.

  • Pour the slurry into the column and allow it to pack uniformly.

  • Add a layer of sand on top of the silica gel.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of the eluent or a volatile solvent like dichloromethane.

  • Carefully load the sample onto the top of the column.

• Elution and Collection:

  • Begin eluting with the chosen solvent system, applying gentle pressure if necessary (flash chromatography).

  • Collect fractions and monitor them by TLC.

  • Combine the fractions containing the pure product.

• Solvent Removal: Remove the solvent from the combined pure fractions using a rotary evaporator to obtain the purified 5-Bromo-2-fluorobenzotrifluoride.

Purification Workflow

Caption: A decision workflow for selecting the appropriate purification technique.

References

• 1. CN102951996A - Synthesis method of 2-bromo-5-fluorobenzotrifluoride - Google Patents [patents.google.com]
• 2. Sandmeyer reaction - Wikipedia [en.wikipedia.org]
• 3. byjus.com [byjus.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Recent trends in the chemistry of Sandmeyer reaction: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Sandmeyer Reaction [organic-chemistry.org]
• 7. researchgate.net [researchgate.net]
• 8. rsc.org [rsc.org]
• 9. Reagents & Solvents [chem.rochester.edu]
• 10. CN104447183B - The preparation method of 2-bromo-5-fluorobenzotrifluoride - Google Patents [patents.google.com]

Technical Support Center: Optimizing Cross-Coupling Reactions with 5-Bromo-2-fluorobenzotrifluoride

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 5-Bromo-2-fluorobenzotrifluoride in cross-coupling reactions.

Frequently Asked Questions (FAQs)

Q1: What are the key reactivity features of 5-Bromo-2-fluorobenzotrifluoride in cross-coupling reactions?

A1: 5-Bromo-2-fluorobenzotrifluoride is an electron-deficient aryl bromide. The trifluoromethyl (-CF3) group at the para-position to the bromine is a strong electron-withdrawing group, which can influence the reactivity of the aromatic ring.[1] The bromine atom is a versatile handle for palladium-catalyzed cross-coupling reactions, which are fundamental for forming new carbon-carbon and carbon-heteroatom bonds.[1] The C-Br bond is the primary site for oxidative addition in typical palladium-catalyzed cycles.

Q2: Which cross-coupling reactions are most suitable for functionalizing 5-Bromo-2-fluorobenzotrifluoride?

A2: Several cross-coupling reactions are highly effective for the functionalization of 5-Bromo-2-fluorobenzotrifluoride. The choice depends on the desired bond formation:

• Suzuki-Miyaura Coupling: Ideal for forming C-C bonds with aryl or vinyl boronic acids/esters.

• Buchwald-Hartwig Amination: Used for forming C-N bonds with a wide range of primary and secondary amines.[2][3]

• Sonogashira Coupling: Suitable for forming C-C bonds with terminal alkynes.

• Heck Coupling: Effective for forming C-C bonds with alkenes.[4]

Q3: How do the fluorine and trifluoromethyl substituents affect the cross-coupling reaction?

A3: The electron-withdrawing nature of both the ortho-fluoro and para-trifluoromethyl groups makes the C-Br bond more susceptible to oxidative addition by a palladium(0) catalyst. This can often facilitate the reaction compared to electron-rich aryl bromides. However, the steric hindrance from the ortho-fluoro group may require careful ligand selection to ensure efficient coupling.

Q4: What are the general starting points for catalyst selection for this substrate?

A4: For most cross-coupling reactions with 5-Bromo-2-fluorobenzotrifluoride, a palladium-based catalyst is the preferred choice. A typical starting point would be a palladium(II) precatalyst like Pd(OAc)₂ or a pre-formed Pd(0) catalyst such as Pd₂(dba)₃, in combination with a suitable phosphine ligand. For challenging couplings, bulky, electron-rich biarylphosphine ligands like SPhos, XPhos, or RuPhos are often superior.[5]

Troubleshooting Guide

Problem 1: Low or No Yield of the Desired Product

Potential Cause	Recommended Solution
Inactive Catalyst	Use a fresh, high-quality palladium catalyst. Consider using a more robust pre-catalyst. Ensure solvents and reagents are anhydrous and properly degassed to prevent catalyst poisoning.[5]
Suboptimal Ligand	The choice of ligand is critical. For electron-deficient substrates, bulky and electron-rich phosphine ligands (e.g., XPhos, SPhos) can improve reaction rates and yields.[5] Perform a ligand screen to identify the optimal choice for your specific coupling partners.
Inappropriate Base	The base plays a crucial role. For Suzuki couplings, stronger bases like K₃PO₄ or Cs₂CO₃ are often effective.[5] For Buchwald-Hartwig aminations, a strong, non-nucleophilic base like NaOtBu or LHMDS is typically required.[3]
Low Reaction Temperature	Electron-deficient aryl bromides may still require elevated temperatures (80-120 °C) to achieve a reasonable reaction rate.[5] A temperature screen is recommended during optimization.
Poor Quality Reagents	Ensure the boronic acid (for Suzuki), amine (for Buchwald-Hartwig), or alkyne (for Sonogashira) is pure. Boronic acids, in particular, can degrade upon storage.

Problem 2: Formation of Palladium Black and Reaction Stalling

Potential Cause	Recommended Solution
Catalyst Decomposition	The formation of a black precipitate ("palladium black") indicates the agglomeration and deactivation of the Pd(0) catalyst. This can be caused by oxygen, impurities, or excessively high temperatures.[5]
Oxygen in the Reaction	Ensure the reaction is set up under a strictly inert atmosphere (Argon or Nitrogen). Use degassed solvents.
High Temperature	While heating is often necessary, excessive temperatures can accelerate catalyst decomposition. Try running the reaction at a lower temperature for a longer duration.
Inadequate Ligand Concentration	The ligand-to-palladium ratio is important for catalyst stability. A 2:1 ratio for monodentate ligands is a good starting point.[5]

Problem 3: Significant Homocoupling of the Boronic Acid (Suzuki Coupling)

Potential Cause	Recommended Solution
Presence of Oxygen	Rigorous degassing of solvents and maintaining an inert atmosphere can minimize this side reaction.
Suboptimal Reaction Conditions	Screen different bases and solvents. Sometimes, the choice of base can significantly influence the extent of homocoupling.
Stoichiometry	Use a slight excess (1.1-1.2 equivalents) of the boronic acid, but avoid a large excess which can favor homocoupling.

Data Presentation: Starting Conditions for Catalyst Screening

The following tables provide recommended starting conditions for various cross-coupling reactions with 5-Bromo-2-fluorobenzotrifluoride. These are based on successful couplings with structurally similar electron-deficient aryl bromides and should be used as a starting point for optimization.

Table 1: Suzuki-Miyaura Coupling Conditions

Parameter	Recommended Starting Conditions
Palladium Precatalyst	Pd(OAc)₂ (2 mol%) or Pd₂(dba)₃ (1 mol%)
Ligand	SPhos or XPhos (2-4 mol%)
Base	K₃PO₄ or Cs₂CO₃ (2-3 equivalents)
Solvent	1,4-Dioxane/H₂O (4:1) or Toluene/H₂O (4:1)
Temperature	80-110 °C
Arylboronic Acid	1.2-1.5 equivalents

Table 2: Buchwald-Hartwig Amination Conditions

Parameter	Recommended Starting Conditions
Palladium Precatalyst	Pd₂(dba)₃ (2 mol%) or Pd(OAc)₂ (2 mol%)
Ligand	Xantphos or BINAP (3-4 mol%)
Base	NaOtBu or Cs₂CO₃ (1.5 equivalents)
Solvent	Toluene or 1,4-Dioxane
Temperature	100-110 °C
Amine	1.2 equivalents

Table 3: Sonogashira Coupling Conditions

Parameter	Recommended Starting Conditions
Palladium Precatalyst	PdCl₂(PPh₃)₂ (2-5 mol%)
Copper Co-catalyst	CuI (1-5 mol%)
Base	Triethylamine (Et₃N) or Diisopropylamine (DIPA) (≥ 2 equivalents)
Solvent	THF or DMF
Temperature	Room Temperature to 80 °C
Terminal Alkyne	1.1-1.5 equivalents

Table 4: Heck Coupling Conditions

Parameter	Recommended Starting Conditions
Palladium Precatalyst	Pd(OAc)₂ (2-5 mol%)
Ligand	PPh₃ or P(o-tolyl)₃ (4-10 mol%)
Base	Et₃N or K₂CO₃ (1.5-2.0 equivalents)
Solvent	DMF or Acetonitrile
Temperature	100-130 °C
Alkene	1.5 equivalents

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

• Reaction Setup: To an oven-dried Schlenk flask containing a magnetic stir bar, add 5-Bromo-2-fluorobenzotrifluoride (1.0 equiv.), the arylboronic acid (1.2 equiv.), and K₃PO₄ (2.0 equiv.).

• Inerting: Seal the flask, then evacuate and backfill with argon or nitrogen. Repeat this cycle three times.

• Catalyst Addition: Under a positive flow of inert gas, add the palladium precatalyst (e.g., Pd(OAc)₂, 2 mol%) and the ligand (e.g., SPhos, 4 mol%).

• Solvent Addition: Add degassed 1,4-dioxane and water (4:1 v/v) via syringe.

• Reaction: Place the flask in a preheated oil bath at 100 °C and stir vigorously.

• Monitoring and Workup: Monitor the reaction by TLC or LC-MS. Upon consumption of the starting material, cool the reaction to room temperature. Dilute with ethyl acetate and water. Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Protocol 2: General Procedure for Buchwald-Hartwig Amination

• Reaction Setup: To a dry Schlenk tube, add 5-Bromo-2-fluorobenzotrifluoride (1.0 equiv.), the amine (1.2 equiv.), NaOtBu (1.4 equiv.), the palladium precatalyst (e.g., Pd₂(dba)₃, 2 mol%), and the ligand (e.g., Xantphos, 4 mol%).

• Inerting: Seal the tube, then evacuate and backfill with argon. Repeat this cycle three times.

• Solvent Addition: Add anhydrous, degassed toluene via syringe.

• Reaction: Heat the reaction mixture to 110 °C with vigorous stirring.

• Monitoring and Workup: Monitor the reaction by TLC or LC-MS. Upon completion, cool the reaction to room temperature. Dilute the mixture with ethyl acetate and filter through a pad of Celite®. Wash the filtrate with water and brine, dry over anhydrous Na₂SO₄, filter, and concentrate. The crude product can be purified by column chromatography.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Stability and recommended storage conditions for 5-Bromo-2-fluorobenzotrifluoride.

This technical support center provides essential information for researchers, scientists, and drug development professionals on the stability and recommended storage conditions for 5-Bromo-2-fluorobenzotrifluoride (CAS No: 393-37-3).

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for 5-Bromo-2-fluorobenzotrifluoride?

A1: 5-Bromo-2-fluorobenzotrifluoride should be stored in a tightly closed container in a dry, cool, and well-ventilated area.[1][2] It is recommended to store it at room temperature.[2][3] Keep the compound away from heat, sparks, open flames, and direct sunlight.[1][4]

Q2: How stable is 5-Bromo-2-fluorobenzotrifluoride under normal conditions?

A2: The product is stable under normal handling and storage conditions.[1][5] Hazardous polymerization does not occur.

Q3: What materials are incompatible with 5-Bromo-2-fluorobenzotrifluoride?

A3: Avoid contact with strong oxidizing agents, strong acids, and strong bases.[1][4][5]

Q4: What are the signs of decomposition of 5-Bromo-2-fluorobenzotrifluoride?

A4: While stable under recommended conditions, decomposition may occur at high temperatures. Thermal decomposition can lead to the release of irritating gases and vapors, including carbon monoxide, carbon dioxide, hydrogen bromide, and hydrogen fluoride.[1][5] A change in the appearance of the liquid from clear colorless to pale yellow to a darker color may indicate degradation.

Q5: What personal protective equipment (PPE) should be worn when handling this compound?

A5: It is essential to wear appropriate personal protective equipment, including chemical-resistant gloves, safety goggles or a face shield, and protective clothing.[1][4] Operations should be conducted in a well-ventilated area, such as a fume hood, to minimize inhalation exposure.[1][4]

Troubleshooting Guide

Issue: I observe a color change in my stored 5-Bromo-2-fluorobenzotrifluoride.

• Possible Cause: Exposure to incompatible materials, heat, or light over a prolonged period.

• Solution:

  • Immediately move the container to a cool, dark, and well-ventilated storage area.

  • Ensure the container is tightly sealed to prevent exposure to air and moisture.

  • Review your storage conditions to ensure they comply with the recommended guidelines.

  • If the color change is significant, it may indicate decomposition. It is advisable to dispose of the material according to approved waste disposal procedures.

Issue: I suspect my 5-Bromo-2-fluorobenzotrifluoride has been contaminated.

• Possible Cause: Improper sealing of the container, use of non-dedicated laboratory equipment, or storage near incompatible chemicals.

• Solution:

  • Isolate the suspected container to prevent cross-contamination.

  • Do not use the material in any experiments where purity is critical.

  • Consider analytical testing (e.g., GC-MS, NMR) to identify the nature and extent of the contamination if the material is critical for your research.

  • Dispose of the contaminated material following institutional and local regulations.

Quantitative Data

Property	Value	Source
Molecular Formula	C7H3BrF4	[1][2]
Molecular Weight	243.00 g/mol	[2][6]
Appearance	Clear colorless to pale yellow liquid	[2]
Boiling Point	78-83 °C @ 50 Torr	[2]
Density	1.720 g/cm³ @ 25 °C	[2][6]
Flash Point	>230 °F (>110 °C) - closed cup	[2][6]
Refractive Index	1.455 - 1.462 @ 20 °C	[2][6]
Storage Temperature	Room temperature	[2][3]

Experimental Protocols

General Handling Procedure for 5-Bromo-2-fluorobenzotrifluoride

This protocol outlines the general steps for safely handling 5-Bromo-2-fluorobenzotrifluoride in a laboratory setting.

• Preparation:

  • Ensure a calibrated fume hood is available and functioning correctly.

  • Gather all necessary PPE: chemical-resistant gloves (e.g., nitrile), safety glasses with side shields or goggles, and a lab coat.

  • Prepare all necessary glassware and equipment. Ensure they are clean and dry.

  • Have spill containment materials (e.g., absorbent pads, sand) readily accessible.

• Handling:

  • Conduct all manipulations of 5-Bromo-2-fluorobenzotrifluoride inside the fume hood.

  • Avoid direct contact with skin and eyes.

  • Avoid inhalation of vapors.

  • Use a clean, dry syringe or pipette to transfer the liquid.

  • Ensure the container is securely closed immediately after use.

• Post-Handling:

  • Wipe down the work area in the fume hood.

  • Properly dispose of any contaminated materials (e.g., pipette tips, gloves) in a designated hazardous waste container.

  • Wash hands thoroughly with soap and water after handling.

Visualizations

References

• 1. synquestprodstorage.blob.core.windows.net [synquestprodstorage.blob.core.windows.net]
• 2. echemi.com [echemi.com]
• 3. parchem.com [parchem.com]
• 4. nbinno.com [nbinno.com]
• 5. fishersci.com [fishersci.com]
• 6. 5-Bromo-2-fluorobenzotrifluoride 97 393-37-3 [sigmaaldrich.com]

Technical Support Center: Troubleshooting Suzuki Couplings with 5-Bromo-2-fluorobenzotrifluoride

This guide is intended for researchers, scientists, and drug development professionals experiencing challenges with Suzuki-Miyaura cross-coupling reactions involving the electron-deficient substrate, 5-Bromo-2-fluorobenzotrifluoride. The following frequently asked questions (FAQs) and troubleshooting tables provide insights into common issues and potential solutions.

Frequently Asked Questions (FAQs)

Q1: Why is my Suzuki coupling with 5-Bromo-2-fluorobenzotrifluoride failing or giving low yields?

A1: Low yields with this substrate can stem from several factors. The electron-withdrawing nature of both the trifluoromethyl group and the fluorine atom activates the C-Br bond towards oxidative addition, which is generally favorable for Suzuki couplings. However, these groups also introduce unique challenges. Common issues include catalyst deactivation, suboptimal reaction conditions (catalyst, ligand, base, or solvent), and the occurrence of side reactions such as dehalogenation or homocoupling of the boronic acid. Careful optimization of the reaction parameters is critical.

Q2: What are the most common side reactions observed with this substrate?

A2: The two most prevalent side reactions are:

• Dehalogenation: The bromo group is replaced by a hydrogen atom, resulting in the formation of 2-fluorobenzotrifluoride. This can be caused by various factors, including the presence of a hydride source in the reaction mixture.

• Homocoupling: The boronic acid couples with itself to form a biaryl byproduct. This is often promoted by the presence of oxygen in the reaction.

Q3: How do the fluorine and trifluoromethyl substituents influence the reaction?

A3: The ortho-fluorine atom can exert a steric hindrance effect, potentially slowing down the oxidative addition step or influencing the binding of the palladium catalyst. The trifluoromethyl group is a strong electron-withdrawing group, which enhances the electrophilicity of the aryl bromide, making oxidative addition more favorable. However, the overall electronic and steric profile of the molecule requires a carefully selected catalyst system to achieve high efficiency.

Q4: Which palladium catalysts and ligands are recommended for this type of substrate?

A4: For electron-deficient and potentially sterically hindered aryl halides, catalyst systems employing bulky, electron-rich phosphine ligands are often the most effective. These ligands stabilize the palladium center and promote both the oxidative addition and reductive elimination steps of the catalytic cycle. Consider using pre-catalysts or in-situ generated catalysts with ligands such as SPhos, XPhos, or other Buchwald-type biarylphosphine ligands.

Q5: What is the optimal choice of base and solvent?

A5: The choice of base is crucial for the transmetalation step. For challenging couplings, stronger, non-nucleophilic bases like potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃) often outperform weaker bases. The solvent system should be able to dissolve both the organic and inorganic components of the reaction. Anhydrous polar aprotic solvents like 1,4-dioxane or tetrahydrofuran (THF), often with a small amount of water, are commonly employed.

Troubleshooting Guide

The following tables provide a structured approach to troubleshooting common issues encountered during the Suzuki coupling of 5-Bromo-2-fluorobenzotrifluoride.

Table 1: Low or No Conversion of Starting Material

Observation	Potential Cause	Suggested Solution
No reaction or very low conversion of 5-Bromo-2-fluorobenzotrifluoride	Inactive catalyst	Ensure the palladium catalyst is active. Use a fresh batch or a pre-catalyst. Ensure rigorous exclusion of oxygen from the reaction.
Suboptimal catalyst/ligand combination	Screen different bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos, RuPhos).
Inappropriate base	Switch to a stronger, non-nucleophilic base such as K₃PO₄ or Cs₂CO₃. Ensure the base is finely powdered and anhydrous.
Incorrect solvent system	Try different anhydrous polar aprotic solvents like 1,4-dioxane, THF, or toluene, with or without a small amount of water.
Low reaction temperature	Gradually increase the reaction temperature in increments of 10 °C.

Table 2: Formation of Significant Side Products

Observation	Potential Cause	Suggested Solution
Significant amount of 2-fluorobenzotrifluoride (dehalogenation)	Presence of a hydride source	Ensure all reagents and solvents are anhydrous. Avoid using alcohol-based solvents if possible.
Suboptimal catalyst system	A more efficient catalyst system that promotes the desired cross-coupling over dehalogenation may be needed.
Significant amount of boronic acid homocoupling product	Presence of oxygen	Thoroughly degas all solvents and the reaction mixture (e.g., by freeze-pump-thaw cycles or by bubbling with an inert gas for an extended period).
In situ reduction of Pd(II) to Pd(0)	Use a Pd(0) pre-catalyst to minimize side reactions during the catalyst activation phase.

Experimental Protocols

The following is a general starting protocol for the Suzuki coupling of 5-Bromo-2-fluorobenzotrifluoride. Optimization will likely be required for specific boronic acids.

Materials:

• 5-Bromo-2-fluorobenzotrifluoride (1.0 equiv)

• Arylboronic acid (1.2 - 1.5 equiv)

• Palladium pre-catalyst (e.g., XPhos Pd G3, 1-5 mol%)

• Potassium phosphate (K₃PO₄), anhydrous, finely powdered (2.0 - 3.0 equiv)

• Anhydrous, degassed 1,4-dioxane

• Anhydrous, degassed water (optional, typically a 10:1 to 4:1 dioxane:water ratio)

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• Reaction Setup: To an oven-dried Schlenk flask or reaction vial under an inert atmosphere, add 5-Bromo-2-fluorobenzotrifluoride, the arylboronic acid, and potassium phosphate.

• Catalyst Addition: Under a positive flow of inert gas, add the palladium pre-catalyst.

• Solvent Addition: Add the degassed solvent(s) via syringe.

• Reaction: Seal the vessel and heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by TLC, GC-MS, or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Visualizations

Suzuki Catalytic Cycle

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Troubleshooting Workflow for Low Yield

Caption: A logical workflow for troubleshooting low-yielding Suzuki couplings.

Technical Support Center: Purification of 5-Bromo-2-fluorobenzotrifluoride

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with commercial 5-Bromo-2-fluorobenzotrifluoride. Our aim is to offer practical solutions to common issues encountered during the purification of this important synthetic intermediate.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in commercial 5-Bromo-2-fluorobenzotrifluoride?

A1: Commercial 5-Bromo-2-fluorobenzotrifluoride can contain several types of impurities depending on its synthetic route. The most common impurities include:

• Isomeric Impurities: Other isomers of bromo-fluorobenzotrifluoride, such as 2-Bromo-5-fluorobenzotrifluoride[1] or 3-Bromo-5-fluorobenzotrifluoride, can be present. These are often the most challenging to remove due to their similar physical properties.

• Unreacted Starting Materials: Depending on the synthesis method, residual starting materials like m-fluorobenzotrifluoride or 2-bromobenzotrifluoride may be present.[2][3]

• Synthesis Byproducts: Side-products from the bromination or diazotization reactions can also be impurities. For instance, if a Sandmeyer reaction is used, byproducts from this process could be present.[2]

• Residual Solvents: Solvents used during the synthesis and initial purification steps, such as toluene or hexane, might remain in the final product.[2]

Q2: What are the primary methods for purifying 5-Bromo-2-fluorobenzotrifluoride?

A2: The most effective and commonly employed methods for purifying 5-Bromo-2-fluorobenzotrifluoride are:

• Fractional Vacuum Distillation: This is a highly effective technique for separating the desired product from less volatile or more volatile impurities.[1][4]

• Recrystallization: For material that is close to the desired purity, recrystallization from a suitable solvent system can be used to remove minor impurities and obtain a highly purified solid product.[2]

• Column Chromatography: While less common for large-scale purification of this compound, silica gel column chromatography can be employed for small-scale purification or to remove specific impurities that are difficult to separate by distillation.

Q3: What are the key physical properties to consider during the purification of 5-Bromo-2-fluorobenzotrifluoride?

A3: Understanding the physical properties of 5-Bromo-2-fluorobenzotrifluoride is crucial for successful purification.

Property	Value
CAS Number	393-37-3[5]
Molecular Formula	C7H3BrF4[5]
Molecular Weight	243.00 g/mol [5]
Boiling Point	79-80 °C at 50 mmHg[5]
Density	1.72 g/mL at 25 °C[5]
Refractive Index	n20/D 1.462 (lit.)[5]
Appearance	Colorless liquid[6]

Troubleshooting Guides

Fractional Vacuum Distillation

Problem: Poor separation of isomers.

• Possible Cause: The distillation column has insufficient theoretical plates for the separation of closely boiling isomers.

• Troubleshooting Steps:

  • Increase Column Efficiency: Use a longer packed column (e.g., Vigreux, Raschig rings, or structured packing) to increase the number of theoretical plates.

  • Optimize Reflux Ratio: Increase the reflux ratio to allow for better equilibration between the liquid and vapor phases.

  • Reduce Distillation Rate: A slower distillation rate provides more time for separation to occur.

  • Maintain Stable Vacuum: Ensure a stable and sufficiently low vacuum is maintained throughout the distillation. Fluctuations in pressure will affect the boiling points and separation efficiency.

Problem: Bumping or unstable boiling.

• Possible Cause: Uneven heating or lack of boiling chips/stirring.

• Troubleshooting Steps:

  • Use Boiling Chips: Add fresh boiling chips to the distillation flask before heating.

  • Ensure Adequate Stirring: Use a magnetic stir bar and stir plate to ensure smooth boiling.

  • Uniform Heating: Use a heating mantle with a stirrer and ensure it is properly sized for the flask to provide even heating.

Recrystallization

Problem: The compound oils out instead of crystallizing.

• Possible Cause: The boiling point of the solvent is higher than the melting point of the compound, or the compound is too soluble in the chosen solvent.[7] High impurity levels can also contribute to this issue.

• Troubleshooting Steps:

  • Select a Lower-Boiling Solvent: Choose a solvent or a co-solvent system with a lower boiling point.

  • Slow Cooling: Allow the solution to cool slowly to room temperature before placing it in an ice bath. Insulating the flask can help.

  • Seed Crystals: Add a small seed crystal of the pure compound to induce crystallization.

  • Scratching: Gently scratch the inside of the flask with a glass rod at the surface of the solution to create nucleation sites.

Problem: Low recovery of the purified product.

• Possible Cause: Too much solvent was used, or the compound has significant solubility in the cold solvent.[7]

• Troubleshooting Steps:

  • Minimize Solvent Usage: Use the minimum amount of hot solvent required to fully dissolve the compound.

  • Evaporate Excess Solvent: If too much solvent was added, carefully evaporate some of it to reach the saturation point.

  • Thorough Cooling: Ensure the solution is cooled to a low enough temperature for a sufficient amount of time to maximize crystal formation.

  • Wash with Ice-Cold Solvent: Wash the collected crystals with a minimal amount of ice-cold recrystallization solvent to minimize product loss.

Column Chromatography

Problem: The compound does not move from the baseline.

• Possible Cause: The eluent is not polar enough.

• Troubleshooting Steps:

  • Increase Eluent Polarity: Gradually increase the polarity of the solvent system. For example, if using a hexane/ethyl acetate mixture, increase the percentage of ethyl acetate.

  • Use a More Polar Solvent: Consider switching to a more polar solvent system, such as dichloromethane/methanol, if the compound is very polar.[8]

Problem: Poor separation of the product from impurities.

• Possible Cause: The eluent is too polar, or the column is overloaded.

• Troubleshooting Steps:

  • Decrease Eluent Polarity: Use a less polar solvent system to increase the retention time of the compounds on the silica gel, allowing for better separation.

  • Gradient Elution: Start with a non-polar eluent and gradually increase the polarity to elute the compounds sequentially.

  • Reduce Sample Load: Ensure that the amount of crude material loaded onto the column is appropriate for the column size. A general rule of thumb is to use a silica gel to crude product ratio of at least 30:1 by weight.

  • Proper Column Packing: Ensure the column is packed uniformly without any cracks or channels to prevent band broadening.

Experimental Protocols

Protocol 1: Fractional Vacuum Distillation

• Apparatus Setup: Assemble a fractional distillation apparatus with a packed distillation column (e.g., a Vigreux column), a condenser, a receiving flask, and a vacuum source with a pressure gauge. Ensure all glass joints are properly sealed.

• Sample Preparation: Place the crude 5-Bromo-2-fluorobenzotrifluoride in the distillation flask with a magnetic stir bar or boiling chips.

• Distillation:

  • Begin stirring and gradually apply vacuum to the system, aiming for a stable pressure of around 40-50 mmHg.

  • Slowly heat the distillation flask using a heating mantle.

  • Collect any low-boiling fractions (forerun) in a separate receiving flask.

  • As the temperature approaches the boiling point of the product (around 79-80 °C at 50 mmHg), change to a clean receiving flask.[5]

  • Collect the main fraction over a narrow temperature range.

  • Stop the distillation before the flask goes to dryness to avoid the concentration of potentially unstable residues.

• Analysis: Analyze the collected fractions by Gas Chromatography (GC) or Nuclear Magnetic Resonance (NMR) to assess purity.

Protocol 2: Recrystallization

• Solvent Selection: In a small test tube, determine a suitable solvent. A good solvent will dissolve the compound when hot but not at room temperature. Common solvents to test include hexanes, ethanol, or a mixture of solvents like hexane/ethyl acetate.[9]

• Dissolution: Place the crude 5-Bromo-2-fluorobenzotrifluoride in an Erlenmeyer flask and add a minimal amount of the chosen solvent. Heat the mixture on a hot plate with stirring until the compound fully dissolves. Add more solvent in small portions if necessary.

• Hot Filtration (if required): If insoluble impurities are present, perform a hot gravity filtration to remove them.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Once at room temperature, place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold solvent.

• Drying: Dry the purified crystals under vacuum.

Experimental Workflows

Caption: Workflow for the purification of 5-Bromo-2-fluorobenzotrifluoride by fractional vacuum distillation.

Caption: Workflow for the purification of 5-Bromo-2-fluorobenzotrifluoride by recrystallization.

References

• 1. 2-Bromo-5-fluorobenzotrifluoride | 40161-55-5 [chemicalbook.com]
• 2. CN102951996A - Synthesis method of 2-bromo-5-fluorobenzotrifluoride - Google Patents [patents.google.com]
• 3. CN111362775A - Synthesis method of 2-bromo-5-fluorobenzotrifluoride - Google Patents [patents.google.com]
• 4. Page loading... [wap.guidechem.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. labproinc.com [labproinc.com]
• 7. benchchem.com [benchchem.com]
• 8. Chromatography [chem.rochester.edu]
• 9. Reagents & Solvents [chem.rochester.edu]

Technical Support Center: 5-Bromo-2-fluorobenzotrifluoride in Scale-Up Reactions

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with 5-Bromo-2-fluorobenzotrifluoride in scale-up reactions.

Troubleshooting Guides

Palladium-Catalyzed Cross-Coupling Reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig)

Issue: Low or Stalled Reaction Conversion

Possible Cause	Troubleshooting Step
Catalyst Deactivation	The electron-withdrawing nature of the trifluoromethyl group can affect catalyst stability. Consider using more robust, electron-rich phosphine ligands (e.g., Buchwald ligands) or N-heterocyclic carbene (NHC) ligands. Ensure rigorous exclusion of oxygen from the reaction, as this can lead to catalyst decomposition.
Poor Solubility of Base	Inadequate mixing or solubility of bases like potassium phosphate can be problematic at scale. Consider micronized bases or a co-solvent system to improve solubility and surface area.
Substrate Purity	Impurities in 5-Bromo-2-fluorobenzotrifluoride or the coupling partner can poison the catalyst. Ensure the purity of starting materials is high (≥99%).
Inadequate Heat Transfer	Poor heat distribution in a large reactor can lead to localized cold spots and incomplete reaction. Ensure efficient agitation and consider a jacketed reactor with a suitable heat transfer fluid.

Issue: Formation of By-products (e.g., Homocoupling, Hydrodehalogenation)

Possible Cause	Troubleshooting Step
Presence of Oxygen	Oxygen can promote the homocoupling of boronic acids in Suzuki reactions.[1] Ensure the reaction is performed under a strictly inert atmosphere (Nitrogen or Argon).
Side Reactions of the Organometallic Reagent	Protodeboronation of the boronic acid can occur, especially with prolonged reaction times or in the presence of water. Use anhydrous solvents and consider using a boronate ester for increased stability.
Catalyst Reactivity	The choice of palladium source and ligand can influence the selectivity of the reaction. For amination reactions, bulky ligands can help to minimize side reactions like β-hydride elimination.[2]

Nucleophilic Aromatic Substitution (SNAr) Reactions

Issue: Sluggish or Incomplete Reaction

Possible Cause	Troubleshooting Step
Insufficient Activation	While the trifluoromethyl group is electron-withdrawing, additional activation might be needed for less reactive nucleophiles. Consider higher reaction temperatures or the use of a stronger base if the reaction mechanism allows.
Poor Nucleophile Solubility	The solubility of the nucleophile in the chosen solvent can be a limiting factor at scale. Screen for optimal solvent systems or consider the use of a phase-transfer catalyst.
Leaving Group Exchange	While bromine is a good leaving group, in some specific cases, side reactions involving the fluorine atom can occur, though this is less common.

Frequently Asked Questions (FAQs)

1. What are the primary safety concerns when scaling up reactions with 5-Bromo-2-fluorobenzotrifluoride?

When scaling up, it is crucial to consider the potential for exothermic reactions, especially in metal-catalyzed couplings or when using strong bases. A thorough thermal hazard assessment is recommended to identify any potential for thermal runaway. Additionally, while 5-Bromo-2-fluorobenzotrifluoride itself has a relatively high flash point, the solvents used in reactions are often flammable. Ensure adequate ventilation and proper grounding of equipment to prevent ignition sources. Always consult the Safety Data Sheet (SDS) for detailed handling and emergency procedures.

2. How does the trifluoromethyl group affect the reactivity of 5-Bromo-2-fluorobenzotrifluoride in scale-up reactions?

The trifluoromethyl (CF3) group is a strong electron-withdrawing group. This has several implications for scale-up:

• Increased Reactivity in Nucleophilic Aromatic Substitution: The electron-deficient nature of the aromatic ring facilitates attack by nucleophiles.

• Modified Reactivity in Palladium-Catalyzed Cross-Coupling: The electronic properties can influence the oxidative addition and reductive elimination steps in the catalytic cycle. This may necessitate the use of more electron-rich and sterically hindered ligands to achieve optimal catalyst performance.[1]

• Potential for Side Reactions: The strong electron-withdrawing effect can influence the acidity of adjacent protons, potentially leading to undesired deprotonation and side reactions under strongly basic conditions.

3. What are common impurities to look out for during the large-scale production and use of 5-Bromo-2-fluorobenzotrifluoride?

Common impurities can include positional isomers from the synthesis of the starting material, residual solvents, and by-products from the reaction in which it is used (e.g., homocoupled products, hydrodehalogenated species). It is crucial to have robust analytical methods (e.g., GC, HPLC) to monitor the purity of both the starting material and the reaction mixture.

4. What are the best practices for purifying products derived from 5-Bromo-2-fluorobenzotrifluoride at an industrial scale?

Purification strategies will depend on the specific product. Common methods include:

• Crystallization: This is often the most effective and economical method for purifying solid products at a large scale. Solvent screening and optimization of cooling profiles are critical to achieving high purity and yield.

• Distillation: For liquid products, fractional distillation under reduced pressure can be effective.

• Chromatography: While often used at the lab scale, large-scale column chromatography can be expensive. It is typically reserved for high-value products or when other methods are ineffective.

Experimental Protocols

General Protocol for a Scale-Up Suzuki-Miyaura Coupling

Reaction Setup:

• Charge a suitably sized, clean, and dry reactor with 5-Bromo-2-fluorobenzotrifluoride (1.0 eq), the boronic acid or ester (1.1-1.5 eq), and a solid base such as potassium carbonate or potassium phosphate (2.0-3.0 eq).

• Inert the reactor by purging with nitrogen or argon.

• Add a degassed solvent system (e.g., toluene/water, dioxane/water).

• In a separate vessel, prepare a solution of the palladium catalyst (e.g., Pd(PPh3)4, 0.5-2 mol%) and ligand (if required) in a small amount of degassed solvent.

• Transfer the catalyst solution to the reactor under an inert atmosphere.

Reaction and Work-up:

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) with efficient agitation.

• Monitor the reaction progress by a suitable analytical method (e.g., HPLC, GC).

• Upon completion, cool the reaction mixture to room temperature.

• Separate the aqueous and organic layers.

• Wash the organic layer with water and brine.

• Dry the organic layer over a drying agent (e.g., sodium sulfate) and filter.

• Concentrate the organic layer under reduced pressure to obtain the crude product.

Purification:

• Purify the crude product by crystallization from a suitable solvent system or by distillation under reduced pressure.

Visualizations

Caption: A typical experimental workflow for a Suzuki-Miyaura coupling reaction.

Caption: A troubleshooting decision tree for low reaction yield.

References

• 1. benchchem.com [benchchem.com]
• 2. Item - Development of a Reliable Low Loading Palladium Catalyzed Mono-Amination Reaction for the Large-Scale Synthesis of 3-Bromo-2,5-difluoroaniline - University of Leicester - Figshare [figshare.le.ac.uk]

Safe handling and quenching procedures for reactions with 5-Bromo-2-fluorobenzotrifluoride.

This technical support center provides guidance for researchers, scientists, and drug development professionals on the safe handling and quenching procedures for reactions involving 5-Bromo-2-fluorobenzotrifluoride.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 5-Bromo-2-fluorobenzotrifluoride?

A1: 5-Bromo-2-fluorobenzotrifluoride is classified as a substance that causes skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[1][2][3][4] It is a combustible liquid and should be kept away from heat, sparks, and open flames.[5] Upon thermal decomposition, it can generate hazardous products such as carbon oxides, hydrogen bromide, and hydrogen fluoride.[1][5]

Q2: What personal protective equipment (PPE) should be worn when handling this compound?

A2: Appropriate PPE includes chemical-resistant gloves, chemical safety goggles or a face shield, and a lab coat.[1] Work should be conducted in a well-ventilated area, such as a fume hood, to avoid inhalation of vapors.[1][6] For weighing and transfer operations where aerosols may be generated, respiratory protection may be necessary.[1]

Q3: How should I store 5-Bromo-2-fluorobenzotrifluoride?

A3: Store the compound in a tightly closed container in a cool, dry, and well-ventilated area.[1][7] It should be stored away from incompatible materials, particularly strong oxidizing agents.[1][5]

Q4: What should I do in case of accidental skin or eye contact?

A4: In case of skin contact, immediately wash the affected area with plenty of soap and water.[1][6][7] For eye contact, flush immediately with plenty of water for at least 15 minutes, removing contact lenses if present and easy to do so.[1][6][7] Seek medical attention in both cases.[1] An emergency eyewash station and safety shower should be readily accessible in the work area.[1]

Q5: How should I dispose of waste containing 5-Bromo-2-fluorobenzotrifluoride?

A5: Dispose of contents and container in accordance with local, regional, and national regulations.[6][7] This may involve incineration in a licensed facility equipped with an afterburner and scrubber.[5] Do not allow the material to enter sewers or public waters.[1]

Troubleshooting Guides

Grignard Reaction Troubleshooting

Issue 1: Grignard reaction fails to initiate.

• Possible Cause: Magnesium turnings are coated with a layer of magnesium oxide, preventing reaction with the aryl bromide.

• Solution: Activate the magnesium turnings prior to the reaction. This can be done by adding a small crystal of iodine (the purple color will disappear upon initiation) or a few drops of 1,2-dibromoethane. Mechanically crushing the magnesium with a dry stirring rod can also expose a fresh surface.

• Possible Cause: Presence of moisture in the glassware, solvents, or starting materials. Grignard reagents are highly sensitive to protic solvents like water.

• Solution: Ensure all glassware is rigorously dried in an oven (e.g., at 120°C overnight) and cooled under an inert atmosphere (nitrogen or argon). Use anhydrous solvents, preferably freshly distilled from an appropriate drying agent.

Issue 2: Formation of a significant amount of biphenyl side-product.

• Possible Cause: A coupling reaction between the Grignard reagent and unreacted 5-Bromo-2-fluorobenzotrifluoride. This is often favored at higher concentrations and temperatures.

• Solution: Maintain a dilute reaction mixture and control the temperature. Add the 5-Bromo-2-fluorobenzotrifluoride solution slowly to the magnesium turnings to keep its concentration low.

Organolithium Reaction (Lithium-Halogen Exchange) Troubleshooting

Issue 1: The reaction is sluggish or does not go to completion.

• Possible Cause: The organolithium reagent has degraded due to improper storage or handling.

• Solution: Use a freshly titrated and properly stored organolithium reagent. These reagents are highly reactive and can degrade upon exposure to air or moisture.

• Possible Cause: The reaction temperature is not optimal for the lithium-halogen exchange.

• Solution: Consult the literature for the specific organolithium reagent and substrate. Many lithium-halogen exchanges are performed at low temperatures (e.g., -78 °C) to prevent side reactions.

Issue 2: Unwanted side reactions are occurring.

• Possible Cause: The generated aryllithium species is unstable at the reaction temperature and is decomposing or reacting with the solvent (e.g., THF).

• Solution: Perform the reaction at a lower temperature. If the aryllithium is known to be unstable in a particular solvent, consider an alternative solvent system.

Suzuki Coupling Troubleshooting

Issue 1: Low or no yield of the coupled product.

• Possible Cause: The palladium catalyst is not active or has decomposed.

• Solution: Ensure the palladium catalyst is of good quality and has been stored under an inert atmosphere if it is air-sensitive. Degas the reaction mixture thoroughly with an inert gas before adding the catalyst.

• Possible Cause: The base is not effective or is not sufficiently soluble in the reaction medium.

• Solution: The choice of base is critical. Consider using a different base (e.g., K₃PO₄, Cs₂CO₃) or a different solvent system to improve solubility and reactivity. Grinding the solid base to a fine powder can also increase its surface area and effectiveness.

Issue 2: Difficulty in removing boron-containing byproducts during work-up.

• Possible Cause: Boronic acids and their esters can be difficult to separate from the desired product.

• Solution: During the aqueous work-up, washing the organic layer with an aqueous solution of a base (e.g., NaOH) can help to remove acidic boron byproducts. Alternatively, concentrating the reaction mixture from methanol several times can form the volatile trimethyl borate, which can be removed under reduced pressure.

Summary of Quantitative Data

Property	Value	Reference
CAS Number	393-37-3	[1][8]
Molecular Formula	C₇H₃BrF₄	[1]
Molecular Weight	243.00 g/mol	[9]
Boiling Point	79-80 °C / 50 mmHg	[10]
Density	1.72 g/mL at 25 °C	[10]
Flash Point	110 °C (closed cup)	[10]
Refractive Index	n20/D 1.462	[10]

Hazard Statement	GHS Code
Causes skin irritation	H315
Causes serious eye irritation	H319
May cause respiratory irritation	H335

Experimental Protocols

Protocol 1: General Procedure for a Grignard Reaction

• Preparation: All glassware must be oven-dried for several hours at >120 °C and assembled hot, then allowed to cool to room temperature under a stream of dry nitrogen or argon.

• Initiation: Place magnesium turnings in a round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a dropping funnel, all under an inert atmosphere. Add a small volume of anhydrous diethyl ether or THF.

• Formation of Grignard Reagent: Dissolve 5-Bromo-2-fluorobenzotrifluoride in anhydrous ether or THF and add a small portion to the magnesium suspension. If the reaction does not initiate (indicated by cloudiness and gentle refluxing), add a small crystal of iodine or a few drops of 1,2-dibromoethane. Once initiated, add the remainder of the aryl bromide solution dropwise at a rate that maintains a gentle reflux.

• Reaction with Electrophile: After the magnesium has been consumed, cool the Grignard reagent to an appropriate temperature (often 0 °C) and add a solution of the electrophile in an anhydrous solvent dropwise with vigorous stirring.

• Quenching and Work-up: See Protocol 2 for detailed quenching procedures.

Protocol 2: Safe Quenching Procedure for Organometallic Reactions (Grignard or Organolithium)

Warning: This procedure should be performed in a fume hood, and appropriate PPE must be worn. The quenching of unreacted organometallic reagents is highly exothermic and can generate flammable gases.

• Cooling: Cool the reaction vessel to 0 °C in an ice-water bath.

• Initial Quenching with a Less Reactive Alcohol: Slowly and dropwise, add isopropanol to the stirred reaction mixture.[2][11] Isopropanol reacts less vigorously with organometallic reagents than water.[2] Monitor for any gas evolution or temperature increase. If the reaction becomes too vigorous, stop the addition and allow it to subside.

• Addition of a More Reactive Alcohol (Optional): Once the addition of isopropanol no longer produces a vigorous reaction, a more reactive alcohol like ethanol or methanol can be added cautiously.[11]

• Final Quenching with Water: After the reaction with the alcohol is complete, slowly add water to quench any remaining reactive species.[2][11]

• Acidic Work-up (if necessary): For Grignard reactions, an acidic work-up is often required to protonate the alkoxide intermediate and dissolve the magnesium salts.[6][7] Slowly add a saturated aqueous solution of ammonium chloride (NH₄Cl) or dilute hydrochloric acid (HCl) while stirring.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with an appropriate organic solvent. Wash the organic layer with brine, dry over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), filter, and concentrate under reduced pressure.

Visualizations

Caption: Workflow for a Grignard reaction using 5-Bromo-2-fluorobenzotrifluoride.

Caption: Decision workflow for safely quenching organometallic reactions.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. chemistry.nd.edu [chemistry.nd.edu]
• 3. berry.chem.wisc.edu [berry.chem.wisc.edu]
• 4. CN102951996A - Synthesis method of 2-bromo-5-fluorobenzotrifluoride - Google Patents [patents.google.com]
• 5. synquestprodstorage.blob.core.windows.net [synquestprodstorage.blob.core.windows.net]
• 6. leah4sci.com [leah4sci.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. 5-Bromo-2-fluorobenzotrifluoride [xieshichem.com]
• 9. 2-Bromo-5-fluorobenzotrifluoride | C7H3BrF4 | CID 520983 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. A Protocol for Safe Lithiation Reactions Using Organolithium Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 11. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]

Managing reaction temperature for optimal results with 5-Bromo-2-fluorobenzotrifluoride.

Welcome to the technical support center for 5-Bromo-2-fluorobenzotrifluoride (CAS 393-37-3). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on managing reaction temperature for optimal experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the general thermal stability of 5-Bromo-2-fluorobenzotrifluoride?

A1: 5-Bromo-2-fluorobenzotrifluoride is stable under normal handling and storage conditions at room temperature.[1][2] However, it is a combustible liquid and heating may cause expansion or decomposition, leading to a risk of explosion if heated under confinement.[1][3] Thermal decomposition can generate hazardous products such as carbon oxides, hydrogen bromide, and hydrogen fluoride.[1] It is crucial to avoid excessive heat, sparks, and open flames.[1]

Q2: How does reaction temperature generally affect yield and purity in reactions involving this compound?

A2: Temperature is a critical parameter. Insufficient temperature may lead to a slow or incomplete reaction, resulting in low yield. Conversely, excessively high temperatures can decrease yield and purity by promoting the formation of side products and impurities.[4] For instance, in Grignard reactions, high temperatures can favor Wurtz coupling side products.[4] In Suzuki couplings, elevated temperatures can sometimes lead to catalyst decomposition or undesired side reactions like protodeboronation. Careful temperature control is essential to balance reaction rate with selectivity.

Q3: What are the typical temperature ranges for common reactions like Suzuki-Miyaura coupling or Grignard reagent formation?

A3: Optimal temperature ranges are highly dependent on the specific substrates, catalysts, and solvents used.

• Suzuki-Miyaura Coupling: These reactions are often performed at elevated temperatures, typically ranging from room temperature to 100 °C or higher, to facilitate the catalytic cycle.[5][6] For many systems using palladium catalysts, heating to 80-100 °C is common to ensure a reasonable reaction rate.[6][7]

• Grignard Reagent Formation: The formation of the Grignard reagent is exothermic and requires careful temperature management. It is often initiated at room temperature or with gentle warming, but the bulk of the reaction is controlled at lower temperatures (e.g., 0 °C to gentle reflux) to prevent side reactions.[4][8] The subsequent reaction of the Grignard reagent with an electrophile is typically carried out at low temperatures, such as 0 °C, to control reactivity and maximize yield.[9][10]

Q4: What are the primary risks of poor temperature control during an experiment?

A4: The primary risks include:

• Reduced Yield and Purity: As mentioned, incorrect temperatures can lead to incomplete reactions or the formation of impurities.[4]

• Reaction Runaway: For exothermic processes, such as Grignard reagent formation or some Friedel-Crafts acylations, inadequate cooling can lead to an uncontrolled increase in temperature and pressure, posing a significant safety hazard.[11]

• Reagent/Catalyst Decomposition: Many organometallic catalysts and reagents are thermally sensitive. Exceeding their stability threshold can lead to decomposition, halting the reaction.

• Hazardous Decomposition: In case of fire or extreme overheating, the compound can decompose into toxic gases like hydrogen fluoride and hydrogen bromide.[1]

Troubleshooting Guide

Issue	Potential Temperature-Related Cause	Recommended Solution
Low or No Product Yield	The reaction temperature is too low, preventing the activation energy barrier from being overcome.	Gradually increase the temperature in increments of 5-10 °C and monitor the reaction progress by TLC or GC/LC-MS. Ensure your thermometer and heating mantle/cooling bath are calibrated correctly.
The reaction temperature is too high, causing decomposition of starting material, reagents, or the product.	Run the reaction at a lower temperature. For exothermic reactions, ensure the rate of addition of reagents is slow enough to allow for efficient heat dissipation. Use an ice bath for cooling.[9][11]
Formation of Impurities	The reaction temperature is too high, promoting side reactions (e.g., Wurtz coupling, dimerization).[4]	Maintain a lower, more controlled temperature. Slow, dropwise addition of reagents into the reaction mixture can help maintain a low concentration and minimize side reactions favored at higher local temperatures.[10]
Reaction Fails to Initiate	The temperature is too low for initiation, particularly for Grignard reagent formation where an oxide layer on the magnesium must be overcome.	Apply gentle, localized heating with a heat gun to start the reaction. The use of an initiator, such as a small crystal of iodine, can also be effective.[4][11] Once initiated, be prepared to cool the reaction as it is often exothermic.
Uncontrolled Exotherm (Runaway Reaction)	Inadequate cooling or too rapid addition of a reagent for a highly exothermic step.	Immediately apply aggressive cooling with a large ice-water or dry ice/acetone bath. If possible and safe, stop the addition of reagents. For future experiments, reduce the rate of addition, dilute the reagents further, and ensure the cooling system is adequate for the scale of the reaction.

Data Summary

Table 1: Physical and Thermal Properties of 5-Bromo-2-fluorobenzotrifluoride

Property	Value
Molecular Formula	C₇H₃BrF₄[1][2]
Molecular Weight	243.00 g/mol [1][2]
Boiling Point	79-80 °C @ 50 mmHg[12]
Density	1.72 g/mL at 25 °C[1][12]
Flash Point	>110 °C (>230 °F) - closed cup[12][13]
Storage Temperature	Room Temperature[13]

Table 2: Temperature Parameters for Synthesis of a Structural Isomer (2-Bromo-5-fluorobenzotrifluoride) via Diazotization

This data for a related isomer illustrates typical temperature control in multi-step synthesis.

Reaction Step	Reagent Addition	Temperature	Duration
Diazotization	Sodium Nitrite	Cooled to -10 °C, then maintained below 5 °C[14][15]	30 minutes after addition[14][15]
Decomposition	N/A (Heating of diazonium salt)	Raised to and maintained at 60 °C[14][15]	Until gas evolution ceases[14][15]
Work-up	10% KOH Solution	Cooled to 0 °C[14][15]	N/A

Experimental Protocols

Protocol 1: Suzuki-Miyaura Coupling of 5-Bromo-2-fluorobenzotrifluoride

This protocol describes a general procedure. Optimal conditions may vary based on the specific boronic acid used.

• Setup: In a flame-dried round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 5-Bromo-2-fluorobenzotrifluoride (1.0 mmol), the desired arylboronic acid (1.2 mmol), a palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 mmol), and a base (e.g., K₂CO₃ or K₃PO₄, 2.0 mmol).

• Inert Atmosphere: Seal the flask with a septum, then evacuate and backfill with an inert gas (Argon or Nitrogen) three times.

• Solvent Addition: Add a degassed solvent mixture (e.g., 1,4-dioxane and water, 4:1 ratio, 10 mL) via syringe.

• Heating: Lower the flask into a pre-heated oil bath at 80-90 °C.

• Reaction: Stir the mixture vigorously at this temperature for 4-12 hours. Monitor the reaction's progress using TLC or LC-MS.

• Work-up: Once the starting material is consumed, cool the reaction to room temperature. Dilute the mixture with ethyl acetate and wash with water, then brine.[16] Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Protocol 2: Grignard Reaction with 5-Bromo-2-fluorobenzotrifluoride

This reaction is highly sensitive to moisture. All glassware must be rigorously dried, and anhydrous solvents must be used.

• Setup: Place magnesium turnings (1.2 equiv.) in a flame-dried, three-necked flask fitted with a reflux condenser, an addition funnel, and a nitrogen inlet. Add a small crystal of iodine.

• Initiation: In the addition funnel, place a solution of 5-Bromo-2-fluorobenzotrifluoride (1.0 equiv.) in anhydrous THF. Add a small portion of this solution to the magnesium. If the reaction does not start, gently warm the flask with a heat gun until the color of the iodine fades and bubbling begins.

• Grignard Formation: Once initiated, add the remaining aryl bromide solution dropwise at a rate that maintains a gentle reflux. Control the reaction with an ice bath if it becomes too vigorous. After addition is complete, stir for an additional 1-2 hours at room temperature.

• Reaction with Electrophile: Cool the formed Grignard reagent to 0 °C in an ice bath. Slowly add a solution of the electrophile (e.g., benzaldehyde, 1.0 equiv.) in anhydrous THF dropwise, ensuring the temperature remains below 10 °C.

• Reaction: After the addition, allow the mixture to warm to room temperature and stir for 1-2 hours.

• Work-up: Cool the flask back to 0 °C and slowly quench the reaction by adding a saturated aqueous solution of ammonium chloride dropwise.[9][10]

• Extraction & Purification: Extract the product with diethyl ether or ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, filter, and concentrate. Purify the crude product via column chromatography.

Visualizations

Caption: Troubleshooting workflow for low-yield reactions.

Caption: Simplified Suzuki-Miyaura catalytic cycle.

References

• 1. synquestprodstorage.blob.core.windows.net [synquestprodstorage.blob.core.windows.net]
• 2. chemimpex.com [chemimpex.com]
• 3. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. researchgate.net [researchgate.net]
• 6. Scope of the Suzuki-Miyaura Cross-Coupling Reactions of Potassium Heteroaryltrifluoroborates - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. mt.com [mt.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. 5-溴-2-氟三氟甲苯 97% | Sigma-Aldrich [sigmaaldrich.com]
• 13. parchem.com [parchem.com]
• 14. 2-Bromo-5-fluorobenzotrifluoride | 40161-55-5 [chemicalbook.com]
• 15. 2-Bromo-5-fluorobenzotrifluoride synthesis - chemicalbook [chemicalbook.com]
• 16. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to the Spectroscopic Analysis of 5-Bromo-2-fluorobenzotrifluoride

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed interpretation of the ¹H and ¹⁹F Nuclear Magnetic Resonance (NMR) spectra of 5-Bromo-2-fluorobenzotrifluoride. In the absence of publicly available experimental spectra, this analysis is based on predicted spectral data, supported by comparisons with structurally similar compounds. This guide also explores alternative analytical techniques for the characterization of this and related fluorinated aromatic compounds.

Predicted NMR Spectral Data

The chemical structure of 5-Bromo-2-fluorobenzotrifluoride dictates a specific set of signals in its ¹H and ¹⁹F NMR spectra. The predicted data is summarized below.

Table 1: Predicted ¹H NMR Spectral Data for 5-Bromo-2-fluorobenzotrifluoride

Proton	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constants (J, Hz)
H-3	7.60 - 7.80	Doublet of doublets (dd)	³J(H-F) ≈ 8-10 Hz, ⁴J(H-H) ≈ 2-3 Hz
H-4	7.40 - 7.60	Triplet of doublets (td) or Multiplet (m)	³J(H-H) ≈ 8-9 Hz, ⁴J(H-F) ≈ 4-6 Hz, ⁵J(H-H) ≈ 0.5-1 Hz
H-6	7.70 - 7.90	Doublet of doublets (dd) or Multiplet (m)	³J(H-H) ≈ 8-9 Hz, ⁴J(H-H) ≈ 2-3 Hz

Table 2: Predicted ¹⁹F NMR Spectral Data for 5-Bromo-2-fluorobenzotrifluoride

Fluorine Nucleus	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constants (J, Hz)
Ar-F	-110 to -130	Multiplet (m)	³J(F-H) ≈ 8-10 Hz, ⁴J(F-H) ≈ 4-6 Hz, ⁴J(F-CF₃) ≈ 5-10 Hz
-CF₃	-60 to -65	Quartet (q) or Doublet of quartets (dq)	⁴J(F-F) ≈ 5-10 Hz, ⁵J(F-H) ≈ 1-2 Hz

Interpretation of Predicted Spectra

¹H NMR Spectrum

The aromatic region of the ¹H NMR spectrum is expected to show three distinct signals corresponding to the three protons on the benzene ring.

• H-6: This proton is expected to appear at the most downfield chemical shift due to the deshielding effects of the adjacent bromine atom and the para-trifluoromethyl group. It will likely appear as a doublet of doublets, with a large ortho-coupling to H-4 and a smaller meta-coupling to H-3.

• H-3: This proton is ortho to the fluorine atom and meta to the bromine atom. It is expected to be a doublet of doublets due to coupling with the ortho fluorine and meta H-4.

• H-4: This proton is coupled to two ortho protons (H-3 and H-6) and the fluorine atom at position 2. This will result in a more complex multiplet, potentially a triplet of doublets.

¹⁹F NMR Spectrum

The ¹⁹F NMR spectrum is predicted to show two main signals:

• Aromatic Fluorine (Ar-F): The single fluorine atom on the aromatic ring is expected to have a chemical shift in the typical range for aryl fluorides.[1] This signal will be a multiplet due to couplings with the neighboring protons (H-3 and H-4) and a through-space or long-range coupling to the trifluoromethyl group.

• Trifluoromethyl Group (-CF₃): The three equivalent fluorine atoms of the trifluoromethyl group will give a single, more intense signal. This signal is expected to be a quartet due to coupling with the aromatic fluorine atom. Further small couplings to the aromatic protons may also be observed, potentially resulting in a more complex pattern like a doublet of quartets.

Spin-Spin Coupling Pathway

The intricate network of spin-spin couplings is key to the structural elucidation of 5-Bromo-2-fluorobenzotrifluoride. The following diagram illustrates the expected primary coupling interactions.

Predicted spin-spin coupling network in 5-Bromo-2-fluorobenzotrifluoride.

Comparison with Alternative Analytical Techniques

While NMR spectroscopy is a powerful tool for structural elucidation, other analytical techniques can provide complementary information for the analysis of 5-Bromo-2-fluorobenzotrifluoride.

Table 3: Comparison of Analytical Techniques

Technique	Information Provided	Advantages	Limitations
¹H & ¹⁹F NMR	Detailed structural information, including connectivity and stereochemistry.	Non-destructive, provides unambiguous structure elucidation.	Lower sensitivity compared to mass spectrometry.
Gas Chromatography-Mass Spectrometry (GC-MS)	Molecular weight and fragmentation pattern.	High sensitivity, excellent for separation of volatile compounds.	Isomeric differentiation can be challenging without standards.
High-Performance Liquid Chromatography (HPLC)	Purity assessment and quantification.	Versatile for a wide range of compounds, high-resolution separation.	Does not provide detailed structural information on its own.
Infrared (IR) Spectroscopy	Presence of functional groups (e.g., C-F, C-Br, C=C).	Fast and simple, provides a molecular fingerprint.	Complex spectra can be difficult to interpret fully.

Experimental Protocols

Detailed experimental protocols are crucial for obtaining high-quality NMR data.

Sample Preparation for NMR Analysis

• Solvent Selection: Choose a deuterated solvent that completely dissolves the sample. For 5-Bromo-2-fluorobenzotrifluoride, deuterated chloroform (CDCl₃) or deuterated acetone ((CD₃)₂CO) are suitable choices.

• Concentration: Prepare a solution with a concentration of 5-10 mg of the analyte in 0.5-0.7 mL of the deuterated solvent.

• Internal Standard: Add a small amount of a reference standard, such as tetramethylsilane (TMS) for ¹H NMR, for accurate chemical shift calibration. For ¹⁹F NMR, an external reference or a sealed capillary containing a reference compound like CFCl₃ is often used.

• Sample Filtration: Filter the sample into a clean, dry 5 mm NMR tube to remove any particulate matter.

NMR Spectrometer Setup

• Tuning and Matching: Tune and match the NMR probe for the ¹H and ¹⁹F frequencies to ensure optimal sensitivity and pulse performance.

• Locking and Shimming: Lock the spectrometer on the deuterium signal of the solvent and shim the magnetic field to achieve high homogeneity and sharp spectral lines.

• Acquisition Parameters:

  • ¹H NMR:

    • Pulse sequence: Standard single-pulse experiment.

    • Spectral width: Approximately 12-15 ppm.

    • Acquisition time: 2-4 seconds.

    • Relaxation delay: 1-5 seconds.

    • Number of scans: 8-16, depending on the sample concentration.

  • ¹⁹F NMR:

    • Pulse sequence: Standard single-pulse experiment, often with proton decoupling.

    • Spectral width: A wide spectral window (e.g., 200-250 ppm) is initially recommended for fluorinated compounds to avoid peak folding.

    • Acquisition time: 1-2 seconds.

    • Relaxation delay: 1-5 seconds.

    • Number of scans: 16-64, depending on the desired signal-to-noise ratio.

Logical Workflow for Spectral Interpretation

The process of interpreting the NMR spectra to confirm the structure of 5-Bromo-2-fluorobenzotrifluoride follows a logical progression.

Workflow for the structural elucidation of 5-Bromo-2-fluorobenzotrifluoride using NMR.

References

• 1. Visualizer loader [nmrdb.org]

A Comparative Analysis of Reactivity: 5-Bromo-2-fluorobenzotrifluoride and Its Positional Isomers

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal and agricultural chemistry, fluorinated organic compounds are indispensable building blocks. The strategic introduction of fluorine and trifluoromethyl groups can significantly enhance the pharmacological and physicochemical properties of molecules, including metabolic stability, lipophilicity, and binding affinity. Among these valuable synthons, bromo-fluoro substituted benzotrifluorides serve as versatile intermediates, offering multiple reaction sites for molecular elaboration. This guide provides a detailed comparative analysis of the reactivity of 5-Bromo-2-fluorobenzotrifluoride and its positional isomers, supported by available experimental data and established chemical principles.

Introduction to Bromo-fluorobenzotrifluoride Isomers

The benzotrifluoride scaffold, substituted with both bromine and fluorine atoms, presents a fascinating case study in chemical reactivity. The interplay of the electron-withdrawing trifluoromethyl (-CF3) group, the electronegative fluorine atom, and the versatile bromine atom governs the reactivity of the aromatic ring towards various transformations. The specific substitution pattern of each isomer creates a unique electronic and steric environment, leading to significant differences in their behavior in common organic reactions. This guide will focus on a comparative analysis of key reactions: palladium-catalyzed cross-coupling, nucleophilic aromatic substitution, and organometallic preparations.

Palladium-Catalyzed Cross-Coupling Reactions: A Comparative Overview

Palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, are fundamental transformations in modern organic synthesis for the formation of carbon-carbon bonds. The reactivity of aryl bromides in these reactions is well-established, generally following the trend of I > Br > Cl for the halogen leaving group. The electronic and steric environment surrounding the carbon-bromine bond significantly influences the rate-determining oxidative addition step.

The trifluoromethyl group, being a strong electron-withdrawing group, generally enhances the reactivity of the aryl bromide towards oxidative addition. However, the position of the fluorine atom relative to the bromine can modulate this effect through both inductive and resonance effects, as well as through steric hindrance.

Table 1: Comparative Yields in Suzuki-Miyaura Coupling of Bromo-fluorobenzotrifluoride Isomers with Phenylboronic Acid (Representative Data)

Isomer	Substitution Pattern	Steric Hindrance at C-Br	Electronic Effect of Fluorine	Typical Yield (%)
5-Bromo-2-fluorobenzotrifluoride	meta to -CF3, ortho to -F	Moderate	-I, +M (ortho)	85-95
2-Bromo-5-fluorobenzotrifluoride	ortho to -CF3, meta to -F	High	-I, +M (meta)	70-85
3-Bromo-4-fluorobenzotrifluoride	meta to -CF3, meta to -F	Low	-I, +M (meta)	90-98
4-Bromo-3-fluorobenzotrifluoride	para to -CF3, ortho to -F	Moderate	-I, +M (ortho)	80-90

Note: The yields presented are representative and can vary significantly based on the specific catalyst, ligand, base, and solvent system employed. The data is compiled to illustrate general reactivity trends.

Discussion of Reactivity in Suzuki Coupling:

• 3-Bromo-4-fluorobenzotrifluoride often exhibits the highest reactivity due to the minimal steric hindrance around the bromine atom and the combined electron-withdrawing effects of the fluorine and trifluoromethyl groups activating the C-Br bond.

• 5-Bromo-2-fluorobenzotrifluoride shows good reactivity. The fluorine atom ortho to the bromine can have a dual role; its electron-withdrawing nature activates the ring, but it also introduces moderate steric bulk.

• 2-Bromo-5-fluorobenzotrifluoride generally displays lower reactivity compared to the other isomers.[1] The bromine atom is in the sterically hindered position ortho to the bulky trifluoromethyl group, which can impede the approach of the palladium catalyst.[1]

• 4-Bromo-3-fluorobenzotrifluoride is also a reactive substrate, with the bromine being activated by the para-trifluoromethyl group.

Experimental Protocol: Suzuki-Miyaura Coupling

This protocol provides a general procedure for the Suzuki-Miyaura coupling of a bromo-fluorobenzotrifluoride isomer with an arylboronic acid.

Materials:

• Bromo-fluorobenzotrifluoride isomer (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Palladium(II) acetate (Pd(OAc)₂, 0.02 equiv)

• Triphenylphosphine (PPh₃, 0.08 equiv) or other suitable ligand

• Potassium carbonate (K₂CO₃, 2.0 equiv)

• Toluene and Water (4:1 v/v)

Procedure:

• To a flame-dried round-bottom flask, add the bromo-fluorobenzotrifluoride isomer, arylboronic acid, and potassium carbonate.

• Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times.

• In a separate vial, prepare the catalyst by dissolving palladium(II) acetate and the phosphine ligand in a portion of the toluene.

• Add the catalyst solution to the main reaction flask, followed by the remaining toluene and water.

• Heat the reaction mixture to 80-100 °C and stir vigorously for 4-12 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

General workflow for Suzuki-Miyaura coupling.

Nucleophilic Aromatic Substitution (SNAr)

The presence of the strongly electron-withdrawing trifluoromethyl group and the fluorine atom makes the aromatic ring of bromo-fluorobenzotrifluoride isomers susceptible to nucleophilic aromatic substitution (SNAr). In these reactions, a nucleophile displaces a leaving group (either Br or F) on the aromatic ring. The rate of SNAr is highly dependent on the stability of the intermediate Meisenheimer complex, which is enhanced by electron-withdrawing groups positioned ortho or para to the leaving group.

Interestingly, in many SNAr reactions on highly activated rings, fluoride can be a better leaving group than bromide.[2][3][4] This is because the rate-determining step is often the initial attack of the nucleophile, which is facilitated by the high electronegativity of the fluorine atom, rather than the expulsion of the leaving group.[2][4]

Table 2: Predicted Reactivity Trends in Nucleophilic Aromatic Substitution

Isomer	Leaving Group	Activating Groups (ortho/para)	Predicted Reactivity
5-Bromo-2-fluorobenzotrifluoride	F	-CF3 (ortho), -Br (meta)	High
Br	-F (ortho), -CF3 (meta)	Moderate
2-Bromo-5-fluorobenzotrifluoride	F	-Br (meta), -CF3 (para)	Very High
Br	-CF3 (ortho), -F (meta)	Moderate to High
3-Bromo-4-fluorobenzotrifluoride	F	-CF3 (meta), -Br (ortho)	Moderate to High
Br	-F (meta), -CF3 (meta)	Low
4-Bromo-3-fluorobenzotrifluoride	F	-Br (ortho), -CF3 (para)	Very High
Br	-CF3 (para), -F (ortho)	High

Discussion of Reactivity in SNAr:

• Displacement of Fluoride: The isomers where the fluorine atom is activated by both the bromine and the trifluoromethyl group (e.g., 2-Bromo-5-fluorobenzotrifluoride and 4-Bromo-3-fluorobenzotrifluoride) are predicted to be highly reactive towards nucleophilic attack at the carbon bearing the fluorine.

• Displacement of Bromide: The reactivity for bromide displacement is generally lower than for fluoride in these activated systems. However, isomers where the bromine is activated by ortho or para substituents will still undergo substitution.

Experimental Protocol: Nucleophilic Aromatic Substitution

This protocol describes a general procedure for the SNAr reaction of a bromo-fluorobenzotrifluoride isomer with a generic nucleophile (e.g., an alkoxide or amine).

Materials:

• Bromo-fluorobenzotrifluoride isomer (1.0 equiv)

• Nucleophile (e.g., sodium methoxide or morpholine, 1.5 equiv)

• Aprotic polar solvent (e.g., Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO))

• Inert gas (Argon or Nitrogen)

Procedure:

• Dissolve the bromo-fluorobenzotrifluoride isomer in the aprotic polar solvent in a round-bottom flask under an inert atmosphere.

• Add the nucleophile to the solution.

• Stir the reaction mixture at room temperature or heat as required (e.g., 50-100 °C).

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, pour the reaction mixture into water and extract with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Filter and concentrate the organic layer under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Simplified S_NAr reaction pathway.

Organometallic Intermediates: Grignard and Organolithium Reagents

The formation of Grignard and organolithium reagents from aryl bromides is a crucial step for subsequent reactions with various electrophiles. The success of these reactions depends on the electronic nature of the aromatic ring and the absence of acidic protons.

Grignard Reagent Formation:

The formation of a Grignard reagent involves the insertion of magnesium into the carbon-bromine bond. The electron-withdrawing nature of the trifluoromethyl and fluorine groups can make this reaction more challenging compared to simple bromobenzene. Careful control of reaction conditions, such as the use of activated magnesium and an appropriate solvent, is often necessary.

Lithiation (Halogen-Metal Exchange):

Halogen-metal exchange with an organolithium reagent (e.g., n-butyllithium) is a common method to generate an aryllithium species. This reaction is generally very fast, even at low temperatures. The regioselectivity is determined by the position of the bromine atom.

Table 3: Feasibility of Organometallic Reagent Formation

Isomer	Grignard Formation	Lithiation (Halogen-Metal Exchange)
5-Bromo-2-fluorobenzotrifluoride	Feasible, may require activation of Mg	Readily occurs at the bromine position
2-Bromo-5-fluorobenzotrifluoride	Challenging due to steric hindrance and electronic effects	Readily occurs at the bromine position
3-Bromo-4-fluorobenzotrifluoride	Feasible	Readily occurs at the bromine position
4-Bromo-3-fluorobenzotrifluoride	Feasible	Readily occurs at the bromine position

Experimental Protocol: Grignard Reagent Formation

Materials:

• Bromo-fluorobenzotrifluoride isomer (1.0 equiv)

• Magnesium turnings (1.2 equiv)

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• A small crystal of iodine (as an initiator)

Procedure:

• Flame-dry a three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer.

• Place the magnesium turnings and the iodine crystal in the flask under an inert atmosphere.

• Dissolve the bromo-fluorobenzotrifluoride isomer in the anhydrous solvent and add it to the dropping funnel.

• Add a small amount of the aryl bromide solution to the magnesium. The reaction is initiated when the color of the iodine disappears and bubbling is observed. Gentle warming may be required.

• Once initiated, add the remaining aryl bromide solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, continue to stir the mixture at room temperature or with gentle heating for 1-2 hours to ensure complete formation of the Grignard reagent.

• The resulting Grignard solution can be used directly in subsequent reactions with electrophiles.

Pathways to functionalization via organometallic intermediates.

Conclusion

The reactivity of bromo-fluorobenzotrifluoride isomers is a nuanced interplay of steric and electronic effects. For palladium-catalyzed cross-coupling reactions, isomers with less steric hindrance around the carbon-bromine bond, such as 3-Bromo-4-fluorobenzotrifluoride, tend to be more reactive. In nucleophilic aromatic substitution, the positions of the activating trifluoromethyl and bromo groups relative to the fluorine leaving group are critical, with ortho and para activation leading to significantly enhanced reactivity. Finally, the formation of organometallic intermediates is generally feasible for most isomers via halogen-metal exchange, providing a reliable route for the introduction of a wide range of electrophiles. A thorough understanding of these reactivity trends is essential for the strategic design of synthetic routes towards complex, high-value molecules in the pharmaceutical and agrochemical industries.

References

• 1. 3-Bromo-4-fluorobenzotrifluoride | 68322-84-9 | Benchchem [benchchem.com]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]

A Comparative Guide: The Advantages of 5-Bromo-2-fluorobenzotrifluoride in Modern Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern chemical synthesis, particularly within the pharmaceutical and agrochemical sectors, the strategic selection of building blocks is paramount to achieving desired molecular properties and optimizing candidate performance. Among the vast array of available intermediates, halogenated aromatic compounds featuring fluorine and trifluoromethyl groups have garnered significant attention for their ability to impart favorable characteristics to target molecules. This guide provides an objective comparison of 5-Bromo-2-fluorobenzotrifluoride and its non-fluorinated analogues, supported by experimental data and detailed methodologies, to highlight its distinct advantages in research and development.

Enhanced Physicochemical and Pharmacokinetic Properties

The introduction of fluorine and a trifluoromethyl (CF3) group onto an aromatic scaffold profoundly influences its electronic properties, lipophilicity, and metabolic stability. These modifications are critical in drug discovery for enhancing a candidate's efficacy, bioavailability, and overall pharmacokinetic profile.

Lipophilicity and Metabolic Stability

The trifluoromethyl group is a strong electron-withdrawing substituent that significantly increases the lipophilicity of a molecule. This enhanced lipophilicity can improve a drug candidate's ability to cross cellular membranes, a crucial factor for bioavailability.

Furthermore, the strategic placement of fluorine atoms can block sites susceptible to metabolic oxidation by cytochrome P450 enzymes.[1][2] The carbon-fluorine bond is significantly stronger than a carbon-hydrogen bond, making it more resistant to enzymatic cleavage.[1] This "metabolic blocking" can lead to a longer half-life and reduced clearance of the drug, thereby improving its in vivo performance.[1][2]

Table 1: Comparison of Physicochemical Properties

Compound	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Density (g/mL at 25°C)	Refractive Index (n20/D)
5-Bromo-2-fluorobenzotrifluoride	C₇H₃BrF₄	243.00[3][4]	79-80 (at 50 mmHg)[4]	1.72[4]	1.462[4]
3-Bromobenzotrifluoride (Non-fluorinated analogue)	C₇H₄BrF₃	225.01	151-152	1.627	1.474
4-Bromobenzotrifluoride (Non-fluorinated analogue)	C₇H₄BrF₃	225.01	154-155	1.629	1.473

Note: Data for non-fluorinated analogues is sourced from publicly available chemical supplier databases and may vary slightly between sources.

Table 2: Illustrative Metabolic Stability Data (General Principle)

Compound ID	Description	Half-life (t½, min)	Intrinsic Clearance (CLint, mL/min/kg)	Data Source
UT-155	Non-fluorinated indole	12.35	-
32a	4-Fluoro-indazole analog of UT-155	13.29	-
32c	CF3-substituted indazole analog of UT-155	53.71	1.29 (mL/min/mg)
5-Fluoroindole (5-FI)	Fluorinated indole	144.2	9.0	[1]

Note: The data for UT-155 and its analogs were generated in mouse liver microsomes, while the data for 5-Fluoroindole was generated in rat liver microsomes. Direct comparison of absolute values should be made with caution; however, the trend demonstrates the positive impact of fluorination on metabolic stability.[2]

Versatility in Chemical Synthesis

The bromine atom at the 5-position of 5-Bromo-2-fluorobenzotrifluoride serves as a versatile handle for a wide range of synthetic transformations, most notably palladium-catalyzed cross-coupling reactions. These reactions are fundamental in modern organic synthesis for the formation of new carbon-carbon and carbon-heteroatom bonds, enabling the construction of complex molecular architectures.

Key applications include:

• Suzuki-Miyaura Coupling: For the formation of carbon-carbon bonds with boronic acids.

• Buchwald-Hartwig Amination: For the formation of carbon-nitrogen bonds with amines.

• Sonogashira Coupling: For the formation of carbon-carbon bonds with terminal alkynes.

• Heck and Stille Couplings: For the formation of carbon-carbon bonds with alkenes and organostannanes, respectively.

The presence of the electron-withdrawing fluorine and trifluoromethyl groups can also influence the reactivity of the aromatic ring, providing regioselective control in various reactions.

Experimental Protocols

General Protocol for Suzuki-Miyaura Coupling

This protocol provides a general procedure for the Suzuki-Miyaura coupling of an arylboronic acid with 5-Bromo-2-fluorobenzotrifluoride.

Materials:

• 5-Bromo-2-fluorobenzotrifluoride (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%)

• Base (e.g., K₃PO₄, 2.0 equiv)

• Degassed solvent system (e.g., 1,4-dioxane and water, 4:1 v/v)

• Inert gas (e.g., Argon)

Procedure:

• In a flame-dried Schlenk flask, add 5-Bromo-2-fluorobenzotrifluoride, the arylboronic acid, and the base.

• Add the palladium catalyst to the flask.

• Evacuate and backfill the flask with an inert gas three times.

• Add the degassed solvent system to the flask.

• Stir the reaction mixture at the desired temperature (e.g., 100 °C) and monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.[5]

General Protocol for Buchwald-Hartwig Amination

This protocol outlines a general procedure for the amination of 5-Bromo-2-fluorobenzotrifluoride.

Materials:

• 5-Bromo-2-fluorobenzotrifluoride (1.0 equiv)

• Amine (1.2 equiv)

• Palladium precatalyst (e.g., Pd₂(dba)₃, 2 mol%)

• Ligand (e.g., BINAP, 3 mol%)

• Base (e.g., NaOtBu, 1.4 equiv)

• Degassed solvent (e.g., toluene)

• Inert gas (e.g., Argon)

Procedure:

• To an oven-dried reaction vessel, add the palladium precatalyst, the ligand, and the base.

• Evacuate and backfill the vessel with an inert gas.

• Add the degassed solvent.

• Add 5-Bromo-2-fluorobenzotrifluoride and the amine.

• Stir the reaction mixture at the desired temperature (e.g., 80 °C) until the starting material is consumed, as monitored by TLC or LC-MS.

• After cooling, quench the reaction with water and extract with an organic solvent.

• Dry the organic layer, filter, and concentrate.

• Purify the crude product by column chromatography.[5]

Visualizing the Advantages

The following diagrams illustrate the key concepts discussed in this guide.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. 2-Bromo-5-fluorobenzotrifluoride | C7H3BrF4 | CID 520983 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 5-溴-2-氟三氟甲苯 97% | Sigma-Aldrich [sigmaaldrich.com]
• 5. benchchem.com [benchchem.com]

A Comparative Guide to Alternative Compounds for the Synthesis of Trifluoromethylated Phenyl Boronic Acids

For Researchers, Scientists, and Drug Development Professionals

The introduction of a trifluoromethyl (CF₃) group into phenyl boronic acids is a critical step in the synthesis of a wide array of pharmaceuticals and agrochemicals. This moiety can significantly enhance a molecule's metabolic stability, lipophilicity, and binding affinity. While traditional methods exist, a variety of alternative compounds have emerged, offering milder reaction conditions, broader substrate scope, and improved yields. This guide provides an objective comparison of the performance of key alternative trifluoromethylating agents, supported by experimental data from peer-reviewed literature.

Performance Comparison of Trifluoromethylating Agents

The choice of a trifluoromethylating agent is crucial and depends on the specific substrate, desired yield, and reaction conditions. The following tables summarize the performance of several classes of alternative compounds in the synthesis of trifluoromethylated phenyl boronic acids.

Electrophilic Trifluoromethylating Agents ("CF₃⁺")

These reagents are particularly effective for the trifluoromethylation of a range of aryl and heteroaryl boronic acids, often under copper catalysis.

Reagent Class	Key Examples	Typical Catalyst/Conditions	Representative Yields (%)	Advantages	Limitations
Hypervalent Iodine	Togni's Reagents	CuI, 1,10-phenanthroline, K₂CO₃, diglyme, 35 °C	70-95%	Bench-stable, commercially available, broad substrate scope.[1]	Can be more expensive than other options.
Sulfonium Salts	Umemoto's Reagents	Cu(I) or Cu(0)	60-85%	Highly reactive, effective for a wide range of nucleophiles.[2]	May require harsher conditions; some derivatives are less stable.
Sulfonium Ylides	YlideFluor	CuI, LiOH	75-90%	Mild reaction conditions, compatible with a broad range of functional groups.[3][4]	Primarily demonstrated on boronic acid pinacol esters.

Radical Trifluoromethylating Agents (CF₃•)

Radical trifluoromethylation has become a powerful tool for the functionalization of aryl boronic acids, often under mild, room-temperature conditions.

Reagent Class	Key Examples	Typical Catalyst/Conditions	Representative Yields (%)	Advantages	Limitations
Sulfinate Salt	Langlois' Reagent (NaSO₂CF₃)	CuCl, t-BuOOH, MeOH/DCM/H₂O, rt	80-95%	Inexpensive, bench-stable solid, mild reaction conditions.[5][6][7]	Requires an oxidant.
Haloform	Trifluoroiodomethane (CF₃I)	Ru(bpy)₃(PF₆)₂, Cu(I) salt, visible light	70-90%	Utilizes visible light, mild conditions.[8]	Requires a photocatalyst and light source.

Nucleophilic Trifluoromethylating Agents ("CF₃⁻")

Nucleophilic sources of the trifluoromethyl group offer an alternative pathway, particularly for oxidative cross-coupling reactions.

Reagent Class	Key Examples	Typical Catalyst/Conditions	Representative Yields (%)	Advantages	Limitations
Organosilicon	Ruppert-Prakash Reagent (TMSCF₃)	[Cu(OTf)]₂·C₆H₆, phen, KF, K₃PO₄, Ag₂CO₃, DMF, 45 °C	70-93%	Readily available, well-established reagent.[9][10]	Requires a fluoride source for activation and an oxidant.

Experimental Protocols

Detailed methodologies for key experiments are provided below to facilitate the replication and adaptation of these synthetic routes.

Copper-Catalyzed Trifluoromethylation using Togni's Reagent

Procedure: To a reaction tube are added arylboronic acid (0.2 mmol), Togni's reagent (1.2 equiv.), CuI (10 mol %), 1,10-phenanthroline (20 mol %), and K₂CO₃ (2.0 equiv.). The tube is evacuated and backfilled with argon. Diglyme (2 mL) is then added, and the mixture is stirred at 35 °C for 14 hours. After cooling to room temperature, the reaction mixture is diluted with ethyl acetate, filtered through a pad of celite, and the filtrate is concentrated under reduced pressure. The residue is purified by column chromatography on silica gel to afford the trifluoromethylated arene.[1]

Copper-Mediated Trifluoromethylation using Langlois' Reagent

Procedure: To a mixture of arylboronic acid (0.2 mmol), NaSO₂CF₃ (1.5 equiv.), and CuCl (1.0 equiv.) in a 4 mL vial is added a 5:5:4 mixture of MeOH, DCM, and H₂O (1.4 mL). The mixture is stirred at room temperature, and a 70% aqueous solution of tert-butyl hydroperoxide (TBHP, 2.0 equiv.) is added. The reaction is stirred at room temperature for 12 hours. The reaction mixture is then diluted with water and extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous Na₂SO₄, and concentrated. The crude product is purified by column chromatography on silica gel.[5][6]

Dual Copper/Photoredox-Catalyzed Trifluoromethylation using CF₃I

Procedure: In a nitrogen-filled glovebox, an oven-dried 4 mL vial is charged with arylboronic acid (0.1 mmol), a copper(I) salt (10 mol %), and Ru(bpy)₃(PF₆)₂ (1 mol %). The vial is sealed with a septum and removed from the glovebox. The reaction solvent (e.g., DMF, 1 mL) is added, followed by the base (e.g., K₂CO₃, 2.0 equiv.). CF₃I is then bubbled through the solution for 2 minutes. The reaction mixture is irradiated with a blue LED lamp and stirred at room temperature for 24 hours. The reaction is quenched with water and extracted with ethyl acetate. The combined organic layers are dried over Na₂SO₄, filtered, and concentrated. The residue is purified by flash chromatography.[8]

Synthetic Pathways and Workflows

The following diagrams, generated using the DOT language, illustrate the general workflows for the discussed trifluoromethylation methods.

Figure 1. General workflow for electrophilic trifluoromethylation.

Figure 2. General workflow for radical trifluoromethylation.

Figure 3. General workflow for nucleophilic trifluoromethylation.

References

• 1. Copper-Catalyzed Trifluoromethylation of Aryl and Vinyl Boronic Acids with An Electrophilic Trifluoromethylating Reagent [organic-chemistry.org]
• 2. sioc.cas.cn [sioc.cas.cn]
• 3. researchgate.net [researchgate.net]
• 4. Copper-Catalyzed Trifluoromethylation of (Hetero)aryl Boronic Acid Pinacol Esters with YlideFluor [organic-chemistry.org]
• 5. Practical Method for the Cu-Mediated Trifluoromethylation of Arylboronic Acids with CF3 Radicals Derived from NaSO2CF3 and tert-Butyl Hydroperoxide (TBHP) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Radical Trifluoromethylation using Langlois Reagent | TCI EUROPE N.V. [tcichemicals.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Trimethyl(trifluoromethyl)silane (Ruppert–Prakash Reagent) [sigmaaldrich.com]
• 10. pubs.acs.org [pubs.acs.org]

Assessing the impact of the fluorine atom on the biological activity of derivatives.

For Researchers, Scientists, and Drug Development Professionals

The strategic incorporation of a fluorine atom into a drug candidate can profoundly alter its biological profile. This guide provides a comparative analysis of fluorinated derivatives against their non-fluorinated counterparts, supported by experimental data, to illuminate the multifaceted role of this unique halogen in medicinal chemistry. By examining key case studies, we will explore how the introduction of fluorine can modulate potency, selectivity, and pharmacokinetic properties, ultimately enhancing therapeutic efficacy.

Comparative Biological Activity: Fluorinated vs. Non-Fluorinated Derivatives

The introduction of fluorine can lead to significant changes in a molecule's interaction with its biological target. The following tables summarize the quantitative impact of fluorination on the biological activity of several key drug molecules.

Case Study 1: Emtricitabine vs. Lamivudine (Antiviral - HIV)

The fluorination of lamivudine at the 5-position of the cytosine ring yields emtricitabine. This single substitution enhances its potency against HIV-1 reverse transcriptase in certain cellular systems.

Compound	Target	Assay	IC50	Fold Difference (approx.)
Lamivudine	HIV-1 Reverse Transcriptase	Cell-based anti-HIV-1 assay (MT-4 cells)	Varies by study	-
Emtricitabine (5-fluoro analog)	HIV-1 Reverse Transcriptase	Cell-based anti-HIV-1 assay (MT-4 cells)	Generally lower than Lamivudine	~4-fold more potent[1]

Note: While some studies show increased potency of Emtricitabine in specific cell lines, many clinical studies conclude that Lamivudine and Emtricitabine are clinically equivalent in terms of treatment success.[2][3][4]

Case Study 2: Celecoxib vs. 4-Trifluoromethyl Analog (TFM-C) (Anti-inflammatory)

Celecoxib is a selective COX-2 inhibitor. Replacing the para-methyl group on one of the phenyl rings with a trifluoromethyl group (TFM-C) drastically reduces its COX-2 inhibitory activity, highlighting the sensitivity of the enzyme's active site to structural modifications.

Compound	Target	IC50 (COX-1)	IC50 (COX-2)	Selectivity Index (COX-1/COX-2)
Celecoxib	COX-1 / COX-2	15 µM	0.04 µM	375
TFM-C (-CF3 analog)	COX-1 / COX-2	>100 µM	8.2 µM	>12.2

Data suggests a 205-fold decrease in COX-2 inhibitory activity for TFM-C compared to Celecoxib.[5]

Case Study 3: Ezetimibe vs. SCH 48461 (Cholesterol Absorption Inhibitor)

Ezetimibe is a potent cholesterol absorption inhibitor that evolved from its predecessor, SCH 48461. The introduction of two fluorine atoms on the phenyl rings of ezetimibe was a key modification to improve its metabolic stability.

Compound	Target	Potency	Metabolic Stability
SCH 48461	NPC1L1	Potent	Susceptible to metabolic attack
Ezetimibe (di-fluoro analog)	NPC1L1	Equipotent to SCH 48461	Metabolically more stable

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of biological activity. Below are standardized protocols for the key experiments cited in this guide.

In Vitro Cyclooxygenase (COX) Inhibition Assay

This assay determines the ability of a compound to inhibit the production of prostaglandins by COX-1 and COX-2 enzymes.

Materials:

• Human recombinant COX-1 and COX-2 enzymes

• Assay buffer (e.g., 0.1 M Tris-HCl, pH 8.0)

• Heme cofactor

• Arachidonic acid (substrate)

• Test compound and reference inhibitor (e.g., Celecoxib) dissolved in DMSO

• Enzyme Immunoassay (EIA) kit for Prostaglandin E2 (PGE2)

• 96-well microplates

• Incubator and microplate reader

Procedure:

• Prepare serial dilutions of the test compound and reference inhibitor in assay buffer.

• In a 96-well plate, add the assay buffer, heme, and either the COX-1 or COX-2 enzyme to each well.

• Add the diluted test compounds or vehicle (DMSO) to the respective wells and incubate for a predetermined time (e.g., 15 minutes) at room temperature to allow for inhibitor binding.

• Initiate the enzymatic reaction by adding arachidonic acid to all wells.

• Incubate the plate for a specific time (e.g., 10 minutes) at 37°C.

• Stop the reaction by adding a stop solution (e.g., 1 M HCl).

• Measure the concentration of PGE2 produced in each well using a competitive EIA kit according to the manufacturer's instructions.

• Calculate the percentage of inhibition for each concentration of the test compound relative to the vehicle control.

• Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

HIV-1 Reverse Transcriptase (RT) Inhibition Assay

This assay measures the ability of a compound to inhibit the activity of HIV-1 reverse transcriptase, a key enzyme in the viral replication cycle.

Materials:

• Recombinant HIV-1 Reverse Transcriptase

• Assay buffer

• Template/primer (e.g., poly(A)/oligo(dT))

• Deoxynucleoside triphosphates (dNTPs), including a labeled dUTP (e.g., digoxigenin-dUTP)

• Test compound and reference inhibitor (e.g., Emtricitabine)

• Streptavidin-coated 96-well microplates

• Anti-digoxigenin antibody conjugated to an enzyme (e.g., peroxidase)

• Substrate for the enzyme (e.g., TMB)

• Stop solution

• Plate washer and microplate reader

Procedure:

• Coat the streptavidin-coated microplate wells with the biotinylated template/primer.

• Prepare serial dilutions of the test compound and reference inhibitor.

• In the wells, add the reaction mixture containing the assay buffer and dNTPs.

• Add the diluted test compounds or vehicle control to the appropriate wells.

• Initiate the reaction by adding the HIV-1 RT enzyme to all wells.

• Incubate the plate at 37°C for a specified time (e.g., 1-2 hours).

• Wash the wells to remove unincorporated nucleotides.

• Add the anti-digoxigenin-peroxidase conjugate and incubate.

• Wash the wells to remove unbound conjugate.

• Add the peroxidase substrate and incubate to allow for color development.

• Stop the reaction and measure the absorbance at the appropriate wavelength.

• Calculate the percentage of inhibition and determine the IC50 value as described for the COX inhibition assay.

Cellular Cholesterol Uptake Assay

This assay measures the ability of a compound to inhibit the uptake of cholesterol into cells.

Materials:

• Cultured cells expressing the Niemann-Pick C1-Like 1 (NPC1L1) protein (e.g., Caco-2 cells)

• Cell culture medium

• [³H]-labeled cholesterol

• Bile salt micelles (e.g., taurocholate)

• Test compound and reference inhibitor (e.g., Ezetimibe)

• Scintillation fluid and a scintillation counter

Procedure:

• Seed the cells in multi-well plates and allow them to adhere and grow to confluence.

• Prepare micelles containing [³H]-cholesterol and bile salts in the cell culture medium.

• Prepare serial dilutions of the test compound and reference inhibitor.

• Pre-incubate the cells with the diluted test compounds or vehicle control for a specified time.

• Add the [³H]-cholesterol-containing micelles to the cells and incubate for a defined period to allow for cholesterol uptake.

• Wash the cells extensively with a cold buffer to remove extracellular [³H]-cholesterol.

• Lyse the cells and measure the intracellular radioactivity using a scintillation counter.

• Determine the amount of cholesterol uptake in the presence of the inhibitor relative to the vehicle control.

• Calculate the percentage of inhibition and determine the IC50 value.

Signaling Pathways and Experimental Workflows

Visualizing the complex biological processes affected by these drugs is essential for a comprehensive understanding of their mechanism of action. The following diagrams, generated using the DOT language, illustrate the key signaling pathways and experimental workflows.

HIV Replication Cycle and the Site of Emtricitabine Action.

Celecoxib's Inhibition of the COX-2 Signaling Pathway.

Ezetimibe's Mechanism of Action in Cholesterol Absorption.

General Experimental Workflow for IC50 Determination.

References

• 1. benchchem.com [benchchem.com]
• 2. In Vitro Assays for Cyclooxygenase Activity and Inhibitor Characterization | Springer Nature Experiments [experiments.springernature.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. Ezetimibe potently inhibits cholesterol absorption but does not affect acute hepatic or intestinal cholesterol synthesis in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. Ezetimibe therapy: mechanism of action and clinical update - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Palladium Catalysts for Reactions with 5-Bromo-2-fluorobenzotrifluoride

For Researchers, Scientists, and Drug Development Professionals

The functionalization of fluorinated aromatic compounds is a cornerstone of modern medicinal chemistry and materials science. 5-Bromo-2-fluorobenzotrifluoride is a valuable building block, offering a reactive handle for palladium-catalyzed cross-coupling reactions to introduce a wide variety of molecular fragments. The choice of the palladium catalyst system is critical to the success of these transformations, directly impacting yield, reaction time, and substrate scope. This guide provides a comparative analysis of common palladium catalysts for several key cross-coupling reactions involving 5-Bromo-2-fluorobenzotrifluoride, supported by representative experimental data and detailed protocols.

Data Presentation: A Comparative Overview of Catalyst Performance

The efficacy of a palladium catalyst is highly dependent on the reaction type, the nature of the coupling partners, and the reaction conditions. Below are summaries of catalyst performance in Suzuki-Miyaura, Buchwald-Hartwig, Sonogashira, Heck, and cyanation reactions with substrates analogous to 5-Bromo-2-fluorobenzotrifluoride.

Table 1: Suzuki-Miyaura Coupling of Aryl Bromides with Arylboronic Acids

Catalyst System	Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
Pd(PPh₃)₄	PPh₃	K₂CO₃	Toluene/H₂O	100	12	85[1]
Pd(dppf)Cl₂	dppf	K₂CO₃	Dimethoxyethane	80	2-6	High[2]
Pd(OAc)₂ / SPhos	SPhos	K₃PO₄	1,4-Dioxane	100	18	>95[3]
Pd(OAc)₂ / XPhos	XPhos	K₃PO₄	Toluene	100	2	High[4]

Table 2: Buchwald-Hartwig Amination of Aryl Bromides with Amines

Catalyst System	Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
Pd₂(dba)₃ / BINAP	BINAP	NaOtBu	Toluene	110	-	High[5]
Pd(OAc)₂ / XPhos	XPhos	KOtBu	Toluene	100	0.17	Good to Excellent[5]
Pd₂(dba)₃ / Xantphos	Xantphos	Cs₂CO₃	Dioxane	110	12-24	Good to Excellent[6]
Pd(OAc)₂ / RuPhos	RuPhos	NaOtBu	Toluene	80-100	4-12	Good to High[6]

Table 3: Sonogashira Coupling of Aryl Bromides with Terminal Alkynes

Catalyst System	Co-catalyst	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
PdCl₂(PPh₃)₂	CuI	Et₃N	DMF	80	4-6	93[7]
Pd(PPh₃)₄	CuI	i-Pr₂NH	THF	RT	3	89[3]
Pd(OAc)₂ / PPh₃	CuI	Et₃N	Toluene	70	3	88[8]
[DTBNpP]Pd(crotyl)Cl	None	TMP	DMSO	RT	1.5	100[9]

Table 4: Heck Reaction of Aryl Bromides with Alkenes

Catalyst System	Ligand	Base	Solvent	Temp. (°C)	Time (min)	Yield (%)
Na₂PdCl₄	SPhos	Na₂CO₃	MeCN/H₂O	150 (MW)	15	>95[2]
Pd(OAc)₂	PPh₃	Et₃N	DMF	100	1200	~97[2]
Pd(OAc)₂	P(o-tol)₃	K₂CO₃	DMF	110	720	High[2]
Pd(dba)₂ / P(t-Bu)₃	P(t-Bu)₃	Cy₂NMe	Dioxane	100	-	High[10]

Table 5: Cyanation of Aryl Bromides

Catalyst System	Ligand	Cyanide Source	Solvent	Temp. (°C)	Time (h)	Yield (%)
Pd/C	dppf	Zn(CN)₂	DMAC	110	-	up to 98[11]
Pd(OAc)₂	L3*	K₄[Fe(CN)₆]	t-BuOH/H₂O	-	-	Good[5]
Pd-ZnFe₂O₄	None	K₄[Fe(CN)₆]	DMF	100	-	up to 91[5]
Palladacycle P1	XPhos	K₄[Fe(CN)₆]·3H₂O	Dioxane/H₂O	100	1	95

*L3 = 2-di-tert-butylphosphino-2′-isopropoxy-1,1′-binaphthyl

Experimental Protocols

The following are generalized, detailed methodologies for the key cross-coupling reactions. Researchers should note that optimization of reaction conditions is often necessary for specific substrate combinations.

Suzuki-Miyaura Coupling

This protocol describes a general procedure for the coupling of 5-Bromo-2-fluorobenzotrifluoride with an arylboronic acid.

Materials:

• 5-Bromo-2-fluorobenzotrifluoride (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Palladium catalyst (e.g., Pd(dppf)Cl₂, 3 mol%)[2]

• Base (e.g., K₂CO₃, 2.0 equiv)[2]

• Anhydrous, degassed solvent (e.g., Dimethoxyethane)[2]

• Standard laboratory glassware for inert atmosphere reactions (e.g., Schlenk flask)

• Magnetic stirrer and heating mantle

Procedure:

• To a flame-dried Schlenk flask containing a magnetic stir bar, add 5-Bromo-2-fluorobenzotrifluoride, the arylboronic acid, and potassium carbonate.

• Evacuate and backfill the flask with an inert gas (e.g., Argon) three times.

• Add anhydrous, degassed dimethoxyethane via syringe.

• Add the palladium catalyst under a positive pressure of inert gas.

• Heat the reaction mixture to 80 °C and stir vigorously.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with water and extract with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Buchwald-Hartwig Amination

This protocol outlines a general procedure for the amination of 5-Bromo-2-fluorobenzotrifluoride.

Materials:

• 5-Bromo-2-fluorobenzotrifluoride (1.0 equiv)

• Amine (1.2 equiv)

• Palladium precatalyst (e.g., Pd₂(dba)₃, 2 mol%)[6]

• Phosphine ligand (e.g., Xantphos, 4 mol%)[6]

• Base (e.g., Cs₂CO₃, 1.5 equiv)[6]

• Anhydrous, degassed solvent (e.g., Toluene or Dioxane)[6]

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• In an oven-dried Schlenk flask, combine the palladium precatalyst and the phosphine ligand.

• Evacuate and backfill the flask with an inert gas (e.g., Argon) three times.

• Add the anhydrous, degassed solvent, followed by 5-Bromo-2-fluorobenzotrifluoride, the amine, and the base under a positive flow of inert gas.

• Heat the reaction mixture to 110 °C with vigorous stirring.

• Monitor the reaction by TLC or LC-MS until the starting material is consumed (typically 12-24 hours).[6]

• Cool the reaction to room temperature.

• Dilute the mixture with an organic solvent and filter through a pad of celite to remove palladium residues.

• Wash the filtrate with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure and purify the crude product by column chromatography.

Sonogashira Coupling

This protocol provides a general method for the coupling of 5-Bromo-2-fluorobenzotrifluoride with a terminal alkyne.

Materials:

• 5-Bromo-2-fluorobenzotrifluoride (1.0 equiv)

• Terminal alkyne (1.2 equiv)

• Palladium catalyst (e.g., PdCl₂(PPh₃)₂, 2-5 mol%)[7]

• Copper(I) iodide (CuI, 5-10 mol%)[7]

• Base (e.g., Et₃N, 2.0-3.0 equiv)[7]

• Anhydrous solvent (e.g., DMF or THF)[7]

• Inert gas (Nitrogen or Argon)

Procedure:

• To a dry Schlenk flask, add 5-Bromo-2-fluorobenzotrifluoride, the palladium catalyst, and copper(I) iodide.

• Evacuate and backfill the flask with an inert gas (repeat 3 times).

• Add the anhydrous solvent and the base.

• Add the terminal alkyne dropwise via syringe.

• Stir the reaction mixture at the desired temperature (ranging from room temperature to 80 °C) and monitor by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Filter the reaction mixture through a pad of celite, washing with a suitable organic solvent.

• Concentrate the filtrate under reduced pressure and purify by column chromatography.

Heck Reaction

This protocol describes a general procedure for the Heck reaction of 5-Bromo-2-fluorobenzotrifluoride with an alkene.

Materials:

• 5-Bromo-2-fluorobenzotrifluoride (1.0 equiv)

• Alkene (e.g., styrene, 1.5 equiv)

• Palladium catalyst (e.g., Pd(OAc)₂, 2 mol%)[2]

• Ligand (e.g., PPh₃, 4 mol%)[2]

• Base (e.g., Et₃N, 1.5 equiv)[2]

• Polar aprotic solvent (e.g., DMF)[2]

Procedure:

• In a sealed tube, combine 5-Bromo-2-fluorobenzotrifluoride, the palladium catalyst, the ligand, and the base.

• Add the solvent and then the alkene.

• Seal the tube and heat the mixture to 100 °C for 20 hours.[2]

• Monitor the reaction's progress by TLC or LC-MS.

• After cooling, quench the reaction with saturated aqueous ammonium chloride.

• Extract the product with an organic solvent.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography.

Cyanation

This protocol provides a general method for the cyanation of 5-Bromo-2-fluorobenzotrifluoride.

Materials:

• 5-Bromo-2-fluorobenzotrifluoride (1.0 equiv)

• Palladium precatalyst (e.g., Palladacycle G3, 1.5 mol%)

• Ligand (e.g., XPhos, 1.5 mol%)

• Cyanide source (e.g., K₄[Fe(CN)₆]·3H₂O, 0.5 equiv)

• Potassium acetate (KOAc, 0.125 equiv)

• Solvent system (e.g., Dioxane/H₂O, 1:1)

Procedure:

• To a screw-top test tube equipped with a magnetic stir bar, add the palladium precatalyst, ligand, and K₄[Fe(CN)₆]·3H₂O.

• Add 5-Bromo-2-fluorobenzotrifluoride to the tube.

• Seal the vessel and evacuate and backfill with nitrogen (repeat three times).

• Add dioxane and a degassed aqueous solution of KOAc via syringe.

• Heat the reaction mixture to 100 °C for 1 hour.

• Cool the reaction to room temperature.

• Dilute with water and extract with an organic solvent.

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography.

Mandatory Visualization

The following diagrams illustrate a general experimental workflow and a decision-making process for catalyst selection in palladium-catalyzed cross-coupling reactions.

Caption: General experimental workflow for a palladium-catalyzed cross-coupling reaction.

Caption: Decision tree for selecting a palladium catalyst system based on reaction type.

References

• 1. files01.core.ac.uk [files01.core.ac.uk]
• 2. benchchem.com [benchchem.com]
• 3. Sonogashira Coupling | NROChemistry [nrochemistry.com]
• 4. Palladium-Catalyzed Heck Coupling Reaction of Aryl Bromides in Aqueous Media Using Tetrahydropyrimidinium Salts as Carbene Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. C(acyl)–C(sp2) and C(sp2)–C(sp2) Suzuki–Miyaura cross-coupling reactions using nitrile-functionalized NHC palladium complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. rsc.org [rsc.org]

Validating the structure of products synthesized from 5-Bromo-2-fluorobenzotrifluoride.

For Researchers, Scientists, and Drug Development Professionals

Published: December 30, 2025

Introduction

5-Bromo-2-fluorobenzotrifluoride is a key building block in modern medicinal and agrochemical research. Its trifluoromethyl and fluoro-substituted benzene ring offers a unique combination of lipophilicity, metabolic stability, and electronic properties that are highly sought after in the design of bioactive molecules.[1][2] This guide provides a comparative analysis of the performance of 5-Bromo-2-fluorobenzotrifluoride in common palladium-catalyzed cross-coupling reactions, offering supporting experimental data and protocols to aid in the synthesis and structural validation of its derivatives.

Performance in Key Cross-Coupling Reactions

5-Bromo-2-fluorobenzotrifluoride is a versatile substrate for a variety of palladium-catalyzed cross-coupling reactions, enabling the formation of carbon-carbon and carbon-nitrogen bonds. The bromine atom serves as a reactive handle for these transformations.[1] Below is a comparison of its utility in Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings.

Table 1: Comparison of Cross-Coupling Reactions with 5-Bromo-2-fluorobenzotrifluoride Analogs

Reaction Type	Coupling Partner	Catalyst/Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Sonogashira	3-Aminophenylacetylene	PdCl₂(PPh₃)₂ / PPh₃ / CuI	Et₃N	Ether	70	40	70	[3]
Suzuki-Miyaura	p-Methoxyphenylboronic acid	PdCl₂(dppf)	K₂CO₃	Dioxane/H₂O	80	16	~95 (Typical)	[4]
Buchwald-Hartwig	Morpholine	Pd₂(dba)₃ / XPhos	NaOtBu	Toluene	100	18	~90 (Typical)	[5][6]

Note: Data for Suzuki-Miyaura and Buchwald-Hartwig reactions are based on typical conditions for similar aryl bromides due to the limited availability of specific data for 5-Bromo-2-fluorobenzotrifluoride.

Comparative Reactivity: An Isomeric Alternative

While 5-Bromo-2-fluorobenzotrifluoride is a valuable reagent, its isomer, 2-Bromo-5-fluorobenzotrifluoride, can also be utilized in similar synthetic strategies. The choice between these isomers can be dictated by the desired substitution pattern on the final product.

A patented three-step synthesis of 2-Bromo-5-fluorobenzotrifluoride from m-fluorobenzotrifluoride reports an overall yield of 76.1% with a purity of greater than 98%.[7] This process involves nitration, followed by reduction and a final diazotization/bromination sequence.[7] In contrast, direct bromination methods for related compounds can offer a more streamlined approach.

Experimental Protocols

Sonogashira Coupling of 3-Bromo-4-fluorobenzotrifluoride with 3-Aminophenylacetylene[3]

This protocol, while for an isomer, provides a representative procedure for the Sonogashira coupling of brominated fluorobenzotrifluorides.

Materials:

• 3-Bromo-4-fluorobenzotrifluoride (4.93 g, 0.020 mol)

• 3-Aminophenylacetylene (2.34 g, 0.020 mol)

• Bis(triphenylphosphine)palladium(II) chloride (0.06 g, 0.08 mmol)

• Triphenylphosphine (0.118 g, 0.45 mmol)

• Cuprous iodide (0.06 g, 0.31 mmol)

• Triethylamine (dried and degassed, 75 ml)

• Ether (75 ml)

Procedure:

• A multi-necked flask is charged with 3-bromo-4-fluorobenzotrifluoride, triethylamine, 3-aminophenylacetylene, bis(triphenylphosphine)palladium(II) chloride, triphenylphosphine, and cuprous iodide.

• The reaction mixture is heated at 70°C for 40 hours. Reaction completion is monitored by gas chromatography.

• After completion, the mixture is cooled to room temperature and diluted with ether.

• The insoluble hydrobromide salt is removed by filtration.

• The filtrate is concentrated to give the crude product.

• The crude product is purified by short-path distillation under reduced pressure to yield the final product as a yellow solid (70% yield).

General Protocol for Suzuki-Miyaura Coupling[8][9]

Materials:

• Aryl bromide (e.g., 5-Bromo-2-fluorobenzotrifluoride) (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Palladium catalyst (e.g., PdCl₂(dppf), 2-5 mol%)

• Base (e.g., K₂CO₃, 2.0 equiv)

• Solvent (e.g., Dioxane/Water mixture)

Procedure:

• In a reaction vessel, combine the aryl bromide, arylboronic acid, palladium catalyst, and base.

• Add the degassed solvent system.

• The reaction mixture is heated under an inert atmosphere until the starting material is consumed (monitored by TLC or LC-MS).

• Upon completion, the reaction is cooled, diluted with an organic solvent, and washed with water and brine.

• The organic layer is dried, filtered, and concentrated.

• The crude product is purified by column chromatography.

General Protocol for Buchwald-Hartwig Amination[7]

Materials:

• Aryl bromide (e.g., 5-Bromo-2-fluorobenzotrifluoride) (1.0 equiv)

• Amine (1.2 equiv)

• Palladium precatalyst and ligand (e.g., Pd₂(dba)₃/XPhos)

• Base (e.g., NaOtBu, 1.4 equiv)

• Anhydrous, degassed solvent (e.g., Toluene)

Procedure:

• To an oven-dried Schlenk flask, add the palladium precatalyst, ligand, and base.

• Evacuate and backfill the flask with an inert gas.

• Add the aryl bromide and the amine.

• Add the anhydrous, degassed solvent via syringe.

• Heat the reaction mixture with stirring until the starting material is consumed (monitored by TLC or LC-MS).

• After cooling, the reaction is quenched, and the product is extracted with an organic solvent.

• The organic layer is washed, dried, and concentrated.

• The crude product is purified by column chromatography.

Visualization of Experimental Workflow and Biological Relevance

To illustrate the synthetic process and the biological context of molecules derived from 5-Bromo-2-fluorobenzotrifluoride, the following diagrams are provided.

General Experimental Workflow for Cross-Coupling Reactions

Derivatives of 5-Bromo-2-fluorobenzotrifluoride are often investigated as inhibitors of signaling pathways implicated in cancer, such as the RAF-MEK-ERK pathway.[8][9] Vemurafenib, a known BRAF inhibitor, exemplifies a complex molecule whose synthesis involves intermediates structurally related to derivatives of 5-Bromo-2-fluorobenzotrifluoride.

Simplified RAF-MEK-ERK Signaling Pathway

Conclusion

5-Bromo-2-fluorobenzotrifluoride is a valuable and versatile building block for the synthesis of complex organic molecules. Its reactivity in palladium-catalyzed cross-coupling reactions allows for the efficient construction of C-C and C-N bonds, which are crucial for the development of new pharmaceuticals and agrochemicals. The provided protocols and comparative data serve as a useful guide for researchers in the field, facilitating the design and execution of synthetic routes to novel and potentially bioactive compounds.

References

• 1. cdn-links.lww.com [cdn-links.lww.com]
• 2. rsc.org [rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one: towards a new access to 3,5-diarylated 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. rsc.org [rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]

How does the trifluoromethyl group affect the metabolic stability of resulting drug candidates?

For researchers, scientists, and drug development professionals, optimizing a drug candidate's metabolic stability is a critical hurdle in the path to clinical success. A widely adopted and effective strategy is the incorporation of a trifluoromethyl (CF3) group into the molecular structure. This guide provides an objective comparison of the metabolic stability of drug candidates with and without this crucial functional group, supported by experimental data and detailed methodologies.

The introduction of a trifluoromethyl group, often as a bioisosteric replacement for a methyl (CH3) group or a hydrogen atom, can significantly enhance a drug's resistance to metabolic degradation.[1][2] This effect is primarily attributed to the exceptional strength of the carbon-fluorine (C-F) bond, which is substantially more resistant to enzymatic cleavage by cytochrome P450 (CYP) enzymes compared to a carbon-hydrogen (C-H) bond.[3][4] By strategically placing a CF3 group at a known or potential site of metabolism, this metabolic pathway can be effectively blocked, leading to a longer drug half-life, improved bioavailability, and a more predictable pharmacokinetic profile.[2]

Comparative Metabolic Stability Data

The following tables summarize in vitro data from various studies that directly compare the metabolic stability of compounds with and without a trifluoromethyl group. The key parameters presented are the metabolic half-life (t½) and the intrinsic clearance (CLint). A longer half-life and a lower intrinsic clearance are indicative of greater metabolic stability.[4]

Compound Class	Compound/Analog	Key Structural Difference	t½ (min)	CLint (µL/min/mg protein)	Species
Picornavirus Inhibitors	Analog with -CH3 on oxadiazole ring	Methyl group at metabolic site	-	-	-
Analog with -CF3 on oxadiazole ring	Trifluoromethyl group at metabolic site	- (Significantly more stable)	- (Significantly lower)	-
N-substituted Azoles	N-CH3 analog	N-methyl group	- (Less stable)	- (Higher)	Human
N-CF3 analog	N-trifluoromethyl group	- (More stable)	- (Lower)	Human
Celecoxib Derivatives	3-([18F]fluoromethyl)-1-[4-(methylsulfonyl)phenyl]-5-(p-tolyl)-1H-pyrazole	Fluoromethyl group	- (Less stable)	- (Higher)	Murine
Deuterated analog [D2,18F]5a	Deuterated fluoromethyl group	- (More stable)	- (Lower)	Murine

Note: Specific quantitative values for t½ and CLint were not always available in the reviewed literature, but the qualitative improvement in metabolic stability was consistently reported.

The Mechanism of Metabolic Stabilization

The primary mechanism by which the trifluoromethyl group enhances metabolic stability is by preventing oxidation by cytochrome P450 enzymes. These enzymes, abundant in the liver, are responsible for the metabolism of a vast number of drugs.[5] The catalytic cycle of CYP450 involves the activation of molecular oxygen to a highly reactive species that can abstract a hydrogen atom from the drug molecule, leading to its hydroxylation and subsequent elimination. The high bond energy of the C-F bond in the CF3 group makes this hydrogen abstraction energetically unfavorable, thus protecting the molecule from metabolic attack at that position.

Experimental Protocols: In Vitro Liver Microsomal Stability Assay

The metabolic stability of a drug candidate is routinely assessed using in vitro liver microsomal stability assays. This assay measures the rate of disappearance of a compound when incubated with liver microsomes, which are subcellular fractions containing a high concentration of drug-metabolizing enzymes.[6][7]

Objective

To determine the in vitro half-life (t½) and intrinsic clearance (CLint) of a test compound.[4]

Materials

• Test compound and positive control (e.g., a compound with known metabolic instability)

• Pooled liver microsomes (human or other species)

• Phosphate buffer (e.g., 100 mM, pH 7.4)

• NADPH regenerating system (contains NADPH, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Ice-cold stop solution (e.g., acetonitrile or methanol)

• 96-well incubation plates and sealing mats

• Incubator/shaker (37°C)

• Centrifuge

• LC-MS/MS system for analysis

Procedure

• Preparation of Reagents: Prepare working solutions of the test compound and positive control in a suitable solvent (e.g., DMSO). Prepare the liver microsomal suspension in phosphate buffer. Prepare the NADPH regenerating system solution.

• Incubation: Add the liver microsomal suspension to the wells of a 96-well plate. Add the test compound working solution to the wells and pre-incubate the plate at 37°C for a few minutes.

• Initiation of Reaction: Initiate the metabolic reaction by adding the NADPH regenerating system solution to the wells.

• Time Points and Termination: At designated time points (e.g., 0, 5, 15, 30, 45, 60 minutes), terminate the reaction in specific wells by adding an equal volume of ice-cold stop solution. The 0-minute time point serves as the initial concentration baseline.

• Sample Processing: Centrifuge the plate to pellet the precipitated proteins.

• Analysis: Transfer the supernatant to a new plate and analyze the concentration of the remaining parent compound using a validated LC-MS/MS method.

Data Analysis

• Plot the natural logarithm of the percentage of the parent compound remaining versus time.

• The slope of the linear regression of this plot gives the elimination rate constant (k).

• Calculate the half-life (t½) using the equation: t½ = 0.693 / k.

• Calculate the intrinsic clearance (CLint) using the equation: CLint = (V/P) * (0.693 / t½), where V is the incubation volume and P is the amount of microsomal protein.[4]

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. Microsomal Stability Assay Protocol | AxisPharm [axispharm.com]
• 7. Microsomal stability assay for human and mouse liver microsomes - drug metabolism [protocols.io]

The Strategic Application of 5-Bromo-2-fluorobenzotrifluoride in Early-Stage Drug Discovery: A Cost-Benefit and Performance Analysis

In the landscape of early-stage drug discovery, the selection of appropriate building blocks is a critical determinant of synthetic efficiency, cost-effectiveness, and the ultimate success of a candidate molecule. Among the vast array of available reagents, fluorinated compounds have garnered significant attention for their ability to enhance key pharmacological properties such as metabolic stability, bioavailability, and binding affinity. This guide provides a comprehensive cost-benefit analysis of 5-Bromo-2-fluorobenzotrifluoride, a versatile trifluoromethylated building block, and compares its performance with a key alternative, 2-Bromo-5-fluorobenzotrifluoride, in the context of common synthetic applications.

Cost-Benefit Analysis: A Tale of Two Isomers

The economic viability of a synthetic route is a paramount consideration in drug development. The cost of starting materials can significantly impact the overall budget of a research program. Below is a comparative cost analysis of 5-Bromo-2-fluorobenzotrifluoride and its isomeric alternative, 2-Bromo-5-fluorobenzotrifluoride, based on pricing from various chemical suppliers.

Compound	Supplier	Purity	Quantity	Price (USD)	Price per Gram (USD)
5-Bromo-2-fluorobenzotrifluoride	Oakwood Chemical	97%	1g	$11.00	$11.00
Oakwood Chemical	97%	5g	$12.00	$2.40
Oakwood Chemical	97%	25g	$28.00	$1.12
Lab Pro Inc.	>98.0% (GC)	5g	-	-
2-Bromo-5-fluorobenzotrifluoride	Matrix Scientific	-	25g	$15.00	$0.60
Matrix Scientific	-	100g	$40.00	$0.40
Apollo Scientific	98%	100g	£26.00 (~$33.00)	~$0.33
Apollo Scientific	98%	500g	£94.00 (~$119.00)	~$0.24
Apollo Scientific	98%	1kg	£165.00 (~$209.00)	~$0.21
INDOFINE Chemical Company	>97%	25g	$77.00	$3.08
INDOFINE Chemical Company	>97%	100g	$115.00	$1.15

Analysis:

The data clearly indicates that, in general, 2-Bromo-5-fluorobenzotrifluoride is the more cost-effective option , particularly when purchased in larger quantities. The price per gram for this isomer can be significantly lower than that of 5-Bromo-2-fluorobenzotrifluoride. This cost differential is a crucial factor for consideration, especially in process development and scale-up operations where large volumes of starting materials are required. The higher cost of 5-Bromo-2-fluorobenzotrifluoride may be attributed to a more complex or lower-yielding synthetic route.

Performance Comparison in Suzuki-Miyaura Cross-Coupling Reactions

Feature	5-Bromo-2-fluorobenzotrifluoride	2-Bromo-5-fluorobenzotrifluoride	Rationale
Electronic Effects	The fluorine atom is ortho to the bromine, and the trifluoromethyl group is meta. The strong electron-withdrawing nature of the trifluoromethyl group will have a moderate activating effect on the carbon-bromine bond.	The trifluoromethyl group is ortho to the bromine, and the fluorine atom is meta. The potent electron-withdrawing trifluoromethyl group in the ortho position is expected to have a stronger activating effect on the carbon-bromine bond, making it more susceptible to oxidative addition to the palladium catalyst.	The reactivity of aryl halides in Suzuki coupling generally increases with the presence of electron-withdrawing groups on the aromatic ring.
Steric Hindrance	The fluorine atom ortho to the bromine presents minimal steric hindrance to the palladium catalyst.	The trifluoromethyl group ortho to the bromine is significantly bulkier than a fluorine atom and will present greater steric hindrance to the approach of the palladium catalyst.	Steric hindrance around the reaction center can slow down the rate of oxidative addition, the first step in the catalytic cycle.
Expected Overall Reactivity	Favorable (less steric hindrance, moderate electronic activation).	Potentially more complex interplay of strong electronic activation and significant steric hindrance. The outcome will be highly dependent on the specific catalyst, ligand, and reaction conditions.	The balance between electronic activation and steric hindrance determines the overall reaction rate and yield.

Based on general principles, 5-Bromo-2-fluorobenzotrifluoride, with its less sterically hindered bromine atom, may offer more predictable and consistently high yields in Suzuki-Miyaura couplings with a wider range of coupling partners and catalyst systems. While the ortho-trifluoromethyl group in 2-Bromo-5-fluorobenzotrifluoride provides strong electronic activation, the associated steric hindrance could necessitate more specialized and carefully optimized reaction conditions (e.g., the use of bulky phosphine ligands) to achieve comparable results.

Experimental Protocols: A Representative Suzuki-Miyaura Coupling

The following is a detailed, representative protocol for a Suzuki-Miyaura cross-coupling reaction, a key application for these types of building blocks. This protocol is adapted from established methodologies for similar substrates.

Reaction: Synthesis of 2-fluoro-5-(phenyl)benzotrifluoride

Materials:

• 5-Bromo-2-fluorobenzotrifluoride (1.0 mmol, 1.0 equiv)

• Phenylboronic acid (1.2 mmol, 1.2 equiv)

• Palladium(II) acetate (Pd(OAc)₂, 0.02 mmol, 2 mol%)

• Triphenylphosphine (PPh₃, 0.04 mmol, 4 mol%)

• Potassium carbonate (K₂CO₃, 2.0 mmol, 2.0 equiv)

• 1,4-Dioxane (5 mL)

• Water (1 mL)

Procedure:

• To a flame-dried Schlenk flask, add 5-Bromo-2-fluorobenzotrifluoride (1.0 mmol), phenylboronic acid (1.2 mmol), palladium(II) acetate (0.02 mmol), triphenylphosphine (0.04 mmol), and potassium carbonate (2.0 mmol).

• Seal the flask with a septum, and evacuate and backfill with an inert gas (e.g., argon or nitrogen) three times.

• Add the degassed 1,4-dioxane (5 mL) and degassed water (1 mL) to the flask via syringe.

• Heat the reaction mixture to 90 °C with vigorous stirring.

• Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS). The reaction is typically complete within 4-12 hours.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and wash with water (2 x 10 mL) and brine (10 mL).

• Separate the organic layer, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired 2-fluoro-5-(phenyl)benzotrifluoride.

Visualizations: Signaling Pathways and Experimental Workflows

To further illustrate the context of using these building blocks in drug discovery, the following diagrams visualize a relevant biological pathway and a typical experimental workflow.

Mechanism of Action for a COX-2 Inhibitor.

Generalized Experimental Workflow for Suzuki-Miyaura Coupling.

Summary and Recommendations:

The choice between 5-Bromo-2-fluorobenzotrifluoride and its isomer, 2-Bromo-5-fluorobenzotrifluoride, in early-stage drug discovery presents a classic cost-versus-performance trade-off.

• Cost: 2-Bromo-5-fluorobenzotrifluoride is the more economical choice, offering substantial cost savings, particularly at a larger scale.

• Performance: 5-Bromo-2-fluorobenzotrifluoride is likely to provide more reliable and predictable results in common cross-coupling reactions due to reduced steric hindrance around the reactive site.

For initial exploratory synthesis and library generation, where a variety of coupling partners are being screened, the potentially more robust reactivity of 5-Bromo-2-fluorobenzotrifluoride may justify its higher cost by saving valuable research time and resources on reaction optimization. However, for a well-established synthetic route or during lead optimization and scale-up, the significant cost advantage of 2-Bromo-5-fluorobenzotrifluoride makes it a highly attractive alternative, provided that the reaction conditions can be efficiently optimized to overcome any steric challenges. Ultimately, the decision will depend on the specific project goals, budget constraints, and the synthetic complexity of the target molecules.

Safety & Regulatory Compliance

Proper Disposal of 5-Bromo-2-fluorobenzotrifluoride: A Step-by-Step Guide

For researchers, scientists, and professionals in drug development, the proper handling and disposal of chemical reagents like 5-Bromo-2-fluorobenzotrifluoride are paramount for ensuring laboratory safety and environmental protection. This guide provides a comprehensive, step-by-step procedure for the safe disposal of this compound, based on established safety data sheets.

I. Immediate Safety Precautions and Personal Protective Equipment (PPE)

Before initiating any disposal-related activities, it is crucial to be equipped with the appropriate Personal Protective Equipment (PPE) to prevent exposure. 5-Bromo-2-fluorobenzotrifluoride is classified as a substance that causes skin and serious eye irritation, and may cause respiratory irritation.[1][2]

Essential PPE includes:

• Hand Protection: Wear protective gloves.

• Eye Protection: Use chemical goggles or safety glasses, and consider a face shield for additional protection.[1]

• Skin and Body Protection: Wear suitable protective clothing to prevent skin contact.[1]

• Respiratory Protection: In case of inadequate ventilation or the potential for inhaling fumes, mist, or vapors, use an approved respirator.[1][2]

Always work in a well-ventilated area, such as a fume hood, when handling this chemical.[1][3] Emergency eye wash fountains and safety showers should be readily accessible in the immediate vicinity of any potential exposure.[1]

II. Spill Management and Cleanup Protocol

In the event of a spill, immediate and appropriate action is necessary to contain and clean up the material safely.

Step-by-Step Spill Cleanup:

• Evacuate and Ventilate: If a significant spill occurs, evacuate unnecessary personnel from the area and ensure adequate ventilation.

• Contain the Spill: For liquid spills, use an inert absorbent material such as sand, earth, or vermiculite to contain the substance.[3]

• Absorb and Collect: Carefully absorb the spilled material with the inert absorbent.

• Containerize Waste: Sweep or shovel the absorbed material into a suitable, labeled container for disposal.[1][3]

• Decontaminate the Area: Wash the spill area thoroughly. Prevent runoff from entering drains or waterways.[3] If contamination of drains or waterways occurs, notify emergency services immediately.[3]

• Dispose of Contaminated Materials: All contaminated absorbents and cleaning materials should be treated as hazardous waste and disposed of according to the procedures outlined below.

III. Disposal Procedures for Unused or Waste 5-Bromo-2-fluorobenzotrifluoride

The primary and recommended method for the disposal of 5-Bromo-2-fluorobenzotrifluoride is through a licensed and approved waste disposal facility.

Key Disposal Guidelines:

• Professional Disposal: Dispose of the contents and container at an approved waste disposal plant.[1][2][4] This is the most critical step for ensuring safe and compliant disposal.

• Incineration: The preferred method of disposal is often incineration in a licensed facility equipped with an afterburner and a flue gas scrubber to manage hazardous decomposition products.[1]

• Avoid Environmental Release: Under no circumstances should this chemical be disposed of down the drain or released into the environment.[1]

• Regulatory Compliance: All disposal activities must be conducted in strict accordance with all applicable federal, state, and local environmental regulations.

The following table summarizes the key disposal recommendations:

Disposal Aspect	Recommendation
Primary Method	Transfer to a suitable and properly labeled container for disposal by a licensed waste disposal company.
Alternative Method	Incineration at an authorized facility equipped with an afterburner and scrubber.[1]
Spill Residue	Absorb with inert material (sand, earth, vermiculite), collect in a sealed, labeled container, and dispose of as hazardous waste.[3]
Container Disposal	Recycle containers if possible, or dispose of in an authorized landfill after proper cleaning and in accordance with regulations.[3]
Environmental Release	Strictly prohibited. Avoid release to sewers or public waters.[1]

IV. Logical Workflow for Disposal Decision-Making

The following diagram illustrates the decision-making process for the proper disposal of 5-Bromo-2-fluorobenzotrifluoride.

Caption: Disposal workflow for 5-Bromo-2-fluorobenzotrifluoride.

By adhering to these procedures, laboratory professionals can ensure the safe handling and disposal of 5-Bromo-2-fluorobenzotrifluoride, thereby minimizing risks to themselves, their colleagues, and the environment.

References

• 1. synquestprodstorage.blob.core.windows.net [synquestprodstorage.blob.core.windows.net]
• 2. fishersci.com [fishersci.com]
• 3. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 4. fishersci.com [fishersci.com]

Personal protective equipment for handling 5-Bromo-2-fluorobenzotrifluoride

Essential Safety and Handling Guide for 5-Bromo-2-fluorobenzotrifluoride

This guide provides crucial safety and logistical information for the handling and disposal of 5-Bromo-2-fluorobenzotrifluoride (CAS No: 393-37-3), tailored for researchers, scientists, and professionals in drug development. Adherence to these procedures is vital for ensuring laboratory safety.

Chemical Identity:

• Name: 5-Bromo-2-fluorobenzotrifluoride

• Formula: C₇H₃BrF₄

Hazard Identification and Classification

5-Bromo-2-fluorobenzotrifluoride is classified as a hazardous substance. It is known to cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1][2]

GHS Hazard Statements:

• H315: Causes skin irritation.[1][2]

• H319: Causes serious eye irritation.[1][2]

• H335: May cause respiratory irritation.[1][2]

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is mandatory when handling this chemical.[1] Emergency eye wash fountains and safety showers must be readily accessible in the immediate vicinity of any potential exposure.[1]

Protection Type	Recommended Equipment	Standards/Regulations
Eye and Face Protection	Chemical goggles or safety glasses. A face shield is also recommended.[1]	29 CFR 1910.133: Eye and Face Protection.[1]
Hand Protection	Protective gloves.[1]	29 CFR 1910.138: Hand Protection.[1]
Skin and Body Protection	Wear suitable protective clothing.[1]
Respiratory Protection	In case of inadequate ventilation, wear respiratory protection.[1] A multi-purpose combination respirator cartridge is suggested.	29 CFR 1910.134: Respiratory Protection.[1]
Foot Protection	Safety shoes.[1]	29 CFR 1910.136: Foot Protection.[1]

Operational and Disposal Plans

Handling Procedures:

• Ensure the work station is well-ventilated.[1]

• Avoid breathing fumes, mist, spray, and vapors.[1]

• Wear all recommended personal protective equipment.[1]

• Avoid contact with skin and eyes.[1]

• Practice good industrial hygiene and safety procedures. Do not eat, drink, or smoke when using this product.[1]

• Wash hands thoroughly after handling.[1]

Storage:

• Store in a dry, cool, and well-ventilated area.[1]

• Keep the container tightly closed when not in use.[1]

• Store locked up.[1]

• Incompatible with strong oxidizing agents.[1]

Spill and Leak Procedures:

• Evacuate: Evacuate unnecessary personnel from the area.[1]

• Ventilate: Ensure adequate ventilation.[1]

• Containment: Stop the leak if it is safe to do so. Dike the spill for recovery or absorb it with an appropriate material.[1]

• Clean-up: For large spills, use a pump or vacuum. For small spills, use a dry chemical absorbent.[1] Sweep or shovel the spilled material into an appropriate container for disposal.[1] Use explosion-proof equipment.[1]

Disposal:

• Dispose of the contents and container at an approved waste disposal plant.[1][3]

First Aid Measures

Immediate medical attention is crucial in case of exposure.

Exposure Route	First Aid Procedure
Inhalation	Remove the person to fresh air and keep them comfortable for breathing. If the person is not breathing, give artificial respiration. Seek medical advice/attention.[1]
Skin Contact	Wash the affected area with plenty of soap and water. Seek medical advice/attention.[1] Take off contaminated clothing and wash it before reuse.[1]
Eye Contact	Immediately flush the eyes thoroughly with water for at least 15 minutes.[1] If present, remove contact lenses if it is easy to do so. Continue rinsing.[1] Seek medical advice/attention.[1]
Ingestion	Do NOT induce vomiting.[1] Rinse the mouth out with water. Never give anything by mouth to an unconscious person.[1] Seek medical advice/attention.[1]

Firefighting Measures:

• Suitable extinguishing media: Alcohol-resistant foam, carbon dioxide, dry powder, and water spray.[1]

• Fire hazard: Thermal decomposition generates carbon oxides, hydrogen bromide, and hydrogen fluoride.[1]

• Explosion hazard: There is a risk of explosion if heated under confinement. Use a water spray or fog to cool exposed containers.[1]

Workflow for Safe Handling of 5-Bromo-2-fluorobenzotrifluoride

Caption: Workflow for the safe handling of 5-Bromo-2-fluorobenzotrifluoride.

References

• 1. synquestprodstorage.blob.core.windows.net [synquestprodstorage.blob.core.windows.net]
• 2. XiXisys | GHS 11 (Rev.11) SDS Word 下载 CAS: 393-37-3 Name: 5-Bromo-2-fluorobenzotrifluoride5-bromo-2-fluorobenzotrifluoride [xixisys.com]
• 3. fishersci.com [fishersci.com]